4-Bromo-3-methylbenzoic acid

• CAS: 7697-28-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 4-Bromo-3-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3-methylbenzoic acid, a substituted aromatic carboxylic acid, serves as a crucial intermediate in the synthesis of a wide array of organic molecules. Its utility spans the pharmaceutical, agrochemical, and material science sectors, where it functions as a versatile building block for creating complex structures with desired biological and physical properties. A thorough understanding of its physical characteristics is paramount for its effective application in research and development, ensuring reproducibility and scalability of synthetic processes. This guide provides a comprehensive overview of the key physical properties of 4-Bromo-3-methylbenzoic acid, complete with detailed experimental protocols for their determination.

Core Physical Properties

The fundamental physical characteristics of 4-Bromo-3-methylbenzoic acid are summarized in the table below. These values are critical for predicting its behavior in various solvents and reaction conditions, as well as for its purification and storage.

Property	Value	Reference
Molecular Formula	C₈H₇BrO₂	[1][2][3]
Molecular Weight	215.04 g/mol	[3][4]
Appearance	White to cream or pale orange crystalline powder	[5][6]
Melting Point	212-216 °C	[7][8]
Boiling Point	311.4 ± 30.0 °C (Predicted)	[9]
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol (B145695) and dichloromethane.
pKa	4.04 ± 0.10 (Predicted)	[6]
Density	1.599 ± 0.06 g/cm³ (Predicted)	[9]
CAS Number	7697-28-1	[1][7][5]

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of the key physical properties of 4-Bromo-3-methylbenzoic acid.

Melting Point Determination

The melting point of a crystalline solid is a sensitive indicator of its purity. The capillary method is a standard and widely accepted technique for this determination.[5]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: A small amount of dry 4-Bromo-3-methylbenzoic acid is finely ground using a mortar and pestle. The open end of a capillary tube is pressed into the powdered sample. The tube is then inverted and tapped gently to pack the sample into the sealed end, aiming for a sample height of 2-3 mm.[4]

• Measurement: The packed capillary tube is placed into the heating block of the melting point apparatus alongside a calibrated thermometer. The apparatus is heated at a steady rate (e.g., 2-5 °C per minute).[4]

• Observation: The temperature at which the first drop of liquid appears is recorded as the initial melting point. The temperature at which the entire sample becomes a clear liquid is recorded as the final melting point. The melting range is reported as the interval between these two temperatures. For pure compounds, this range is typically narrow (0.5-2 °C).[4]

Boiling Point Determination (for liquids, theoretical for this solid)

While 4-Bromo-3-methylbenzoic acid is a solid at room temperature, a predicted boiling point is available. The experimental determination for high-boiling point solids is challenging due to potential decomposition. However, the standard micro-boiling point determination method (Siwoloboff's method) is described here for completeness, as it is a fundamental technique for organic liquids.

Apparatus:

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Thermometer

• Heating bath (e.g., Thiele tube with high-boiling oil or an aluminum block)

• Rubber band or wire to attach the test tube to the thermometer

Procedure:

• Sample Preparation: A small amount of the substance is placed in the fusion tube. A capillary tube, sealed at one end, is inverted and placed inside the fusion tube with the open end submerged in the liquid.

• Heating: The assembly is attached to a thermometer and heated in a heating bath.

• Observation: As the temperature rises, air trapped in the capillary tube will slowly bubble out. When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the capillary tube. The heat source is then removed.

• Measurement: The liquid will begin to cool, and the stream of bubbles will slow down and eventually stop. The moment the liquid is drawn back into the capillary tube, the temperature is recorded. This temperature is the boiling point of the liquid.[7]

Solubility Determination

A qualitative assessment of solubility is crucial for selecting appropriate solvents for reactions, recrystallization, and analysis.

Apparatus:

• Small test tubes

• Spatula

• Vortex mixer (optional)

• A range of solvents (e.g., water, ethanol, dichloromethane, diethyl ether, 5% aq. NaOH, 5% aq. HCl)

Procedure:

• Sample and Solvent Addition: Approximately 10-20 mg of 4-Bromo-3-methylbenzoic acid is placed into a test tube. A small volume (e.g., 1 mL) of the chosen solvent is added.

• Mixing: The mixture is agitated vigorously (e.g., by flicking the tube or using a vortex mixer) for 1-2 minutes.

• Observation: The mixture is observed to determine if the solid has dissolved completely. If it has, the compound is classified as soluble in that solvent. If some solid remains, it is considered sparingly soluble or insoluble.

• Systematic Testing: The solubility is systematically tested in a range of solvents from polar to nonpolar, as well as in acidic and basic aqueous solutions to understand the compound's chemical nature.[10] For 4-Bromo-3-methylbenzoic acid, its acidic nature would predict solubility in an aqueous base like 5% NaOH.

Visualizing the Characterization Workflow

The following diagram illustrates a typical workflow for the physical and chemical characterization of a newly synthesized or procured batch of a chemical compound like 4-Bromo-3-methylbenzoic acid.

Caption: General Workflow for Physicochemical Characterization.

This comprehensive guide provides the essential physical property data and standardized experimental methodologies for 4-Bromo-3-methylbenzoic acid, equipping researchers and professionals with the foundational knowledge required for its successful application in their work.

References

• 1. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 2. SSERC | Melting point determination [sserc.org.uk]
• 3. scribd.com [scribd.com]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. thinksrs.com [thinksrs.com]
• 6. cdn.juniata.edu [cdn.juniata.edu]
• 7. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 8. m.youtube.com [m.youtube.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

An In-depth Technical Guide to 4-Bromo-3-methylbenzoic Acid (CAS: 7697-28-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3-methylbenzoic acid, with the CAS Registry Number 7697-28-1, is a substituted aromatic carboxylic acid.[1][2] Its structure, featuring a benzoic acid core with bromo and methyl substituents, makes it a versatile intermediate and building block in organic synthesis.[2][3] This compound is particularly valuable in the development of pharmaceuticals, agrochemicals, and specialty materials.[2][3][4] Its utility stems from the reactivity of the carboxylic acid group and the potential for further functionalization via reactions involving the aromatic ring and the bromine atom, such as cross-coupling reactions.[3] This guide provides a comprehensive overview of its chemical properties, synthesis, applications, and safety protocols to support its use in research and development.

Chemical and Physical Properties

4-Bromo-3-methylbenzoic acid is a white to off-white or tan crystalline powder.[1][2][5] It is sparingly soluble in water but shows good solubility in organic solvents like ethanol (B145695) and dichloromethane.[6]

Table 1: Chemical Identifiers

Identifier	Value	Reference
CAS Number	7697-28-1	[1][7][8]
EC Number	231-713-7	[8][9]
Molecular Formula	C₈H₇BrO₂	[1][2][7]
Linear Formula	BrC₆H₃(CH₃)CO₂H	[8]
MDL Number	MFCD00039526	[2][7]
PubChem CID	82131	[2][9]
InChI Key	KWVXDZLVCISXIB-UHFFFAOYSA-N	[8]
SMILES	CC1=C(C=CC(=C1)C(=O)O)Br	[8][10]
Synonyms	4-Bromo-m-toluic acid	[2][9]

Table 2: Physical and Chemical Properties

Property	Value	Reference
Molecular Weight	215.05 g/mol	[2][7]
Appearance	White to cream to pale orange/tan powder/solid	[1][2][5]
Melting Point	211-218 °C	[2][5][8]
Boiling Point	313 °C (Predicted)	[6]
pKa	4.04 ± 0.10 (Predicted)	[1][11]
Solubility	Sparingly soluble in water; Soluble in ethanol, dichloromethane	[1][6]
Storage Temperature	Room Temperature / 0-8°C	[2][11]

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of the structure and purity of 4-Bromo-3-methylbenzoic acid. While specific spectra are instrument-dependent, typical data from IR, NMR, and Mass Spectrometry are summarized below.

Table 3: Spectroscopic Data Summary

Technique	Key Features and Expected Peaks
¹H NMR	Aromatic protons (multiplets), methyl protons (singlet), and a broad singlet for the carboxylic acid proton.
¹³C NMR	Peaks corresponding to the carboxylic carbon, aromatic carbons (including quaternary carbons attached to Br, CH₃, and COOH), and the methyl carbon.
FT-IR (KBr)	Broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹), a sharp C=O stretch (~1700 cm⁻¹), C-O stretch (~1300 cm⁻¹), and aromatic C-H and C=C stretches.
Mass Spec (MS)	A molecular ion peak (M⁺) and an M+2 peak of similar intensity, characteristic of a monobrominated compound.

Synthesis and Experimental Protocols

The synthesis of 4-Bromo-3-methylbenzoic acid can be achieved through various routes. A common laboratory-scale method involves the diazotization of 4-Amino-3-methylbenzoic acid, followed by a Sandmeyer reaction.[11]

Experimental Protocol: Synthesis via Sandmeyer Reaction[12]

Objective: To synthesize 4-Bromo-3-methylbenzoic acid from 4-Amino-3-methylbenzoic acid.

Materials:

• 4-Amino-3-methylbenzoic acid (1.0 eq)

• Hydrobromic acid (47% aq. solution)

• Water (deionized)

• Sodium nitrite (B80452) (NaNO₂) (0.96 eq)

• Copper(I) bromide (CuBr) (1.05 eq)

Procedure:

• Diazotization: a. In a reaction vessel, suspend 4-Amino-3-methylbenzoic acid (e.g., 73 g, 0.483 mol) in a mixture of water (411 mL) and 47% hydrobromic acid (486 mL). b. Stir the suspension at room temperature (25 °C) for 1 hour. c. Cool the reaction mixture to between -2 °C and 0 °C using an ice-salt bath. d. Prepare a solution of sodium nitrite (32 g, 0.463 mol) in water (100 mL). e. Add the sodium nitrite solution dropwise to the cooled suspension over 15 minutes, ensuring the internal temperature is maintained between -2 °C and -1 °C. f. Stir the resulting mixture at this temperature for an additional 1.5 hours to ensure complete formation of the diazonium salt.

• Sandmeyer Reaction: a. In a separate, larger flask, prepare a suspension of copper(I) bromide (73 g, 0.508 mol) in a mixture of water (73 mL) and 47% hydrobromic acid (73 mL). b. Slowly and carefully add the cold diazonium salt solution from the previous step to the copper(I) bromide suspension. Vigorous nitrogen evolution will occur. c. After the addition is complete, stir the reaction mixture at 25 °C for 1 hour. d. Heat the mixture to 70 °C and digest for 1 hour to ensure complete reaction.

• Work-up and Purification: a. Cool the reaction mixture and filter the crude solid product using a Büchner funnel. b. Wash the solid extensively with water until the pH of the filtrate is neutral (pH 7). c. Dry the solid product in a vacuum oven to obtain 4-Bromo-3-methylbenzoic acid.

Diagram: Synthesis Workflow

References

• 1. Page loading... [wap.guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nbinno.com [nbinno.com]
• 4. 4-Bromo-3-methylbenzoic acid CAS 7697-28-1 Market Size, Share, Growth | CAGR Forecast 2032 [futuremarketreport.com]
• 5. A14302.14 [thermofisher.com]
• 6. chembk.com [chembk.com]
• 7. matrixscientific.com [matrixscientific.com]
• 8. 4-Bromo-3-methylbenzoic acid 97 7697-28-1 [sigmaaldrich.com]
• 9. 4-Bromo-3-methylbenzoic acid | C8H7BrO2 | CID 82131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 4-Bromo-3-methylbenzoic acid | 7697-28-1 | FB37522 [biosynth.com]
• 11. 4-Bromo-3-methylbenzoic acid | 7697-28-1 [chemicalbook.com]

4-Bromo-3-methylbenzoic acid molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical properties of 4-Bromo-3-methylbenzoic acid, a compound of significant interest in organic synthesis and pharmaceutical development.

Physicochemical Data

The core molecular properties of 4-Bromo-3-methylbenzoic acid are summarized below. This data is essential for reaction stoichiometry, analytical characterization, and formulation development.

Property	Value
Molecular Formula	C₈H₇BrO₂[1][2][3][4][5]
Molecular Weight	215.04 g/mol [2][5][6]
CAS Number	7697-28-1[1][2][4]
Appearance	Tan or white to off-white crystalline powder[3][4]
Melting Point	211-218 °C[3]

Experimental Protocols

While this guide focuses on the fundamental properties, a common experimental protocol involving this acid is its synthesis. A representative synthetic procedure is outlined below:

Synthesis of 4-Bromo-3-methylbenzoic Acid

A solution of sodium nitrate (B79036) (32 g, 0.463 mol) in water (100 mL) was added to a reaction mixture over 15 minutes, while maintaining the temperature at -1 to -2°C.[2] The mixture was stirred at this temperature for 1.5 hours.[2] Subsequently, the reaction mixture was slowly added to a suspension of copper(I) bromide (73 g, 0.508 mol) in water (73 mL) and aqueous HBr (73 mL).[2] The resulting mixture was stirred at 25°C for 1 hour and then heated at 70°C for 1 hour.[2] The solid product was filtered, washed with water until the filtrate reached a neutral pH, and then dried to yield 4-Bromo-3-methylbenzoic acid.[2]

Logical Relationships

The following diagram illustrates the relationship between the compound's name, its chemical formula, and its resulting molecular weight.

Caption: Relationship between compound name, formula, and molecular weight.

References

• 1. 4-Bromo-3-methylbenzoic acid | SIELC Technologies [sielc.com]
• 2. 4-Bromo-3-methylbenzoic acid | 7697-28-1 [chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Page loading... [guidechem.com]
• 5. 4-Bromo-3-methylbenzoic acid | C8H7BrO2 | CID 82131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. GSRS [gsrs.ncats.nih.gov]

An In-depth Technical Guide to the Solubility of 4-Bromo-3-methylbenzoic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

4-Bromo-3-methylbenzoic acid (CAS: 7697-28-1), also known as 4-bromo-m-toluic acid, is a white to off-white crystalline solid.[2] Its molecular structure, featuring a carboxylic acid group, a bromine atom, and a methyl group on a benzene (B151609) ring, imparts a degree of polarity and the capacity for hydrogen bonding. These characteristics govern its solubility profile. It is known to be sparingly soluble in water but is generally considered to be readily soluble in various organic solvents.[2][3] Understanding the precise solubility of this compound is essential for its effective use in organic synthesis and pharmaceutical development, influencing solvent selection for reactions, crystallization processes, and the formulation of drug products.

Quantitative Solubility Data

A thorough review of scientific literature and chemical databases reveals a lack of specific quantitative data on the solubility of 4-bromo-3-methylbenzoic acid in common organic solvents. Chemical suppliers and databases qualitatively describe it as "easily soluble in organic solvents such as ethanol (B145695) and dichloromethane".[3]

In the absence of published data, experimental determination is necessary. The following table is provided as a template for researchers to populate with their own experimentally determined values.

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)	Method Used
Methanol
Ethanol
Acetone
Ethyl Acetate
Dichloromethane
Tetrahydrofuran (THF)
Toluene
User-defined

Experimental Protocols for Solubility Determination

Several established methods can be employed to accurately determine the solubility of 4-bromo-3-methylbenzoic acid. The choice of method may depend on the required accuracy, the amount of substance available, and the equipment at hand.

The gravimetric method is a straightforward and reliable technique for determining solubility. It involves preparing a saturated solution, separating the dissolved solute from the undissolved solid, and then quantifying the dissolved amount by evaporating the solvent.

Methodology:

• Preparation of Saturated Solution: An excess amount of 4-bromo-3-methylbenzoic acid is added to a known volume of the desired organic solvent in a sealed vessel (e.g., a screw-cap vial or a jacketed glass reactor).

• Equilibration: The mixture is agitated at a constant, controlled temperature using a magnetic stirrer or an orbital shaker for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: The suspension is allowed to settle. The undissolved solid is then separated from the saturated solution by filtration (using a syringe filter, e.g., 0.22 µm PTFE) or by centrifugation. It is crucial to maintain the temperature during this step to prevent precipitation or further dissolution.

• Quantification: A precise volume of the clear supernatant (the saturated solution) is transferred to a pre-weighed container. The solvent is carefully evaporated under reduced pressure or in a fume hood. The container with the dried solid residue is then weighed.

• Calculation: The solubility is calculated from the mass of the residue and the volume of the solution taken.

Logical Workflow for Gravimetric Solubility Determination

Caption: Workflow for Gravimetric Solubility Determination.

This method is suitable if 4-bromo-3-methylbenzoic acid has a distinct chromophore that absorbs in the UV-Vis spectrum, and the chosen solvent is transparent in that region. It requires the initial creation of a calibration curve.

Methodology:

• Determine λmax: A dilute solution of 4-bromo-3-methylbenzoic acid in the solvent of interest is prepared, and its UV-Vis spectrum is recorded to determine the wavelength of maximum absorbance (λmax).

• Prepare Calibration Curve: A series of standard solutions of known concentrations are prepared. The absorbance of each standard at λmax is measured. A calibration curve of absorbance versus concentration is plotted, and the linear regression equation (Beer-Lambert Law) is determined.

• Prepare Saturated Solution: A saturated solution is prepared and equilibrated as described in the gravimetric method (steps 1 and 2).

• Sample Preparation and Analysis: The saturated solution is filtered. A small, precise volume of the clear filtrate is diluted with the solvent to a concentration that falls within the linear range of the calibration curve. The absorbance of the diluted solution is measured at λmax.

• Calculation: The concentration of the diluted sample is calculated using the calibration curve's equation. This value is then multiplied by the dilution factor to determine the concentration of the original saturated solution, which represents the solubility.

Experimental Workflow for Spectrophotometric Solubility Determination

Caption: Workflow for Spectrophotometric Solubility Determination.

Factors Influencing Solubility

Several factors can significantly affect the solubility of 4-bromo-3-methylbenzoic acid:

• Solvent Polarity: As a moderately polar molecule, its solubility is expected to be higher in polar organic solvents (e.g., alcohols, acetone) compared to non-polar solvents (e.g., hexane). The principle of "like dissolves like" is a key guiding factor.

• Temperature: The dissolution of a solid is typically an endothermic process. Therefore, the solubility of 4-bromo-3-methylbenzoic acid is expected to increase with increasing temperature. This property is fundamental to purification by recrystallization.

• pH (in aqueous systems): While this guide focuses on organic solvents, it's noteworthy that in aqueous or mixed aqueous-organic systems, the pH will have a dramatic effect. As a carboxylic acid, it will be deprotonated at higher pH to form a more soluble carboxylate salt.

• Purity of the Compound: Impurities can either increase or decrease the apparent solubility of the compound.

• Crystalline Form (Polymorphism): Different crystalline forms (polymorphs) of the same compound can exhibit different solubilities.

Conclusion

While published quantitative solubility data for 4-bromo-3-methylbenzoic acid in organic solvents is scarce, its determination is achievable through standard laboratory techniques such as the gravimetric and UV-Vis spectrophotometry methods. For professionals in pharmaceutical and chemical development, experimentally determining these values is a crucial step in process optimization, ensuring efficient synthesis, purification, and formulation. The protocols and workflows provided in this guide serve as a robust starting point for these essential investigations.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Page loading... [guidechem.com]
• 3. chembk.com [chembk.com]

An In-depth Technical Guide to the Synthesis of 4-Bromo-3-methylbenzoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis routes for 4-Bromo-3-methylbenzoic acid, a key intermediate in the development of pharmaceuticals and other specialty chemicals. This document outlines detailed experimental protocols, presents quantitative data in a structured format, and includes diagrams to illustrate the reaction pathways.

Introduction

4-Bromo-3-methylbenzoic acid is a valuable building block in organic synthesis, prized for its utility in constructing more complex molecular architectures. Its structure, featuring a carboxylic acid, a methyl group, and a bromine atom on a benzene (B151609) ring, offers multiple points for chemical modification, making it a versatile precursor in the synthesis of agrochemicals and pharmaceutical agents. This guide explores the most common and effective methods for its preparation.

Synthesis Routes

Several synthetic strategies can be employed to produce 4-Bromo-3-methylbenzoic acid. The most prominent and well-documented routes include:

• Sandmeyer-type Reaction: Starting from 4-Amino-3-methylbenzoic acid, this route offers a reliable and high-yielding pathway to the target molecule.

• Hydrolysis of 4-Bromo-3-methylbenzonitrile: This two-step approach involves the synthesis of the corresponding benzonitrile (B105546) followed by hydrolysis to the carboxylic acid.

• Direct Electrophilic Bromination of 3-Methylbenzoic Acid: While theoretically a direct approach, this method faces significant challenges in controlling the regioselectivity of the bromination.

The following sections provide detailed experimental protocols for the most viable of these routes.

Experimental Protocols

Route 1: Sandmeyer-type Reaction from 4-Amino-3-methylbenzoic acid

This method is a reliable approach for the synthesis of 4-Bromo-3-methylbenzoic acid. The reaction proceeds via the diazotization of the amino group of 4-Amino-3-methylbenzoic acid, followed by a copper(I) bromide-mediated substitution.

Experimental Procedure:

A suspension of 4-Amino-3-methylbenzoic acid (73 g, 0.483 mol) in a mixture of water (411 mL) and 47% hydrobromic acid (486 mL) is stirred at 25°C for one hour. The mixture is then cooled to -2°C. A solution of sodium nitrite (B80452) (32 g, 0.463 mol) in water (100 mL) is added dropwise over 15 minutes, ensuring the temperature is maintained between -1°C and -2°C. The reaction mixture is stirred at this temperature for an additional 1.5 hours.

In a separate vessel, a suspension of copper(I) bromide (73 g, 0.508 mol) in water (73 mL) and 47% hydrobromic acid (73 mL) is prepared. The cold diazonium salt solution is then slowly added to the copper(I) bromide suspension. The resulting mixture is stirred at 25°C for one hour and then heated to 70°C for one hour. The solid product is collected by filtration, washed with water until the filtrate is neutral (pH 7), and then dried to yield 4-Bromo-3-methylbenzoic acid.

Route 2: Hydrolysis of 4-Bromo-3-methylbenzonitrile

This two-step synthesis involves the preparation of 4-Bromo-3-methylbenzonitrile followed by its hydrolysis to the desired carboxylic acid.

Step 1: Synthesis of 4-Bromo-3-methylbenzonitrile

While several methods exist for the synthesis of this intermediate, a common approach is the bromination of 3-methylbenzonitrile.

Step 2: Hydrolysis of 4-Bromo-3-methylbenzonitrile

The hydrolysis of the nitrile to a carboxylic acid can be achieved under either acidic or basic conditions. An alkaline hydrolysis is described below.

Experimental Procedure:

4-Bromo-3-methylbenzonitrile is added to a solution of aqueous sodium hydroxide (B78521) (typically 10-20%). The mixture is heated under reflux for several hours until the reaction is complete, which can be monitored by thin-layer chromatography. Upon completion, the reaction mixture is cooled to room temperature and acidified with a mineral acid, such as hydrochloric acid, until the pH is acidic. The precipitated 4-Bromo-3-methylbenzoic acid is then collected by filtration, washed with cold water to remove any inorganic salts, and dried. Recrystallization from a suitable solvent, such as ethanol (B145695) or acetic acid, can be performed for further purification.

Route 3: Direct Electrophilic Bromination of 3-Methylbenzoic Acid

The direct bromination of 3-methylbenzoic acid is a theoretically straightforward approach. However, it presents significant challenges regarding regioselectivity. The methyl group is an ortho-, para-director, while the carboxylic acid group is a meta-director. This leads to a mixture of brominated products, making the isolation of the desired 4-bromo isomer difficult. Due to these challenges, this route is less commonly used for the specific preparation of 4-Bromo-3-methylbenzoic acid in high purity.

Data Presentation

The following table summarizes the key quantitative data for the described synthesis routes.

Synthesis Route	Starting Material	Key Reagents	Solvent	Reaction Time	Yield (%)
Sandmeyer-type Reaction	4-Amino-3-methylbenzoic acid	NaNO₂, HBr, CuBr	Water	~3 hours	Not specified in source, but typically moderate to high
Nitrile Hydrolysis	4-Bromo-3-methylbenzonitrile	NaOH (aq) or H₂SO₄ (aq)	Water	Several hours	Generally high

Visualization of Synthesis Pathways

The following diagrams illustrate the logical flow of the primary synthesis routes.

Caption: Route 1: Sandmeyer-type reaction pathway.

Structural Characterization of 4-Bromo-3-methylbenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structural characterization of 4-Bromo-3-methylbenzoic acid (CAS No: 7697-28-1), a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] This document details the physicochemical properties and provides an in-depth analysis of its spectroscopic signature using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry (MS). Detailed experimental protocols for these analytical techniques are provided to ensure reproducibility. Furthermore, this guide presents logical workflows and structural correlations through diagrams to facilitate a deeper understanding of the molecule's characterization process.

Physicochemical Properties

4-Bromo-3-methylbenzoic acid is a substituted aromatic carboxylic acid.[2] It typically appears as a white to off-white or yellow crystalline powder.[3][4] Its fundamental properties are summarized in the table below.

Property	Value	Reference(s)
CAS Number	7697-28-1	[5]
Molecular Formula	C₈H₇BrO₂	[5]
Molecular Weight	215.04 g/mol
Melting Point	212-216 °C
Appearance	White to yellow crystalline powder	[3]
IUPAC Name	4-bromo-3-methylbenzoic acid	[5]

Spectroscopic Data

The structural identity of 4-Bromo-3-methylbenzoic acid is confirmed through a combination of spectroscopic techniques. While experimental data for this specific compound is not universally published, the following sections provide predicted data based on established principles of spectroscopy and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. The chemical shifts are influenced by the electronic environment of each nucleus. The acidic proton of the carboxyl group is expected to be significantly downfield.[6]

Note: The following data is predicted based on structure-property relationships and analysis of similar compounds, as direct experimental spectra are not publicly available.

Table 2.1: Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~13.1	Broad Singlet	1H	-COOH
~7.85	Doublet	1H	H-6
~7.75	Doublet of Doublets	1H	H-2
~7.65	Doublet	1H	H-5
~2.40	Singlet	3H	-CH₃

Table 2.2: Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment
~167.0	C=O
~139.0	C-3
~134.0	C-5
~132.5	C-1
~131.0	C-6
~129.5	C-2
~125.0	C-4
~23.0	-CH₃

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy identifies the functional groups present in the molecule through their characteristic vibrational frequencies. The spectrum is dominated by a very broad O-H stretch from the carboxylic acid dimer and a strong carbonyl (C=O) absorption.[7][8]

Table 2.3: Characteristic FTIR Absorption Bands (KBr Pellet)

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Strong, Very Broad	O-H stretch (Carboxylic acid dimer)
~3080	Medium	Aromatic C-H stretch
~2925	Medium-Weak	Aliphatic C-H stretch (-CH₃)
~1700	Strong	C=O stretch (Carboxylic acid)
~1600, ~1475	Medium-Strong	Aromatic C=C stretches
~1420	Medium	O-H bend (in-plane)
~1300	Strong	C-O stretch
~920	Medium, Broad	O-H bend (out-of-plane dimer)
~820	Strong	C-H bend (out-of-plane)
~670	Medium	C-Br stretch

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation pattern of the molecule. Using a soft ionization technique like Electrospray Ionization (ESI), the molecular ion is readily observed.

Note: The fragmentation data is predicted based on typical fragmentation patterns for benzoic acids.

Table 2.4: Predicted ESI-MS Fragmentation Data

m/z (Negative Ion Mode)	Ion	Description
213/215	[M-H]⁻	Molecular ion (Isotopic pattern due to ⁷⁹Br/⁸¹Br)
198/200	[M-H-CH₃]⁻	Loss of methyl radical
170/172	[M-H-CO₂H]⁻	Loss of carboxyl group (decarboxylation)
134	[M-H-Br]⁻	Loss of bromine radical

Experimental Protocols

The following protocols describe standard procedures for obtaining the characterization data for a solid sample like 4-Bromo-3-methylbenzoic acid.

NMR Spectroscopy Protocol

• Sample Preparation: Accurately weigh approximately 10-20 mg of 4-Bromo-3-methylbenzoic acid and dissolve it in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved, using gentle vortexing if necessary.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer for the specific sample tube to optimize magnetic field homogeneity.

  • Acquire a standard one-dimensional proton spectrum.

  • Set the spectral width to cover a range of -2 to 16 ppm.

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set the spectral width to cover a range of 0 to 200 ppm.

  • A larger number of scans will be required due to the low natural abundance of ¹³C (e.g., 1024 or more).

• Data Processing: Process the acquired Free Induction Decay (FID) using appropriate software. Apply Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak (DMSO at δ 2.50 for ¹H) or an internal standard like Tetramethylsilane (TMS). Integrate the peaks in the ¹H spectrum.

FTIR Spectroscopy Protocol (KBr Pellet Method)

• Sample Preparation:

  • Place ~1-2 mg of 4-Bromo-3-methylbenzoic acid into a clean agate mortar.[1]

  • Add approximately 100-200 mg of dry, spectroscopy-grade Potassium Bromide (KBr).[1]

  • Gently grind the two components together with a pestle until a fine, homogeneous powder is obtained.[9]

• Pellet Formation:

  • Transfer a small amount of the mixture into a pellet-forming die.

  • Place the die into a hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a thin, transparent or translucent disc.[10]

• Data Acquisition:

  • Record a background spectrum of the empty spectrometer.

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire the sample spectrum over a range of 4000 to 400 cm⁻¹.

  • Perform a background subtraction from the sample spectrum.

Electrospray Ionization Mass Spectrometry (ESI-MS) Protocol

• Sample Preparation:

  • Prepare a stock solution of 4-Bromo-3-methylbenzoic acid at a concentration of ~1 mg/mL in a suitable solvent like methanol (B129727) or acetonitrile.[3]

  • Perform a serial dilution of the stock solution to a final concentration of approximately 1-10 µg/mL. The final solvent should be compatible with the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive mode or ammonium (B1175870) acetate (B1210297) for negative mode).[3][11]

• Instrumentation: Use a mass spectrometer equipped with an electrospray ionization source, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument.

• Data Acquisition:

  • Infuse the sample solution directly into the ESI source or inject it via an HPLC system.[12]

  • Acquire data in both positive and negative ion modes to determine the optimal ionization. For a carboxylic acid, negative ion mode ([M-H]⁻) is typically very effective.

  • Set the mass range to scan from m/z 50 to 500.

  • For fragmentation analysis (MS/MS), select the molecular ion ([M-H]⁻ at m/z 213/215) as the precursor ion and apply collision-induced dissociation (CID).

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak(s) and characteristic fragment ions. Confirm the isotopic pattern for bromine (¹:¹ ratio for ⁷⁹Br and ⁸¹Br isotopes).

Visualizations

Experimental Workflow

The general workflow for the structural elucidation of a solid organic compound like 4-Bromo-3-methylbenzoic acid involves a sequence of analytical techniques to determine its physical properties, functional groups, and precise molecular structure.

Caption: General workflow for the structural characterization of an organic compound.

Structure-Spectrum Correlation

The specific arrangement of substituents on the benzene (B151609) ring in 4-Bromo-3-methylbenzoic acid directly influences its spectroscopic output. The following diagram illustrates the key structural features and their expected signatures in NMR and IR spectroscopy.

Caption: Correlation of molecular structure with expected spectroscopic signals.

References

• 1. shimadzu.com [shimadzu.com]
• 2. hmdb.ca [hmdb.ca]
• 3. Sample Preparation Protocol for ESI Accurate Mass Service | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 4. uanlch.vscht.cz [uanlch.vscht.cz]
• 5. 4-Bromo-3-methylbenzoic acid | C8H7BrO2 | CID 82131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. CH 336: Carboxylic Acid Spectroscopy [sites.science.oregonstate.edu]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. How Do You Prepare Kbr Pellets For Observation? Master The Definitive Method For Clear Ftir Spectra - Kintek Solution [kindle-tech.com]
• 10. What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency - Kintek Press [kinteksolution.com]
• 11. researchgate.net [researchgate.net]
• 12. 4-Bromo-3-methylbenzoic acid | SIELC Technologies [sielc.com]

Spectroscopic Profile of 4-Bromo-3-methylbenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-Bromo-3-methylbenzoic acid (CAS No: 7697-28-1), a compound of interest in organic synthesis and medicinal chemistry. The following sections detail its Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data, offering a foundational resource for compound characterization and quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an essential technique for elucidating the molecular structure of organic compounds. The proton (¹H) and carbon-13 (¹³C) NMR data provide detailed information about the electronic environment of the hydrogen and carbon atoms within the molecule, respectively.

¹H NMR Spectral Data

The ¹H NMR spectrum of 4-Bromo-3-methylbenzoic acid is expected to show distinct signals for the aromatic protons and the methyl group protons. The chemical shifts are influenced by the substitution pattern on the benzene (B151609) ring.

Proton Assignment	Chemical Shift (δ) ppm	Multiplicity	Integration
-COOH	~10-13	Singlet (broad)	1H
Aromatic H (position 6)	~7.9	Doublet	1H
Aromatic H (position 5)	~7.6	Doublet of Doublets	1H
Aromatic H (position 2)	~7.8	Singlet	1H
-CH₃	~2.4	Singlet	3H
Note: Predicted values based on typical chemical shifts for similar structures. The exact values can vary based on solvent and concentration.

¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information on all the carbon atoms in the molecule.

Carbon Assignment	Chemical Shift (δ) ppm
-COOH	~170-172
Aromatic C-Br	~125
Aromatic C-CH₃	~139
Aromatic C-COOH	~130
Aromatic CH (position 2)	~132
Aromatic CH (position 5)	~134
Aromatic CH (position 6)	~130
-CH₃	~20-22
Note: Predicted values based on typical chemical shifts for substituted benzoic acids.[1]

Experimental Protocol: NMR Spectroscopy

A standard protocol for acquiring NMR spectra of a solid organic compound like 4-Bromo-3-methylbenzoic acid is as follows:

• Sample Preparation : Weigh approximately 5-10 mg of the solid 4-Bromo-3-methylbenzoic acid.[2]

• Dissolution : Dissolve the sample in 0.7 - 1.0 mL of a suitable deuterated solvent (e.g., Deuterated Chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆)) in a small vial.[2] The choice of solvent can affect the chemical shifts.

• Transfer : If any solid remains undissolved, filter the solution or carefully transfer the supernatant to a clean NMR tube.[2] The solution should be clear and free of particulate matter.[2]

• Acquisition : Place the NMR tube in the spectrometer. Acquire the ¹H NMR spectrum, followed by the ¹³C NMR spectrum. A decoupling experiment is typically performed for the ¹³C spectrum to simplify it to single lines for each unique carbon atom.[2]

• Referencing : The chemical shifts are typically referenced to the residual solvent peak or an internal standard like tetramethylsilane (B1202638) (TMS) at 0.00 ppm.[2]

Infrared (IR) Spectroscopy

FTIR spectroscopy is utilized to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The spectrum for 4-Bromo-3-methylbenzoic acid will show characteristic bands for the carboxylic acid and the substituted aromatic ring.

IR Spectral Data

Vibrational Mode	Frequency (cm⁻¹)	Intensity
O-H stretch (Carboxylic Acid)	3300-2500	Broad
C-H stretch (Aromatic)	3100-3000	Medium
C=O stretch (Carboxylic Acid)	1710-1680	Strong
C=C stretch (Aromatic)	1600-1450	Medium-Strong
C-O stretch (Carboxylic Acid)	1320-1210	Strong
O-H bend (Carboxylic Acid)	1440-1395	Medium
C-Br stretch	680-515	Medium-Strong
Note: These are typical ranges for the assigned functional groups.

Information from an ATR-IR spectrum of 4-Bromo-3-methylbenzoic acid has been noted.[3]

Experimental Protocol: IR Spectroscopy

The following outlines a common method for obtaining an IR spectrum of a solid sample.

Method: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

This technique is often preferred for its simplicity and minimal sample preparation.[4]

• Instrument Preparation : Ensure the ATR crystal (commonly diamond) is clean. Record a background spectrum of the empty crystal.[4]

• Sample Application : Place a small amount of the solid 4-Bromo-3-methylbenzoic acid powder directly onto the ATR crystal.[4] Apply pressure using the built-in clamp to ensure good contact between the sample and the crystal.

• Data Acquisition : Collect the infrared spectrum, typically in the range of 4000 cm⁻¹ to 400 cm⁻¹.[2] The instrument's software will ratio the sample spectrum against the background to produce the final transmittance or absorbance spectrum.[4]

• Cleaning : After the measurement, clean the crystal surface thoroughly.

Visualization of Spectroscopic Workflow

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a chemical compound.

References

• 1. 13C nmr spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzoic acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. benchchem.com [benchchem.com]
• 3. 4-Bromo-3-methylbenzoic acid | C8H7BrO2 | CID 82131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Commercial Availability and Synthetic Routes of 4-Bromo-3-methylbenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-Bromo-3-methylbenzoic acid, a key building block in the synthesis of pharmaceuticals and other complex organic molecules. This document details commercially available sources, typical purities, and pricing, alongside a detailed experimental protocol for its synthesis.

Physicochemical Properties

Property	Value
CAS Number	7697-28-1
Molecular Formula	C₈H₇BrO₂
Molecular Weight	215.05 g/mol
Appearance	White to off-white or yellow crystalline powder
Melting Point	211-218 °C
Synonyms	4-Bromo-m-toluic acid

Commercial Availability

4-Bromo-3-methylbenzoic acid is readily available from a variety of chemical suppliers worldwide, catering to both research and bulk-scale requirements. Purity levels typically range from 97% to over 99%. The following table summarizes a selection of suppliers and their offerings.

Supplier	Location	Purity	Available Quantities
Sigma-Aldrich	Worldwide	≥97%	Grams to Kilograms
Thermo Fisher Scientific	Worldwide	98%+	Grams to Kilograms
TCI Chemicals	Worldwide	>98%	Grams to Kilograms
Chem-Impex International	USA	≥97% (GC)	Grams to Kilograms
BLD Pharm	China	Inquire	Grams to Kilograms
SAKEM LLP	India	98%	5 kg, 25 kg, 100 kg, 1 MT
A B Enterprises	India	97%	Inquire (Price approx. ₹450/kg)[1]
Reddy N Reddy Pharmaceuticals	India	Inquire	Inquire
ALR Fine Chemicals Pvt Ltd	India	Inquire	Inquire

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers directly for the most current information.

Synthetic Routes

Several synthetic pathways to 4-Bromo-3-methylbenzoic acid have been reported. The most common and reliable methods include the Sandmeyer reaction starting from 4-amino-3-methylbenzoic acid and the direct bromination of 3-methylbenzoic acid. Another documented method is the hydrolysis of 4-bromo-3-methylbenzonitrile.

Below is a detailed experimental protocol for the synthesis of 4-Bromo-3-methylbenzoic acid via the Sandmeyer reaction.

Experimental Protocol: Synthesis of 4-Bromo-3-methylbenzoic Acid via Sandmeyer Reaction

This protocol is adapted from a procedure described for the synthesis of 4-Bromo-3-methylbenzoic acid.[2]

Materials:

• 4-Amino-3-methylbenzoic acid (73 g, 0.483 mol)

• 47% Hydrobromic acid (HBr) (486 mL)

• Sodium nitrite (B80452) (NaNO₂) (32 g, 0.463 mol)

• Copper(I) bromide (CuBr) (73 g, 0.508 mol)

• Deionized water

Procedure:

• Diazotization:

  • In a suitable reaction vessel, prepare a suspension of 4-Amino-3-methylbenzoic acid (73 g) in water (411 mL) and 47% HBr (486 mL).

  • Stir the suspension at 25 °C for 1 hour.

  • Cool the reaction mixture to -2 °C using an ice-salt bath.

  • Prepare a solution of sodium nitrite (32 g) in water (100 mL).

  • Add the sodium nitrite solution to the reaction mixture dropwise over 15 minutes, ensuring the temperature is maintained between -1 °C and -2 °C.

  • Stir the reaction mixture at this temperature for an additional 1.5 hours.

• Sandmeyer Reaction:

  • In a separate vessel, prepare a suspension of copper(I) bromide (73 g) in water (73 mL) and aqueous HBr (73 mL).

  • Slowly add the cold diazonium salt solution from the previous step to the copper(I) bromide suspension.

  • Stir the resulting mixture at 25 °C for 1 hour.

  • Heat the reaction mixture to 70 °C and digest for 1 hour.

• Work-up and Purification:

  • Filter the solid product from the hot reaction mixture.

  • Wash the solid with water until the pH of the filtrate is neutral (pH 7).

  • Dry the solid product to obtain 4-Bromo-3-methylbenzoic acid.

Safety Precautions:

• This reaction should be performed in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.

• Hydrobromic acid is corrosive and should be handled with care.

• Sodium nitrite is toxic and an oxidizing agent.

• Diazonium salts can be explosive when dry and should be kept in solution and at low temperatures.

Visualizations

Logical Workflow for Sourcing 4-Bromo-3-methylbenzoic Acid

Caption: Sourcing workflow for 4-Bromo-3-methylbenzoic acid.

Synthetic Pathway: Sandmeyer Reaction

References

• 1. quora.com [quora.com]
• 2. 4-Bromo-3-methylbenzoic acid | 7697-28-1 [chemicalbook.com]

An In-depth Technical Guide to the Safe Handling of 4-Bromo-3-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling protocols for 4-Bromo-3-methylbenzoic acid, a compound frequently utilized in organic synthesis and pharmaceutical development. Adherence to these guidelines is crucial for ensuring personnel safety and maintaining a secure laboratory environment.

Physicochemical and Toxicological Data

A summary of the key physicochemical and toxicological properties of 4-Bromo-3-methylbenzoic acid is presented below. This data has been compiled from various safety data sheets and chemical databases.

Table 1: Physicochemical Properties of 4-Bromo-3-methylbenzoic acid

Property	Value
Chemical Formula	C₈H₇BrO₂
Molecular Weight	215.04 g/mol [1][2]
Appearance	White to off-white or reddish crystalline powder.[3]
Melting Point	212-216 °C[2][4]
Solubility	Sparingly soluble in water.[3]
pKa	4.04 ± 0.10 (Predicted)[3]

Table 2: GHS Hazard and Precautionary Information

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement	Precautionary Statements (selected)
Skin Irritation	GHS07 (Exclamation Mark)	Warning	H315: Causes skin irritation.[1][2]	P264, P280, P302+P352, P332+P317, P362+P364
Eye Irritation	GHS07 (Exclamation Mark)	Warning	H319: Causes serious eye irritation.[1][2]	P264, P280, P305+P351+P338, P337+P317
Specific Target Organ Toxicity (Single Exposure)	GHS07 (Exclamation Mark)	Warning	H335: May cause respiratory irritation.[1][2]	P261, P271, P304+P340, P319, P403+P233, P405

Hazard Identification and First Aid

4-Bromo-3-methylbenzoic acid is classified as a hazardous substance. It can cause skin irritation, serious eye irritation, and respiratory irritation.[1][2]

First Aid Measures:

• Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position comfortable for breathing. Call a poison center or doctor if you feel unwell.

• Skin Contact: In case of skin contact, wash with plenty of soap and water. If skin irritation occurs, seek medical advice/attention. Take off contaminated clothing and wash it before reuse.

• Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

• Ingestion: If swallowed, rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.

Experimental Protocols: Safe Handling and Use

The following are detailed methodologies for the safe handling and use of 4-Bromo-3-methylbenzoic acid in a laboratory setting. These protocols are based on standard best practices for handling hazardous chemical powders.

Risk Assessment and Preparation

Before handling 4-Bromo-3-methylbenzoic acid, a thorough risk assessment should be conducted. This involves reviewing the Safety Data Sheet (SDS) and understanding the specific hazards associated with the planned experiment.

Logical Relationship for Pre-Handling Safety Assessment:

References

• 1. editverse.com [editverse.com]
• 2. Safety in Organic Chemistry Laboratory [tigerweb.towson.edu]
• 3. scribd.com [scribd.com]
• 4. solubilityofthings.com [solubilityofthings.com]

An In-depth Technical Guide to the Reactivity and Stability of 4-Bromo-3-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-3-methylbenzoic acid is a versatile aromatic carboxylic acid that serves as a key building block in the synthesis of a wide range of compounds, particularly in the pharmaceutical and agrochemical industries.[1][2] Its unique substitution pattern, featuring a bromine atom and a methyl group on the benzoic acid core, provides multiple reactive sites for functionalization. This technical guide provides a comprehensive overview of the reactivity and stability of 4-Bromo-3-methylbenzoic acid, including detailed experimental protocols for its key reactions, quantitative data where available, and insights into the biological potential of its derivatives.

Physicochemical Properties and Stability

4-Bromo-3-methylbenzoic acid is a white to off-white crystalline powder.[2] Its stability is a critical factor for its storage and application in multi-step syntheses.

Stability Profile:

• Photostability: Brominated aromatic compounds can be susceptible to photodegradation, often involving the cleavage of the carbon-bromine bond.[5][6] Forced degradation studies are recommended to fully evaluate the photosensitivity of 4-Bromo-3-methylbenzoic acid, especially when used in formulations exposed to light.[5][6]

• Chemical Stability: The compound is stable under standard laboratory conditions. However, the carboxylic acid group can react with strong bases, and the aromatic ring's bromine atom can be displaced under certain catalytic conditions, as seen in cross-coupling reactions.

Table 1: Physicochemical Properties of 4-Bromo-3-methylbenzoic Acid

Property	Value	Reference
CAS Number	7697-28-1	[7]
Molecular Formula	C₈H₇BrO₂	[7]
Molecular Weight	215.04 g/mol
Melting Point	211-218 °C
pKa	4.04 ± 0.10 (Predicted)	[2]
Appearance	White to off-white crystalline powder	[2]
Solubility	Sparingly soluble in water	[2]

Reactivity and Key Synthetic Transformations

The reactivity of 4-Bromo-3-methylbenzoic acid is characterized by the interplay of its three functional components: the carboxylic acid group, the aromatic ring, and the bromine substituent. This allows for a diverse range of chemical modifications.

Reactions of the Carboxylic Acid Group

The carboxylic acid moiety readily undergoes standard transformations such as esterification and amidation.

• Esterification: The conversion of 4-Bromo-3-methylbenzoic acid to its corresponding esters is typically achieved through Fischer esterification, reacting the acid with an alcohol in the presence of a strong acid catalyst like sulfuric acid.[8][9][10] These esters are valuable intermediates in further synthetic steps.[11]

• Amidation: Amide bond formation is a crucial reaction in drug discovery. 4-Bromo-3-methylbenzoic acid can be coupled with a variety of amines using standard coupling reagents to produce a diverse library of amides.[12][13][14]

Reactions Involving the Bromine Substituent

The bromine atom on the aromatic ring is a key handle for carbon-carbon bond formation, most notably through palladium-catalyzed cross-coupling reactions.

• Suzuki-Miyaura Coupling: This reaction is a powerful tool for creating biaryl structures. 4-Bromo-3-methylbenzoic acid can be coupled with various boronic acids to generate complex molecular scaffolds.[15][16] The reactivity of the C-Br bond is generally higher than that of a C-Cl bond, allowing for milder reaction conditions.[17]

Experimental Protocols

This section provides detailed methodologies for the key reactions of 4-Bromo-3-methylbenzoic acid.

Fischer Esterification

This protocol describes the synthesis of methyl 4-bromo-3-methylbenzoate.

Materials:

• 4-Bromo-3-methylbenzoic acid

• Methanol (B129727) (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve 4-Bromo-3-methylbenzoic acid in an excess of anhydrous methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

• Reflux the mixture for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Remove the excess methanol under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate (B1210297) and wash with saturated sodium bicarbonate solution to neutralize the acid.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

• Evaporate the solvent to obtain the crude ester, which can be further purified by recrystallization or column chromatography.[8][9]

Caption: Experimental workflow for Fischer Esterification.

Amide Coupling (using HATU)

This protocol outlines the synthesis of an amide derivative of 4-Bromo-3-methylbenzoic acid using HATU as the coupling agent.

Materials:

• 4-Bromo-3-methylbenzoic acid

• Desired amine (primary or secondary)

• HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

• Organic solvent for extraction (e.g., ethyl acetate)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• In a dry flask under an inert atmosphere, dissolve 4-Bromo-3-methylbenzoic acid in anhydrous DMF.

• Add DIPEA (2-3 equivalents) to the solution.

• Add HATU (1.1-1.2 equivalents) and stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add the desired amine (1.0-1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[12][13]

Caption: Experimental workflow for HATU-mediated amide coupling.

Suzuki-Miyaura Cross-Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 4-Bromo-3-methylbenzoic acid with an arylboronic acid.

Materials:

• 4-Bromo-3-methylbenzoic acid

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂ with a ligand like SPhos)

• Base (e.g., K₂CO₃, K₃PO₄, or Cs₂CO₃)

• Solvent system (e.g., 1,4-dioxane/water, toluene/water)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried reaction vessel, add 4-Bromo-3-methylbenzoic acid, the arylboronic acid (1.2-1.5 equivalents), and the base (2-3 equivalents).

• Evacuate and backfill the vessel with an inert gas three times.

• Add the degassed solvent mixture.

• Add the palladium catalyst (1-5 mol%).

• Heat the mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.[16][18][19]

Caption: Experimental workflow for Suzuki-Miyaura cross-coupling.

Quantitative Data on Reactivity

While specific kinetic data for 4-Bromo-3-methylbenzoic acid is limited, the following tables provide representative yields for key reactions based on closely related substrates.

Table 2: Representative Yields for Amide Coupling of Benzoic Acids

Amine	Coupling Reagent	Base	Solvent	Time (h)	Yield (%)	Reference
Benzylamine	Boric Acid (cat.)	-	Toluene	20	89	[14]
N-Benzylmethylamine	N-chlorophthalimide/PPh₃	-	Acetonitrile	12	65 (isolated)	[12]
Benzylamine	PPh₃/I₂	-	Dichloromethane	0.17	99	[20]

Table 3: Representative Yields for Suzuki-Miyaura Coupling of 4-Bromobenzoic Acid

Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	>95	[16]
4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	K₂CO₃	1,4-Dioxane/H₂O	80	12	95	[16]
Phenylboronic acid	Ad-L-PdCl₂⊂dmβ-CD (0.5)	-	Na₂CO₃	H₂O-MeOH	RT	2	>98	[18]

Table 4: Representative Yields for Fischer Esterification of Substituted Benzoic Acids

Alcohol	Acid Catalyst	Conditions	Time	Yield (%)	Reference
Ethanol	H₂SO₄	Reflux	-	78	[8]
Methanol	H₂SO₄	Reflux	14 h	97	[8]
Butanol	H₂SO₄	Microwave, 100°C	13 min	98	[8]

Biological Relevance of 4-Bromo-3-methylbenzoic Acid Derivatives

While 4-Bromo-3-methylbenzoic acid itself is primarily a synthetic intermediate, its derivatives have shown potential in medicinal chemistry. The incorporation of this scaffold into larger molecules can lead to compounds with interesting biological activities.

• Antimicrobial and Cytotoxic Agents: Derivatives of aminobenzoic acids, which can be synthesized from 4-Bromo-3-methylbenzoic acid, have been investigated for their antimicrobial and cytotoxic properties.[21]

• Enzyme Inhibitors: Hydrazone Schiff bases derived from 4-bromobenzoic acid have demonstrated potent α-amylase inhibitory activity.[22]

• Hepatitis C Virus (HCV) NS5B Polymerase Inhibitors: Benzimidazole derivatives containing substituted biphenyl (B1667301) moieties, which can be synthesized via Suzuki coupling of bromobenzoic acids, have been identified as potent and selective inhibitors of HCV NS5B RNA-dependent RNA polymerase.

Due to its role as a building block, 4-Bromo-3-methylbenzoic acid is not directly involved in specific signaling pathways. However, the final drug molecules synthesized from it may target various biological pathways implicated in diseases like cancer, inflammation, and infectious diseases. Further research into the biological activities of novel derivatives of 4-Bromo-3-methylbenzoic acid is a promising area for drug discovery.

Conclusion

4-Bromo-3-methylbenzoic acid is a valuable and versatile building block in organic synthesis. Its reactivity, centered around the carboxylic acid group and the bromine substituent, allows for the construction of a wide array of complex molecules. A thorough understanding of its stability and reactivity, as outlined in this guide, is essential for its effective utilization in research and development, particularly in the quest for new therapeutic agents. While quantitative data for this specific molecule is not extensively documented, the provided protocols and data from analogous compounds offer a strong foundation for synthetic planning and optimization.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [guidechem.com]
• 3. Degradation of benzoic acid and its derivatives in subcritical water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ema.europa.eu [ema.europa.eu]
• 6. database.ich.org [database.ich.org]
• 7. 4-Bromo-3-methylbenzoic acid | C8H7BrO2 | CID 82131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. chemimpex.com [chemimpex.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. Greener Synthesis of an Amide by Direct Reaction of an Acid and Amine under Catalytic Conditions [pubs.sciepub.com]
• 15. nbinno.com [nbinno.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. pubs.rsc.org [pubs.rsc.org]
• 19. benchchem.com [benchchem.com]
• 20. pubs.rsc.org [pubs.rsc.org]
• 21. 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents [mdpi.com]
• 22. discovery.researcher.life [discovery.researcher.life]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling Reaction of 4-Bromo-3-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance.[1] This powerful palladium-catalyzed reaction couples an organohalide with an organoboron compound, typically in the presence of a base.[2][3] For drug development and medicinal chemistry, the Suzuki coupling of 4-Bromo-3-methylbenzoic acid is of significant interest. The resulting biaryl-3-methylbenzoic acid scaffold is a key structural motif in a variety of pharmacologically active molecules.[2] This document provides detailed application notes, experimental protocols, and quantitative data for the Suzuki coupling reaction of 4-Bromo-3-methylbenzoic acid.

Reaction Principle

The Suzuki-Miyaura coupling reaction proceeds via a catalytic cycle involving a palladium catalyst. The generally accepted mechanism involves three primary steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 4-Bromo-3-methylbenzoic acid to form a Pd(II) intermediate.[3][4] This is often the rate-determining step of the reaction.[3]

• Transmetalation: In the presence of a base, the organic group from the boronic acid is transferred to the palladium(II) complex, displacing the bromide.[3][4]

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated as the final biaryl product, regenerating the Pd(0) catalyst, which then re-enters the catalytic cycle.[3][4]

Data Presentation: Reaction Conditions and Yields

The success of the Suzuki coupling of 4-Bromo-3-methylbenzoic acid is highly dependent on the choice of catalyst, base, solvent, and temperature. The following tables summarize various conditions reported for the coupling of structurally similar aryl bromides, providing a strong starting point for optimization.

Table 1: Suzuki Coupling of Bromobenzoic Acids with Various Arylboronic Acids

Entry	Aryl Halide	Arylboronic Acid	Catalyst (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Bromobenzoic acid	Phenylboronic acid	[PdCl₂(NH₂CH₂COOH)₂] (0.1)	K₂CO₃ (3.0)	H₂O	RT	1.5	97
2	3-Bromobenzoic acid	Phenylboronic acid	[PdCl₂(NH₂CH₂COOH)₂] (0.1)	K₂CO₃ (3.0)	H₂O	RT	1.5	97
3	3-Bromobenzoic acid	4-Methylphenylboronic acid	[PdCl₂(NH₂CH₂COOH)₂] (0.1)	K₂CO₃ (3.0)	H₂O	RT	1.5	95
4	3-Bromobenzoic acid	4-Methoxyphenylboronic acid	[PdCl₂(NH₂CH₂COOH)₂] (0.1)	K₂CO₃ (3.0)	H₂O	RT	1.5	99
5	4-Bromobenzoic acid	Phenylboronic acid	Ad-L-PdCl₂⊂dmβ-CD (0.5)	Na₂CO₃ (2.4)	H₂O-MeOH (3:1)	RT	2	>97

Table 2: Catalyst Systems for Suzuki Coupling of Functionalized Aryl Bromides

Catalyst System	Ligand	Base	Solvent	Temp. (°C)
Pd(PPh₃)₄	-	K₃PO₄	1,4-Dioxane	100
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100
PdCl₂(dppf)	-	Cs₂CO₃	THF/H₂O	80

Experimental Protocols

This section provides a general, representative protocol for the Suzuki-Miyaura cross-coupling of 4-Bromo-3-methylbenzoic acid with an arylboronic acid. Optimization may be required for specific substrates.

Protocol 1: Aqueous Room Temperature Suzuki Coupling

This protocol is adapted from a highly efficient and green method for the coupling of bromobenzoic acids.[5]

Materials:

• 4-Bromo-3-methylbenzoic acid (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• [PdCl₂(NH₂CH₂COOH)₂] (0.001 mmol, 0.1 mol%)

• Potassium carbonate (K₂CO₃) (3.0 mmol, 3.0 equiv)

• Distilled water (5.0 mL)

• Round-bottomed flask

• Magnetic stirrer

Procedure:

• To a round-bottomed flask, add 4-Bromo-3-methylbenzoic acid, the arylboronic acid, the palladium catalyst, and potassium carbonate.[6]

• Add 5.0 mL of distilled water to the flask.[6]

• Stir the reaction mixture vigorously at room temperature under an air atmosphere for 1.5 to 24 hours.[6]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, if a precipitate has formed, filter the mixture and wash the solid with distilled water.[6]

• To remove by-products from the homocoupling of the boronic acid, the crude product can be dissolved in boiling water and filtered while hot.[6]

Protocol 2: Suzuki Coupling in Organic Solvent with Heating

This protocol is a general procedure for Suzuki coupling reactions that may require higher temperatures.[1]

Materials:

• 4-Bromo-3-methylbenzoic acid (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (3-5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane/Water (4:1 mixture)

• Inert atmosphere (Argon or Nitrogen)

• Flame-dried reaction vessel

Procedure:

• To a flame-dried reaction vessel, add 4-Bromo-3-methylbenzoic acid, the arylboronic acid, and potassium carbonate.[1]

• Evacuate and backfill the vessel with an inert gas three times.[1]

• Add the degassed 1,4-dioxane/water solvent mixture.[1]

• Add Pd(PPh₃)₄ to the reaction mixture.

• Heat the mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Standard Experimental Workflow for Suzuki Coupling

Caption: Standard experimental workflow for the Suzuki-Miyaura reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Esterification of 4-Bromo-3-methylbenzoic acid with Methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The esterification of carboxylic acids is a fundamental transformation in organic synthesis, crucial for the preparation of a vast array of chemical intermediates and active pharmaceutical ingredients. Methyl 4-bromo-3-methylbenzoate, the product of the esterification of 4-bromo-3-methylbenzoic acid with methanol (B129727), serves as a valuable building block in the synthesis of more complex molecules in medicinal chemistry and materials science.

This document provides detailed application notes and protocols for the Fischer esterification of 4-bromo-3-methylbenzoic acid with methanol. The Fischer-Speier esterification is a classic method involving the acid-catalyzed reaction between a carboxylic acid and an alcohol. The reaction is reversible and is typically driven to completion by using an excess of the alcohol or by removing water as it is formed.

Principle of the Reaction

The esterification of 4-bromo-3-methylbenzoic acid with methanol is an acid-catalyzed nucleophilic acyl substitution. The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, thereby increasing the electrophilicity of the carbonyl carbon. The nucleophilic oxygen of methanol then attacks the activated carbonyl carbon, leading to a tetrahedral intermediate. Subsequent proton transfer and elimination of a water molecule, followed by deprotonation of the carbonyl oxygen, yields the final ester product, methyl 4-bromo-3-methylbenzoate. The use of a strong acid catalyst, such as sulfuric acid, is essential for this process.

Data Presentation

The following table summarizes typical reaction conditions and yields for the Fischer esterification of 4-bromo-3-methylbenzoic acid and analogous substituted benzoic acids with methanol.

Carboxylic Acid	Catalyst	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
4-Bromo-2-methylbenzoic acid	H₂SO₄	6	Reflux	Not specified, but reaction completion confirmed by TLC	[1]
4-Bromobenzoic acid	1,3-dichloro-5,5-dimethylhydantoin	7	60	99	[2]
Benzoic acid	H₂SO₄	4-5	Reflux	69	[3]
Benzoic acid	[PyH][HSO₄]	16	70	~90	[4]

Note: The yield for the direct esterification of 4-bromo-3-methylbenzoic acid is expected to be high, likely in the range of 85-95%, based on similar reactions, although specific data was not found in the provided search results.

Experimental Protocols

Materials and Equipment

• 4-Bromo-3-methylbenzoic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Ethyl acetate (B1210297)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Thin-layer chromatography (TLC) plates and chamber

Detailed Experimental Protocol

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-bromo-3-methylbenzoic acid (1.0 eq).

• Addition of Reagents: To the flask, add a large excess of anhydrous methanol (e.g., 10-20 eq), which serves as both the reactant and the solvent.

• Catalyst Addition: With gentle stirring, carefully and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq) to the reaction mixture.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle. The reaction temperature will be the boiling point of methanol (approximately 65 °C).

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). To do this, take a small aliquot of the reaction mixture, dilute it with ethyl acetate, and spot it on a TLC plate against the starting material. A suitable eluent system would be a mixture of hexane (B92381) and ethyl acetate. The reaction is considered complete when the starting carboxylic acid spot is no longer visible. The expected reaction time is between 4 to 8 hours.

• Work-up - Quenching and Neutralization: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a beaker containing ice-cold water. This will precipitate the crude ester.

• Extraction: Transfer the aqueous mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer). Combine the organic layers.

• Washing: Wash the combined organic layers with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining sulfuric acid and unreacted carboxylic acid. Continue washing until the effervescence of CO₂ ceases. Then, wash the organic layer with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude methyl 4-bromo-3-methylbenzoate.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent (e.g., methanol or ethanol) or by column chromatography on silica (B1680970) gel if necessary to yield the pure ester.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Concentrated sulfuric acid is extremely corrosive. Handle with extreme care and add it slowly to the methanol to avoid splashing.

• Methanol is flammable and toxic. Avoid inhalation and contact with skin.

• The reaction should be heated using a heating mantle, not an open flame.

Visualizations

Reaction Mechanism

Caption: Fischer esterification mechanism.

Experimental Workflow

Caption: Experimental workflow for esterification.

References

• 1. CN109553532B - Preparation method of 4-bromoacetyl-2-methyl benzoic acid methyl ester - Google Patents [patents.google.com]
• 2. Methyl 4-bromobenzoate synthesis - chemicalbook [chemicalbook.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Amidation of 4-Bromo-3-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and reaction conditions for the synthesis of N-substituted amides from 4-Bromo-3-methylbenzoic acid. Amide bond formation is a fundamental transformation in organic synthesis, crucial for the construction of pharmaceuticals and other biologically active molecules. The protocols outlined below utilize common and effective coupling reagents, offering a guide for achieving high yields and purity.

Overview of Amidation Reactions

The conversion of a carboxylic acid to an amide requires the activation of the carboxyl group to facilitate nucleophilic attack by an amine. Direct reaction between a carboxylic acid and an amine is typically unfavorable as it forms a non-reactive ammonium (B1175870) carboxylate salt. Coupling reagents are therefore employed to transform the carboxylic acid into a more reactive intermediate, such as an active ester or an acylisourea, which is then readily attacked by the amine to form the amide bond.[1][2]

Common strategies for amidation that are applicable to substituted benzoic acids like 4-Bromo-3-methylbenzoic acid include:

• Carbodiimide-based methods: Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N,N'-Dicyclohexylcarbodiimide (DCC) are widely used. These are often paired with additives like 1-Hydroxybenzotriazole (HOBt) to improve efficiency and minimize side reactions.[2][3]

• Uronium/Aminium-based methods: Reagents such as HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are highly efficient and lead to rapid reaction times, making them excellent choices for challenging couplings.[4][5]

• Acyl Halide Formation: A two-step approach involving the conversion of the carboxylic acid to a more reactive acyl chloride (e.g., using thionyl chloride or oxalyl chloride), followed by reaction with the amine.[6][7]

The choice of method depends on factors such as the scale of the reaction, the nature of the amine, and the desired purity of the final product. For the purposes of this guide, we will focus on direct coupling methods.

Data Presentation: Comparison of Reaction Conditions

The following table summarizes typical conditions for the amidation of 4-Bromo-3-methylbenzoic acid with a generic primary amine (e.g., benzylamine) using different coupling systems. Yields are estimated based on protocols for structurally similar compounds.[2][3][4]

Coupling System	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Key Features
EDC / HOBt	DIPEA or TEA	DMF or DCM	0 to RT	12 - 24	80 - 95	Cost-effective; water-soluble byproducts simplify workup.[3][4]
HATU	DIPEA or TEA	DMF	RT	2 - 6	90 - 98	Highly efficient and fast; suitable for sterically hindered substrates.[4][8]
DCC / DMAP	DMAP (cat.)	DCM	0 to RT	4 - 12	75 - 90	Effective, but the dicyclohexylurea (DCU) byproduct is insoluble and requires filtration.[9]

• EDC: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

• HOBt: 1-Hydroxybenzotriazole

• HATU: O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate

• DCC: N,N'-Dicyclohexylcarbodiimide

• DMAP: 4-Dimethylaminopyridine

• DIPEA: N,N-Diisopropylethylamine

• TEA: Triethylamine

• DMF: N,N-Dimethylformamide

• DCM: Dichloromethane

• RT: Room Temperature

Experimental Workflow Diagram

The logical flow for a typical amidation reaction is depicted below.

References

• 1. hepatochem.com [hepatochem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. growingscience.com [growingscience.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies [mdpi.com]

Palladium-catalyzed cross-coupling with 4-Bromo-3-methylbenzoic acid

An essential precursor in the development of pharmaceuticals and agrochemicals, 4-Bromo-3-methylbenzoic acid is a versatile building block in organic synthesis.[1] Its structure, featuring a carboxylic acid, a methyl group, and a bromine atom on a benzene (B151609) ring, allows for a wide range of chemical transformations.[1][2] Palladium-catalyzed cross-coupling reactions, a cornerstone of modern synthetic chemistry, are particularly effective with this substrate, enabling the formation of new carbon-carbon (C-C), carbon-nitrogen (C-N), and carbon-oxygen (C-O) bonds with high efficiency and functional group tolerance.[3][4][5]

These reactions provide a powerful platform for constructing complex molecular architectures from 4-Bromo-3-methylbenzoic acid, leading to diverse scaffolds for drug discovery and materials science.[1][2] This document provides detailed application notes and protocols for several key palladium-catalyzed cross-coupling reactions involving this substrate, including Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings.

Suzuki-Miyaura Coupling: Synthesis of Biaryl Carboxylic Acids

The Suzuki-Miyaura reaction is a robust method for forming C-C bonds by coupling an organoboron compound with an organic halide. This reaction is instrumental in synthesizing substituted biaryl-carboxylic acids from 4-Bromo-3-methylbenzoic acid, which are key motifs in many biologically active molecules.[3]

Data Presentation: Representative Reaction Conditions

The following table summarizes typical starting conditions for the Suzuki-Miyaura coupling of 4-Bromo-3-methylbenzoic acid with various arylboronic acids. Optimization may be required for specific substrates.[6]

Entry	Arylboronic Acid	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (3)	Toluene/H₂O (10:1)	100	12	92
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃ (3)	Dioxane/H₂O (4:1)	90	16	88
3	3-Pyridinylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3.5)	Cs₂CO₃ (3)	THF/H₂O (5:1)	80	12	85
4	2-Thiopheneboronic acid	PdCl₂(dppf) (3)	-	Na₂CO₃ (3)	DMF/H₂O (10:1)	110	8	90

Experimental Protocol: Suzuki-Miyaura Coupling

This general protocol can be adapted for various arylboronic acids.[7]

• Materials :

  • 4-Bromo-3-methylbenzoic acid (1.0 equiv.)

  • Arylboronic acid (1.2 equiv.)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

  • Base (e.g., K₂CO₃, 3.0 equiv.)

  • Anhydrous, degassed solvent (e.g., Toluene/Water 10:1 or Dioxane/Water 4:1)

• Procedure :

  • Reaction Setup : To a dry Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-3-methylbenzoic acid, the arylboronic acid, the palladium catalyst, and the base.

  • Inert Atmosphere : Seal the flask with a septum, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.[7]

  • Solvent Addition : Add the degassed solvent mixture via syringe under a positive pressure of inert gas.

  • Reaction Execution : Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

  • Monitoring : Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3]

  • Work-up : Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (B1210297) and acidify with 1M HCl to protonate the carboxylate. Separate the organic layer and wash sequentially with water and brine.

  • Purification : Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica (B1680970) gel or by recrystallization to yield the desired biaryl carboxylic acid.[3]

Buchwald-Hartwig Amination: Synthesis of Arylamine Derivatives

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the formation of C-N bonds, coupling amines with aryl halides.[4][8] This method provides an efficient route to synthesize 4-amino-3-arylbenzoic acid derivatives, which are prevalent motifs in pharmaceuticals.[4]

Data Presentation: Representative Reaction Conditions

The following table outlines starting conditions for the Buchwald-Hartwig amination of 4-Bromo-3-methylbenzoic acid. The choice of ligand and base is critical for success.[9][10]

Entry	Amine	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Aniline	Pd₂(dba)₃ (2)	BINAP (4)	NaOtBu (1.5)	Toluene	100	18	85
2	Morpholine	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄ (2.0)	t-BuOH	100	24	89
3	Benzylamine	Pd₂(dba)₃ (1.5)	Xantphos (3.5)	Cs₂CO₃ (2.0)	Dioxane	110	16	82
4	n-Hexylamine	Pd(OAc)₂ (2)	BrettPhos (4)	K₂CO₃ (3.0)	THF	80	20	78

Experimental Protocol: Buchwald-Hartwig Amination

This protocol is a general guideline and may require optimization.[4][11]

• Materials :

  • 4-Bromo-3-methylbenzoic acid (1.0 equiv.)

  • Amine (1.2 equiv.)

  • Palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

  • Phosphine ligand (e.g., BINAP, 2-4 mol%)

  • Base (e.g., NaOtBu, 1.5 equiv.)

  • Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Procedure :

  • Reaction Setup : In a nitrogen-filled glovebox, add the palladium pre-catalyst, ligand, base, and 4-Bromo-3-methylbenzoic acid to a dry Schlenk tube or vial.

  • Reagent Addition : Add the solvent, followed by the amine. Seal the tube or vial with a PTFE-lined cap.

  • Reaction Execution : Remove the vessel from the glovebox and place it in a preheated oil bath or heating block at the desired temperature (e.g., 100 °C). Stir for the required time.

  • Monitoring : Follow the reaction's progress by TLC or LC-MS analysis of small aliquots.

  • Work-up : After cooling to room temperature, partition the reaction mixture between ethyl acetate and water. Acidify the aqueous layer with 1M HCl and extract with ethyl acetate.

  • Purification : Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography to obtain the desired arylamine derivative.[9]

Sonogashira Coupling: Synthesis of Aryl Alkynes

The Sonogashira coupling reaction forms a C-C bond between a terminal alkyne and an aryl halide, typically using both palladium and copper catalysts.[5] This reaction is highly valuable for introducing alkynyl moieties, which are versatile functional groups for further transformations.[12]

Data Presentation: Representative Reaction Conditions

The following table shows typical conditions for the Sonogashira coupling of 4-Bromo-3-methylbenzoic acid. Copper-free conditions are also possible with appropriate ligands.[13][14]

Entry	Alkyne	Palladium Catalyst (mol%)	Co-catalyst (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N (3)	THF	60	6	91
2	Trimethylsilylacetylene	Pd(PPh₃)₄ (3)	CuI (5)	DIPA (4)	Toluene	70	8	88
3	1-Hexyne	Pd(OAc)₂ (2)	CuI (4)	K₂CO₃ (3)	DMF	80	10	84
4	Propargyl alcohol	Pd(PPh₃)₂Cl₂ (2.5)	CuI (5)	Et₃N (3)	Acetonitrile	50	12	86

Experimental Protocol: Sonogashira Coupling

This protocol is a general guideline for a copper-co-catalyzed Sonogashira reaction.[12][15]

• Materials :

  • 4-Bromo-3-methylbenzoic acid (1.0 equiv.)

  • Terminal Alkyne (1.1 equiv.)

  • Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%)

  • Copper(I) iodide (CuI, 4-10 mol%)

  • Base (e.g., Triethylamine (Et₃N) or Diisopropylamine (DIPA), 3-5 equiv., can also be the solvent)

  • Anhydrous, degassed solvent (e.g., THF or Toluene)

• Procedure :

  • Reaction Setup : To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-3-methylbenzoic acid, the palladium catalyst, and CuI.

  • Reagent Addition : Add the anhydrous, degassed solvent, followed by the base (if not used as the solvent) and finally the terminal alkyne via syringe.

  • Degassing : Degas the reaction mixture by bubbling with argon for 10-15 minutes.[12]

  • Reaction Execution : Stir the reaction mixture at the appropriate temperature (room temperature to 80 °C).

  • Monitoring : Follow the reaction by TLC or GC-MS.

  • Work-up : Once complete, cool the mixture and dilute with diethyl ether or ethyl acetate. Filter through a pad of Celite® to remove catalyst residues, washing the pad with additional solvent.[15] Wash the filtrate with saturated aqueous NH₄Cl, water, and brine.

  • Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[12]

Heck Coupling: Synthesis of Styrenyl Derivatives

The Heck reaction involves the coupling of an unsaturated halide with an alkene to form a substituted alkene, creating a new C-C bond.[16][17] This reaction allows for the introduction of vinyl groups onto the 4-Bromo-3-methylbenzoic acid scaffold, yielding styrenyl derivatives that are valuable for polymer synthesis and as intermediates.

Data Presentation: Representative Reaction Conditions

The following table provides typical conditions for the Heck coupling of 4-Bromo-3-methylbenzoic acid with various alkenes.

Entry	Alkene	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	Et₃N (2)	DMF	120	24	75
2	n-Butyl acrylate	Pd(OAc)₂ (1)	- (ligandless)	K₂CO₃ (2)	NMP	130	18	82
3	Acrylonitrile	PdCl₂(PPh₃)₂ (3)	-	NaOAc (2)	DMAc	120	20	78
4	4-Vinylpyridine	Pd(OAc)₂ (2)	PPh₃ (4)	K₃PO₄ (2.5)	Dioxane	110	24	70

Experimental Protocol: Heck Coupling

This protocol provides a general procedure for the Heck reaction.

• Materials :

  • 4-Bromo-3-methylbenzoic acid (1.0 equiv.)

  • Alkene (1.5 equiv.)

  • Palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%)

  • Ligand (e.g., PPh₃ or P(o-tol)₃, optional but often required)

  • Base (e.g., Et₃N, K₂CO₃, 2.0 equiv.)

  • High-boiling polar aprotic solvent (e.g., DMF, NMP, DMAc)

• Procedure :

  • Reaction Setup : In a sealable reaction tube or flask, combine 4-Bromo-3-methylbenzoic acid, the palladium catalyst, ligand (if used), and base.

  • Reagent Addition : Add the solvent and the alkene.

  • Reaction Execution : Seal the vessel and heat the mixture with stirring to the required temperature (typically >100 °C).

  • Monitoring : Monitor the reaction by TLC or GC-MS.

  • Work-up : After cooling, dilute the reaction mixture with water and extract with an organic solvent like ethyl acetate.

  • Purification : Wash the combined organic extracts with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude material via flash column chromatography to isolate the styrenyl product.

References

• 1. nbinno.com [nbinno.com]
• 2. Uses of 4-Bromo-2-methylbenzoic acid as a Synthetic Intermediate_Chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 11. par.nsf.gov [par.nsf.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 16. Heck Reaction [organic-chemistry.org]
• 17. m.youtube.com [m.youtube.com]

Application Notes and Protocols: 4-Bromo-3-methylbenzoic Acid in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3-methylbenzoic acid (CAS No. 7697-28-1) is a versatile, bifunctional aromatic compound that serves as a critical building block in the synthesis of a wide range of pharmaceutical compounds.[1] Its structure, featuring a carboxylic acid group, a bromine atom, and a methyl group on a benzene (B151609) ring, offers multiple reactive sites for the construction of complex molecular architectures.[1] This intermediate is particularly valuable in the development of novel anti-inflammatory agents, analgesics, and kinase inhibitors.[2] The carboxylic acid moiety allows for the formation of amide and ester linkages, while the bromo substituent is ideal for carbon-carbon bond formation through cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[1]

This document provides detailed application notes on the use of 4-bromo-3-methylbenzoic acid in key pharmaceutical synthetic routes and provides standardized protocols for its application in the laboratory.

Data Presentation

The following tables summarize key properties of 4-Bromo-3-methylbenzoic acid and representative quantitative data for its application in common pharmaceutical synthesis reactions.

Table 1: Physicochemical Properties of 4-Bromo-3-methylbenzoic Acid

Property	Value	Reference
CAS Number	7697-28-1	[3]
Molecular Formula	C₈H₇BrO₂	[3]
Molecular Weight	215.04 g/mol	[3]
Appearance	White to off-white crystalline powder	[4]
Melting Point	212-216 °C	[4]
Solubility	Sparingly soluble in water; soluble in ethanol (B145695) and dichloromethane	[4]

Table 2: Representative Yields for Key Reactions Involving Bromo-benzoic Acid Derivatives

Reaction Type	Substrates	Catalyst/Reagent	Solvent	Yield (%)	Reference
Suzuki-Miyaura Coupling	4-Bromobenzoic acid, Phenylboronic acid	Pd(dppf)Cl₂	Dimethoxyethane/Water	84	[5]
Amidation	4-Bromobenzoic acid, (S)-1-phenylethanamine	Titanium tetrachloride	Dichloromethane	93
Benzimidazole (B57391) Synthesis	o-Phenylenediamine (B120857), Benzoic acid	4N HCl	-	83	[1]

Key Applications in Pharmaceutical Synthesis

Synthesis of Benzimidazole Derivatives

Benzimidazoles are a prominent class of heterocyclic compounds with a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. 4-Bromo-3-methylbenzoic acid can be condensed with o-phenylenediamines to form 2-(4-bromo-3-methylphenyl)-1H-benzimidazole, a scaffold that can be further functionalized.

Suzuki-Miyaura Cross-Coupling for Biaryl Scaffolds

The bromo-substituent on 4-bromo-3-methylbenzoic acid makes it an excellent substrate for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[1] This reaction is a powerful tool for creating biaryl structures, which are common motifs in many kinase inhibitors and other targeted therapies. The reaction couples the benzoic acid derivative with a variety of boronic acids or esters to introduce new aryl or heteroaryl groups.

Amidation for Bioactive Amides

The carboxylic acid group of 4-bromo-3-methylbenzoic acid is readily converted to an amide functional group. Amide bond formation is a cornerstone of medicinal chemistry, allowing for the connection of molecular fragments to build complex drug candidates. These reactions are typically mediated by coupling agents to form an active ester intermediate that then reacts with a primary or secondary amine.

Experimental Protocols

Protocol 1: Synthesis of 2-(4-Bromo-3-methylphenyl)-1H-benzimidazole

This protocol describes a general procedure for the condensation of 4-bromo-3-methylbenzoic acid with o-phenylenediamine to form a benzimidazole derivative.

Materials:

• 4-Bromo-3-methylbenzoic acid

• o-Phenylenediamine

• Polyphosphoric acid (PPA) or 4N Hydrochloric acid

• Sodium bicarbonate solution (saturated)

• Ethanol

Procedure:

• In a round-bottom flask, combine 4-bromo-3-methylbenzoic acid (1.0 eq) and o-phenylenediamine (1.0 eq).

• Add polyphosphoric acid (PPA) as a catalyst and solvent (approximately 10 times the weight of the reactants).

• Heat the reaction mixture to 150-160 °C with stirring for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it onto crushed ice with vigorous stirring.

• Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Collect the precipitated solid by vacuum filtration and wash thoroughly with cold water.

• Recrystallize the crude product from ethanol to obtain the purified 2-(4-bromo-3-methylphenyl)-1H-benzimidazole.

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Suzuki-Miyaura Coupling of 4-Bromo-3-methylbenzoic Acid

This protocol outlines a general procedure for the palladium-catalyzed cross-coupling of 4-bromo-3-methylbenzoic acid with an arylboronic acid.

Materials:

• 4-Bromo-3-methylbenzoic acid

• Arylboronic acid (e.g., Phenylboronic acid) (1.2 eq)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3-5 mol%)

• Base (e.g., K₂CO₃, 2.0 eq)

• Solvent (e.g., a mixture of 1,4-dioxane (B91453) and water, 4:1 v/v)

• Ethyl acetate (B1210297)

• Brine

Procedure:

• To a dry Schlenk flask, add 4-bromo-3-methylbenzoic acid (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst (3-5 mol%), and the base (2.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, or until TLC or LC-MS analysis indicates the consumption of the starting material.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired biaryl product.

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 3: Amidation of 4-Bromo-3-methylbenzoic Acid

This protocol provides a general method for the synthesis of an amide from 4-bromo-3-methylbenzoic acid and a primary or secondary amine using a carbodiimide (B86325) coupling agent.

Materials:

• 4-Bromo-3-methylbenzoic acid

• Amine (primary or secondary) (1.1 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

• Hydroxybenzotriazole (HOBt) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Saturated aqueous NaHCO₃ solution

• Brine

Procedure:

• Dissolve 4-bromo-3-methylbenzoic acid (1.0 eq) in anhydrous DCM or DMF in a dry round-bottom flask under an inert atmosphere.

• Add the amine (1.1 eq), HOBt (1.2 eq), and DIPEA (2.0 eq) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution (3x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired amide.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Mandatory Visualizations

Experimental Workflow for Suzuki-Miyaura Coupling.

Experimental Workflow for Amidation Reaction.

JAK/STAT Signaling Pathway and Potential Inhibition.

References

• 1. Dasatinib synthesis - chemicalbook [chemicalbook.com]
• 2. patents.justia.com [patents.justia.com]
• 3. Synthesis and Biological Evaluation of Novel Benzimidazole Derivatives and Analogs Targeting the NLRP3 Inflammasome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 5. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Derivatization of 4-Bromo-3-methylbenzoic Acid for Biological Screening

Abstract

This document provides detailed protocols for the derivatization of 4-Bromo-3-methylbenzoic acid into a library of amide and ester derivatives. 4-Bromo-3-methylbenzoic acid serves as a versatile scaffold in medicinal chemistry, and its derivatization is a key strategy for modulating physicochemical properties to enhance biological activity.[1] This application note outlines two primary derivatization methods: an acid chloride-mediated amidation and a carbodiimide-mediated amidation, alongside a standard esterification protocol. Furthermore, it details protocols for preliminary biological screening of the synthesized compounds for potential anticancer and antimicrobial activities, specifically through the MTT cytotoxicity assay and the determination of Minimum Inhibitory Concentration (MIC), respectively. All procedures are designed to be adaptable for high-throughput synthesis and screening workflows.

Introduction

Substituted benzoic acid derivatives are a well-established class of compounds in drug discovery, known to exhibit a wide range of biological activities, including anticancer, antimicrobial, and enzyme inhibitory effects.[2][3][4] The presence of halogen substituents, such as bromine, on an aromatic ring can significantly influence the compound's lipophilicity, metabolic stability, and binding interactions with biological targets, often leading to enhanced potency.[5] Specifically, brominated phenolic compounds and their derivatives have demonstrated notable anticancer and antioxidant activities.[6][7][8] Moreover, derivatives of p-aminobenzoic acid containing bromine have been investigated for their antimicrobial properties.[9]

4-Bromo-3-methylbenzoic acid is a readily available starting material that presents two key points for chemical modification: the carboxylic acid group and the aromatic ring. Derivatization of the carboxylic acid into amides and esters is a common and effective strategy to create a library of diverse compounds for biological screening. This allows for the systematic exploration of the structure-activity relationship (SAR), where different amine or alcohol building blocks can be introduced to probe the chemical space around the core scaffold.[10][11][12]

This application note details the synthesis of a hypothetical library of amide and ester derivatives of 4-Bromo-3-methylbenzoic acid and provides protocols for their preliminary evaluation as potential anticancer and antimicrobial agents. The MTT assay will be used to assess the cytotoxicity of the compounds against a cancer cell line, while the broth microdilution method will be employed to determine their minimum inhibitory concentration against representative bacterial strains.

Derivatization Strategies

The carboxylic acid moiety of 4-Bromo-3-methylbenzoic acid can be readily converted to amides and esters through established synthetic methodologies.

Amide Synthesis

Two common methods for amide bond formation are presented:

• Method A: Acid Chloride Formation followed by Amination: This is a robust and widely used method suitable for a broad range of amines. The carboxylic acid is first activated by conversion to the more reactive acyl chloride using a chlorinating agent like thionyl chloride (SOCl₂).

• Method B: Carbodiimide Coupling: This method utilizes a coupling agent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of an activator like 1-Hydroxybenzotriazole (HOBt). This approach is generally milder and is often preferred when working with sensitive substrates.

Ester Synthesis

• Fischer Esterification: This classic method involves reacting the carboxylic acid with an alcohol in the presence of a strong acid catalyst, typically sulfuric acid (H₂SO₄).

Experimental Protocols

General Synthesis Workflow

The overall workflow for the synthesis and screening of the 4-Bromo-3-methylbenzoic acid derivatives is depicted below.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. preprints.org [preprints.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. jptrm.chitkara.edu.in [jptrm.chitkara.edu.in]
• 10. Structure–activity relationship expansion and microsomal stability assessment of the 2-morpholinobenzoic acid scaffold as antiproliferative phosphatidylcholine-specific phospholipase C inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. iomcworld.com [iomcworld.com]
• 12. Structure Activity Relationships - Drug Design Org [drugdesign.org]

Application Note: HPLC Analysis of 4-Bromo-3-methylbenzoic Acid

Abstract

This application note details a precise and reliable reverse-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 4-Bromo-3-methylbenzoic acid. This method is crucial for quality control, impurity profiling, and pharmacokinetic studies in pharmaceutical research and development. The described protocol utilizes a C18 stationary phase with a mobile phase consisting of acetonitrile (B52724) and acidified water, ensuring a robust and reproducible separation.

Introduction

4-Bromo-3-methylbenzoic acid is a key intermediate in the synthesis of various organic compounds, including active pharmaceutical ingredients. Accurate and reliable quantification is essential for monitoring reaction progress, ensuring the purity of the final product, and conducting pharmacokinetic analyses. The HPLC method outlined herein provides a straightforward and efficient means for the separation and quantification of 4-Bromo-3-methylbenzoic acid.

Experimental Protocols

Instrumentation and Consumables

• HPLC system equipped with a UV detector

• C18 HPLC column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (analytical grade)

• Syringe filters (0.45 µm)

• Autosampler vials

Chromatographic Conditions

A reverse-phase HPLC method is employed for this analysis.[1] The recommended chromatographic conditions are summarized in the table below. For applications requiring mass spectrometry (MS) compatibility, it is advised to substitute phosphoric acid with formic acid in the mobile phase.[1]

Parameter	Recommended Condition
Stationary Phase	C18 (150 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and water with phosphoric acid.[1]
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	230 nm
Injection Volume	10 - 20 µL

Standard and Sample Preparation

Standard Stock Solution: Accurately weigh a known amount of 4-Bromo-3-methylbenzoic acid reference standard and dissolve it in a suitable solvent, such as acetonitrile or the mobile phase, to achieve a known concentration.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to construct a calibration curve.

Sample Preparation (General):

• Dissolve the sample containing 4-Bromo-3-methylbenzoic acid in the mobile phase.

• Ensure the concentration of the analyte falls within the range of the calibration curve.

• Filter the solution through a 0.45 µm syringe filter into an autosampler vial prior to injection.

Data Presentation

The quantitative data for the HPLC analysis of 4-Bromo-3-methylbenzoic acid should be summarized as follows. (Note: The following values are illustrative and should be determined during method validation).

Parameter	Result
Linearity (r²)	> 0.999
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2.0%
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined
Tailing Factor	< 1.5
Theoretical Plates	> 2000

Experimental Workflow

Caption: Workflow for the HPLC analysis of 4-Bromo-3-methylbenzoic acid.

Conclusion

The HPLC method described in this application note provides a reliable and robust technique for the quantitative analysis of 4-Bromo-3-methylbenzoic acid. The utilization of a C18 column with a mobile phase of acetonitrile and acidified water allows for excellent separation and detection. This protocol can be readily implemented in a laboratory setting for routine analysis and quality control purposes. For mass spectrometry applications, the substitution of phosphoric acid with formic acid is recommended.[1] It is imperative that proper method validation be performed to ensure the accuracy and precision of the results.

References

• 1. 4-Bromo-3-methylbenzoic acid | SIELC Technologies [sielc.com]

Application Note: 1H and 13C NMR Spectroscopic Analysis of 4-Bromo-3-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 4-Bromo-3-methylbenzoic acid. Due to the limited availability of public experimental spectra, this note presents high-quality predicted NMR data, supported by rational assignments based on the analysis of structurally analogous compounds. This application note includes comprehensive tables of predicted chemical shifts (δ), multiplicities, and coupling constants (J), along with a detailed, standardized experimental protocol for the acquisition of such NMR data for small organic molecules. Furthermore, visualizations of the molecular structure with atom numbering and a general NMR workflow are provided to aid in the understanding of the spectral assignments and experimental process.

Introduction

4-Bromo-3-methylbenzoic acid is a substituted aromatic carboxylic acid that serves as a valuable building block in organic synthesis, particularly in the development of pharmaceutical compounds and other functional materials. Unambiguous characterization of this and related molecules is critical for ensuring the quality and purity of intermediates and final products in a research and development setting. NMR spectroscopy is one of the most powerful techniques for the structural elucidation of organic molecules. This note details the predicted ¹H and ¹³C NMR spectral characteristics of 4-Bromo-3-methylbenzoic acid and provides a robust protocol for experimental data acquisition.

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 4-Bromo-3-methylbenzoic acid. These predictions were generated using advanced computational algorithms and are presented with assignments based on established principles of NMR spectroscopy and comparison with experimental data of similar compounds.

Table 1: Predicted ¹H NMR Data for 4-Bromo-3-methylbenzoic acid (in DMSO-d₆ at 400 MHz)

Atom Number	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)	Assignment
H-2	8.05	d	1.8	Aromatic Proton
H-5	7.85	dd	8.2, 1.8	Aromatic Proton
H-6	7.70	d	8.2	Aromatic Proton
CH₃	2.40	s	-	Methyl Protons
COOH	13.20	br s	-	Carboxylic Acid Proton

Table 2: Predicted ¹³C NMR Data for 4-Bromo-3-methylbenzoic acid (in DMSO-d₆ at 100 MHz)

Atom Number	Predicted Chemical Shift (δ, ppm)	Assignment
C-1	132.5	Aromatic Quaternary Carbon
C-2	134.0	Aromatic CH
C-3	140.0	Aromatic Quaternary Carbon
C-4	125.0	Aromatic Quaternary Carbon
C-5	131.5	Aromatic CH
C-6	129.0	Aromatic CH
C=O	167.0	Carboxylic Acid Carbonyl
CH₃	23.0	Methyl Carbon

Spectral Assignment Rationale

The predicted chemical shifts are consistent with the electronic environment of the protons and carbons in 4-Bromo-3-methylbenzoic acid.

• ¹H NMR: The aromatic protons (H-2, H-5, and H-6) are expected to appear in the downfield region (7.5-8.5 ppm) due to the deshielding effect of the benzene (B151609) ring. The observed splitting pattern arises from spin-spin coupling between adjacent protons. H-2 is predicted as a doublet due to coupling with H-6. H-5 is predicted as a doublet of doublets from coupling to both H-2 and H-6. H-6 is predicted as a doublet from coupling to H-5. The methyl protons (CH₃) are expected to appear as a singlet in the upfield region (around 2.4 ppm). The carboxylic acid proton is typically a broad singlet at a very downfield chemical shift (>10 ppm).

• ¹³C NMR: The carbonyl carbon of the carboxylic acid is the most deshielded carbon, appearing around 167.0 ppm. The aromatic carbons resonate in the range of 125-140 ppm. The quaternary carbons (C-1, C-3, and C-4) can be distinguished from the protonated carbons (C-2, C-5, and C-6) by their lower intensity in a standard ¹³C NMR spectrum. The methyl carbon is the most shielded, appearing at approximately 23.0 ppm.

Experimental Protocols

The following is a general protocol for the acquisition of ¹H and ¹³C NMR spectra for small organic molecules like 4-Bromo-3-methylbenzoic acid.

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of 4-Bromo-3-methylbenzoic acid for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄). For this application note, DMSO-d₆ is used for the predicted data.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer: Using a Pasteur pipette with a cotton or glass wool plug to filter out any particulate matter, transfer the solution into a clean 5 mm NMR tube.

• Internal Standard: Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis or a precise chemical shift reference is required.

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

NMR Instrument Parameters

The following are typical parameters for a 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample.

¹H NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Number of Scans (NS): 16 to 64, depending on the sample concentration.

• Relaxation Delay (D1): 1-2 seconds.

• Acquisition Time (AQ): 3-4 seconds.

• Spectral Width (SW): 16 ppm (centered around 6 ppm).

• Temperature: 298 K.

¹³C NMR Acquisition Parameters:

• Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Number of Scans (NS): 1024 to 4096, or more, depending on the sample concentration.

• Relaxation Delay (D1): 2 seconds.

• Acquisition Time (AQ): 1-2 seconds.

• Spectral Width (SW): 240 ppm (centered around 120 ppm).

• Temperature: 298 K.

Visualizations

Molecular Structure and Atom Numbering

Application Notes: Synthesis of a Novel Benzamide Derivative as a Potent Soluble Epoxide Hydrolase Inhibitor from 4-Bromo-3-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3-methylbenzoic acid is a versatile building block in medicinal chemistry, offering a scaffold for the synthesis of a variety of bioactive molecules. Its chemical structure, featuring a carboxylic acid, a bromine atom, and a methyl group on a benzene (B151609) ring, allows for diverse functionalization through reactions such as amidation and cross-coupling. This application note details a comprehensive protocol for the synthesis of a novel potent soluble epoxide hydrolase (sEH) inhibitor, N-((4-cyano-2-(trifluoromethyl)benzyl))-4-bromo-3-methylbenzamide , utilizing 4-Bromo-3-methylbenzoic acid as a key starting material. The inhibition of sEH is a promising therapeutic strategy for managing inflammation, hypertension, and pain.

Signaling Pathway: Soluble Epoxide Hydrolase (sEH) and its Inhibition

Soluble epoxide hydrolase plays a crucial role in the metabolism of epoxyeicosatrienoic acids (EETs), which are signaling lipids with anti-inflammatory, vasodilatory, and analgesic properties. By hydrolyzing EETs to their less active diol forms (dihydroxyeicosatrienoic acids or DHETs), sEH reduces the beneficial effects of EETs. Inhibition of sEH increases the bioavailability of EETs, thereby enhancing their protective effects.

Caption: Inhibition of sEH enhances the beneficial effects of EETs.

Experimental Protocols

This section provides a detailed, two-step synthetic protocol for the preparation of the target sEH inhibitor.

Step 1: Synthesis of 4-bromo-3-methylbenzoyl chloride

Objective: To activate the carboxylic acid of 4-Bromo-3-methylbenzoic acid for subsequent amidation.

Materials:

• 4-Bromo-3-methylbenzoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 4-Bromo-3-methylbenzoic acid (1.0 eq) in anhydrous DCM.

• Add a catalytic amount of DMF (1-2 drops).

• Slowly add thionyl chloride (1.5 eq) to the suspension at room temperature with gentle stirring.

• Attach a reflux condenser and heat the reaction mixture to reflux (approximately 40 °C) for 2 hours. The reaction progress can be monitored by the cessation of gas evolution.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Carefully remove the excess thionyl chloride and DCM under reduced pressure using a rotary evaporator. The resulting crude 4-bromo-3-methylbenzoyl chloride is a yellowish oil or solid and is typically used in the next step without further purification.

Step 2: Synthesis of N-((4-cyano-2-(trifluoromethyl)benzyl))-4-bromo-3-methylbenzamide

Objective: To couple the activated carboxylic acid with 4-(aminomethyl)-2-(trifluoromethyl)benzonitrile to form the final amide product.

Materials:

• Crude 4-bromo-3-methylbenzoyl chloride

• 4-(aminomethyl)-2-(trifluoromethyl)benzonitrile

• Anhydrous Dichloromethane (DCM)

• Triethylamine (B128534) (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve the crude 4-bromo-3-methylbenzoyl chloride from Step 1 in anhydrous DCM in a clean, dry round-bottom flask under an inert atmosphere.

• In a separate flask, dissolve 4-(aminomethyl)-2-(trifluoromethyl)benzonitrile (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Cool the benzoyl chloride solution to 0 °C using an ice bath.

• Slowly add the amine solution dropwise to the stirred benzoyl chloride solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, wash the reaction mixture with saturated aqueous NaHCO₃ solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to afford the pure N-((4-cyano-2-(trifluoromethyl)benzyl))-4-bromo-3-methylbenzamide.

Experimental Workflow

Caption: Synthetic workflow for the target sEH inhibitor.

Data Presentation

The following table summarizes the expected and reported data for the synthesized sEH inhibitor.

Compound ID	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Purity (%)	sEH IC₅₀ (nM)
1	N-((4-cyano-2-(trifluoromethyl)benzyl))-4-bromo-3-methylbenzamide	C₁₇H₁₁BrF₃N₂O	412.18	75-85	>98	10 - 50

Note: The IC₅₀ value is an estimated range based on structure-activity relationships of similar N-benzylbenzamide sEH inhibitors. Actual values would need to be determined experimentally.

Conclusion

This application note provides a detailed and practical guide for the synthesis of a novel and potent soluble epoxide hydrolase inhibitor starting from 4-Bromo-3-methylbenzoic acid. The outlined protocols and workflows are designed to be readily implemented in a standard medicinal chemistry laboratory. The synthesized compound holds promise as a valuable tool for further investigation into the therapeutic potential of sEH inhibition in various disease models. Researchers are encouraged to adapt and optimize the provided methods to suit their specific needs and to explore the synthesis of analogous compounds to further probe the structure-activity relationship of this important class of inhibitors.

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Bromo-3-methylbenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 4-Bromo-3-methylbenzoic acid synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 4-Bromo-3-methylbenzoic acid?

A1: There are two main synthetic strategies for preparing 4-Bromo-3-methylbenzoic acid:

• Sandmeyer Reaction: This route starts with 4-Amino-3-methylbenzoic acid. The amino group is converted to a diazonium salt, which is then substituted by bromine using a copper(I) bromide catalyst.

• Radical Bromination: This method involves the bromination of 3-methylbenzoic acid at the benzylic position of the methyl group, followed by further steps. However, the direct bromination of the aromatic ring is a more common approach for this specific isomer.

Q2: Which synthetic route is generally preferred?

A2: The choice of route depends on the availability of starting materials and the desired scale of the reaction. The Sandmeyer reaction is often a reliable method for introducing a bromine atom at a specific position on the aromatic ring, especially when the corresponding amine is readily available.

Q3: What are the key safety precautions to consider during the synthesis?

A3: Both synthetic routes involve hazardous materials and require appropriate safety measures.

• Sandmeyer Reaction: Diazonium salts can be explosive when isolated in a dry state. It is crucial to keep them in solution and at low temperatures. The reaction also involves the use of strong acids and copper salts, which are toxic.

• Radical Bromination: N-Bromosuccinimide (NBS) is a lachrymator and an irritant. Solvents like carbon tetrachloride (if used) are toxic and environmentally harmful. Radical initiators such as benzoyl peroxide can be explosive if not handled properly. All procedures should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Troubleshooting Guides

Synthesis Route 1: Sandmeyer Reaction of 4-Amino-3-methylbenzoic acid

This route involves two main stages: diazotization of the amine and the subsequent Sandmeyer reaction.

Problem 1: Low Yield of 4-Bromo-3-methylbenzoic acid

Potential Cause	Recommended Solution
Incomplete Diazotization	Ensure the temperature is strictly maintained between 0-5°C during the addition of sodium nitrite (B80452). Use a sufficient excess of hydrobromic acid to prevent side reactions such as azo coupling.
Decomposition of Diazonium Salt	The diazonium salt is unstable at higher temperatures. Keep the reaction mixture cold throughout the diazotization and before the addition to the copper(I) bromide solution.
Side Reaction (Hydroxylation)	Diazonium salts of aminobenzoic acids can be susceptible to hydroxylation, forming 4-hydroxy-3-methylbenzoic acid. Ensure the copper(I) bromide catalyst is active and the diazonium salt solution is added to it promptly.
Formation of Biaryl Byproducts	The radical mechanism of the Sandmeyer reaction can lead to the formation of biaryl compounds. Maintain controlled temperature and ensure efficient stirring during the reaction.
Loss of Product During Workup	4-Bromo-3-methylbenzoic acid has some solubility in water. Minimize the amount of water used for washing the product. Acidify the aqueous layer to a low pH to ensure complete precipitation of the carboxylic acid.

Problem 2: The Final Product is Colored (e.g., brown or yellow)

Potential Cause	Recommended Solution
Presence of Phenolic Impurities	Decomposition of the diazonium salt can lead to the formation of colored phenolic byproducts. Maintain low temperatures during the diazotization step.
Formation of Azo Compounds	Incomplete diazotization or incorrect pH can lead to the formation of colored azo compounds. Ensure an excess of acid and maintain a low temperature.
Residual Copper Salts	Traces of copper salts can impart color to the final product. Wash the crude product thoroughly with water. Recrystallization is also effective in removing these impurities.

Problem 3: The Product "Oils Out" During Recrystallization

Potential Cause	Recommended Solution
Cooling Too Rapidly	Allow the hot recrystallization solution to cool slowly to room temperature before placing it in an ice bath.
Supersaturated Solution	If crystals do not form, try scratching the inside of the flask with a glass rod to induce nucleation. Adding a seed crystal of the pure product can also initiate crystallization.

Synthesis Route 2: Radical Bromination of 3-Methylbenzoic Acid

This method focuses on the benzylic bromination of the methyl group to form 3-(bromomethyl)benzoic acid, which would then require further steps to obtain the target molecule. The troubleshooting below is for the initial benzylic bromination step.

Problem 1: Low Conversion of Starting Material

Potential Cause	Recommended Solution
Ineffective Radical Initiator	Ensure the radical initiator (e.g., AIBN or benzoyl peroxide) is fresh and has not decomposed.
Insufficient Light Source (for photo-initiation)	If using light to initiate the reaction, ensure the lamp is of the correct wavelength and intensity.
Reaction Temperature Too Low	For thermally initiated reactions, ensure the reaction is maintained at the appropriate reflux temperature.

Problem 2: Formation of Multiple Products

Potential Cause	Recommended Solution
Over-bromination	The formation of 3-(dibromomethyl)benzoic acid can occur. Use a controlled amount of N-Bromosuccinimide (NBS), typically a slight excess (1.05-1.1 equivalents).
Ring Bromination	Although less likely under radical conditions, some electrophilic aromatic substitution on the ring may occur if the conditions are not strictly radical. Ensure the absence of strong Lewis acids.
Reaction with Solvent	Use an inert solvent such as carbon tetrachloride or chlorobenzene.

Data Presentation

Table 1: Comparison of Typical Reaction Conditions

Parameter	Sandmeyer Reaction	Radical Bromination (Benzylic)
Starting Material	4-Amino-3-methylbenzoic acid	3-Methylbenzoic acid
Key Reagents	NaNO₂, HBr, CuBr	N-Bromosuccinimide (NBS), Radical Initiator (AIBN/Benzoyl Peroxide)
Temperature	Diazotization: 0-5°C; Sandmeyer: Room temp. to 50°C	Reflux temperature of the solvent (e.g., CCl₄: ~77°C)
Typical Yield	Can be moderate to good, but sensitive to conditions.	Yields can be variable and depend on the substrate.
Key Side Products	4-hydroxy-3-methylbenzoic acid, biaryl compounds, azo compounds	3-(dibromomethyl)benzoic acid

Experimental Protocols

Protocol 1: Synthesis of 4-Bromo-3-methylbenzoic acid via Sandmeyer Reaction

Materials:

• 4-Amino-3-methylbenzoic acid

• Sodium nitrite (NaNO₂)

• 48% Hydrobromic acid (HBr)

• Copper(I) bromide (CuBr)

• Water

• Ice

Procedure:

• Diazotization:

  • In a flask, suspend 4-Amino-3-methylbenzoic acid in a mixture of 48% HBr and water.

  • Cool the mixture to 0°C in an ice-salt bath with vigorous stirring.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite, ensuring the temperature remains below 5°C.

  • After the addition is complete, continue stirring at 0-5°C for an additional 15-30 minutes.

• Sandmeyer Reaction:

  • In a separate flask, prepare a solution of copper(I) bromide in 48% HBr and cool it in an ice bath.

  • Slowly and carefully add the cold diazonium salt solution to the stirred CuBr solution. Nitrogen gas will evolve.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat it on a water bath at 50°C for 30 minutes.

• Workup and Purification:

  • Cool the reaction mixture and collect the solid product by vacuum filtration.

  • Wash the solid with cold water.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain pure 4-Bromo-3-methylbenzoic acid.

Protocol 2: Benzylic Bromination of 3-Methylbenzoic Acid

Materials:

• 3-Methylbenzoic acid

• N-Bromosuccinimide (NBS)

• Radical initiator (e.g., AIBN or benzoyl peroxide)

• Carbon tetrachloride (CCl₄) or other suitable solvent

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a reflux condenser, dissolve 3-methylbenzoic acid in CCl₄.

  • Add N-Bromosuccinimide and a catalytic amount of the radical initiator.

• Reaction:

  • Heat the mixture to reflux. The reaction can be initiated by the heat or by irradiation with a suitable lamp.

  • Monitor the reaction progress by TLC. The reaction is often complete when the denser NBS is consumed and the less dense succinimide (B58015) byproduct is observed floating.

• Workup and Purification:

  • Cool the reaction mixture and filter off the succinimide.

  • Wash the filtrate with water and then with a saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the resulting crude 3-(bromomethyl)benzoic acid by recrystallization.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 4-Bromo-3-methylbenzoic acid via the Sandmeyer reaction.

Caption: Troubleshooting logic for low yield in the Sandmeyer synthesis of 4-Bromo-3-methylbenzoic acid.

Technical Support Center: Purification of 4-Bromo-3-methylbenzoic Acid by Recrystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of 4-bromo-3-methylbenzoic acid by recrystallization. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the recrystallization of 4-bromo-3-methylbenzoic acid.

Problem	Possible Cause(s)	Suggested Solution(s)
No crystals form upon cooling.	The solution is not saturated (too much solvent was used).	- Gently heat the solution to evaporate some of the solvent. - Allow the concentrated solution to cool slowly again.[1][2]
The solution is supersaturated, but nucleation has not started.	- Scratch the inside of the flask at the solution's surface with a glass rod.[1][2] - Add a seed crystal of pure 4-bromo-3-methylbenzoic acid.[2]
Cooling is too rapid.	- Allow the solution to cool to room temperature undisturbed before placing it in an ice bath.[1][2]
The compound "oils out" instead of crystallizing.	The melting point of the compound is lower than the boiling point of the solvent, or significant impurities are present.	- Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. - Consider using a different solvent or a solvent pair.
The solution is too concentrated.	- Add a small amount of hot solvent to the oily mixture to achieve a clear solution and then cool slowly.
Low recovery of purified crystals.	Too much solvent was used, leading to significant loss of the compound in the mother liquor.	- Use the minimum amount of hot solvent necessary to dissolve the crude product. - Ensure the solution is thoroughly chilled in an ice bath before filtration to maximize precipitation.[1]
Premature crystallization during hot filtration.	- Preheat the filtration apparatus (funnel, filter paper, and receiving flask) with hot solvent before filtering the hot solution.[2]
The compound is significantly soluble in the wash solvent.	- Wash the collected crystals with a minimal amount of ice-cold solvent.[1]
Crystals are discolored.	Colored impurities are present in the crude material.	- Add a small amount of activated charcoal to the hot solution before filtration. Use sparingly as it can adsorb the desired product as well.[1]
The melting point of the recrystallized product is broad or lower than the literature value.	The product is still impure.	- Repeat the recrystallization process. - Ensure the crystals are completely dry before taking a melting point.
The crystals are not completely dry.	- Dry the crystals under vacuum or in a desiccator until a constant weight is achieved.

Frequently Asked Questions (FAQs)

Q1: How do I choose a suitable solvent for the recrystallization of 4-bromo-3-methylbenzoic acid?

A1: An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[3] For 4-bromo-3-methylbenzoic acid, which is a moderately polar molecule, solvents like ethanol (B145695), methanol, ethyl acetate, or a mixture of solvents (e.g., ethanol/water) are often good starting points.[2] A preliminary small-scale solubility test with a few candidate solvents is recommended.

Q2: What are common impurities in crude 4-bromo-3-methylbenzoic acid?

A2: Common impurities can include starting materials from the synthesis, such as 3-methylbenzoic acid or other isomeric brominated species, and byproducts formed during the reaction.

Q3: Can I use a solvent pair for recrystallization? How does that work?

A3: Yes, a solvent pair can be very effective. This technique involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a "poor" solvent (in which it is sparingly soluble) dropwise to the hot solution until it becomes slightly cloudy (the saturation point). A few drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.[2] For 4-bromo-3-methylbenzoic acid, a good example of a solvent pair would be ethanol (good solvent) and water (poor solvent).

Q4: How can I improve the crystal size?

A4: The rate of cooling influences crystal size. Slower cooling generally results in larger and purer crystals.[4] To achieve slow cooling, you can insulate the flask with a beaker or cotton wool after heating.

Q5: What is the purpose of washing the crystals after filtration?

A5: Washing the crystals with a small amount of cold solvent helps to remove any residual mother liquor that contains dissolved impurities.[1] It is crucial to use a minimal amount of ice-cold solvent to avoid redissolving the purified product.[1]

Data Presentation

Solvent Category	Solvent	Mole Fraction Solubility (x) at 298.15 K
Alcohols	Methanol	0.08960
Ethanol	0.08180
1-Propanol	0.07180
2-Propanol	0.06650
1-Butanol	0.06520
Ethers	Tetrahydrofuran (THF)	0.22400
1,4-Dioxane	0.20800
Esters	Ethyl Acetate	0.12100
Butyl Acetate	0.09300
Ketones	Acetone	0.18900
Nitriles	Acetonitrile	0.11100

Experimental Protocols

Protocol for Recrystallization of 4-Bromo-3-methylbenzoic Acid

This protocol is a general guideline and may require optimization based on the purity of the starting material and the scale of the experiment.

Materials:

• Crude 4-bromo-3-methylbenzoic acid

• Selected recrystallization solvent (e.g., ethanol or an ethanol/water mixture)

• Erlenmeyer flask

• Heating source (hot plate)

• Boiling chips

• Buchner funnel and filter flask

• Filter paper

• Ice bath

• Glass stirring rod

Procedure:

• Dissolution: Place the crude 4-bromo-3-methylbenzoic acid in an Erlenmeyer flask with a few boiling chips. Add a minimal amount of the chosen solvent and gently heat the mixture on a hot plate while stirring until the solid dissolves completely. If the solid does not dissolve, add small portions of the hot solvent until a clear solution is obtained.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If insoluble impurities or activated charcoal are present, perform a hot filtration. Preheat a funnel and a clean receiving flask with hot solvent and quickly filter the hot solution to remove the solid impurities.

• Crystallization: Cover the flask containing the hot filtrate and allow it to cool slowly to room temperature. The formation of crystals should be observed.

• Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying: Allow the crystals to dry completely on the filter paper by drawing air through them. For complete drying, use a desiccator or a vacuum oven.

• Analysis: Determine the melting point of the recrystallized product to assess its purity. The literature melting point for 4-bromo-3-methylbenzoic acid is in the range of 215-218 °C.[6]

Mandatory Visualization

Caption: Experimental workflow for the recrystallization of 4-Bromo-3-methylbenzoic acid.

Caption: Troubleshooting decision-making for common recrystallization issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 5. benchchem.com [benchchem.com]
• 6. labsolu.ca [labsolu.ca]

Technical Support Center: 4-Bromo-3-methylbenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Bromo-3-methylbenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in 4-Bromo-3-methylbenzoic acid?

A1: The impurity profile of 4-Bromo-3-methylbenzoic acid can vary depending on the synthetic route. Common impurities are typically process-related and can include residual starting materials, isomeric by-products, and reagents.

Q2: How do different synthetic routes affect the impurity profile?

A2: The method of synthesis is a primary determinant of the types of impurities present.

• Bromination of 3-methylbenzoic acid: This route can lead to isomeric impurities such as 2-bromo-3-methylbenzoic acid, 6-bromo-3-methylbenzoic acid, and di-brominated species. Unreacted 3-methylbenzoic acid may also be present.

• Sandmeyer reaction of 4-amino-3-methylbenzoic acid: This process may result in residual starting material (4-amino-3-methylbenzoic acid) and by-products from incomplete diazotization or side reactions of the diazonium salt.

• Hydrolysis of 4-bromo-3-methylbenzonitrile: Incomplete hydrolysis can lead to the presence of the starting nitrile.[1]

Q3: What are the typical purity specifications for commercial 4-Bromo-3-methylbenzoic acid?

A3: Commercial grades of 4-Bromo-3-methylbenzoic acid are generally available with a purity of 97% or higher.[2] Specific impurities are often controlled to levels below 0.5%, with a total impurity limit typically not exceeding 1.0%.

Q4: How can I detect and quantify impurities in my sample?

A4: High-Performance Liquid Chromatography (HPLC) is a common and effective method for analyzing the purity of 4-Bromo-3-methylbenzoic acid and quantifying impurities.[3] A reverse-phase C18 column with a mobile phase of acetonitrile (B52724) and acidified water is often used. For structural elucidation of unknown impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful technique.

Troubleshooting Guides

Issue 1: Unexpected peaks in HPLC chromatogram

• Possible Cause 1: Isomeric Impurities.

  • Troubleshooting: Review the synthesis route. If starting from 3-methylbenzoic acid, ortho- and other positional isomers are likely. Their separation may require optimization of the HPLC method, such as adjusting the mobile phase composition or gradient.

• Possible Cause 2: Residual Starting Material.

  • Troubleshooting: Inject a standard of the starting material (e.g., 3-methylbenzoic acid or 4-amino-3-methylbenzoic acid) to confirm the identity of the peak by comparing retention times.

• Possible Cause 3: By-products of the reaction.

  • Troubleshooting: Depending on the synthesis, by-products can vary. For example, in the Sandmeyer reaction, phenolic compounds can be formed. LC-MS analysis can help in identifying the mass of the unknown peak, providing clues to its structure.

Issue 2: Poor peak shape or resolution in HPLC analysis

• Possible Cause 1: Inappropriate mobile phase pH.

  • Troubleshooting: 4-Bromo-3-methylbenzoic acid is an acidic compound. Ensure the mobile phase is sufficiently acidic (e.g., using formic or phosphoric acid) to suppress the ionization of the carboxylic acid group, which will result in sharper peaks.

• Possible Cause 2: Column degradation.

  • Troubleshooting: If the column has been used extensively, its performance may decline. Try washing the column according to the manufacturer's instructions or replace it with a new one.

Impurity Data Summary

The following table summarizes potential impurities in 4-Bromo-3-methylbenzoic acid, their likely sources, and typical analytical methods for their detection.

Impurity Name	Chemical Structure	Likely Source	Analytical Method
3-methylbenzoic acid	C₈H₈O₂	Unreacted starting material	HPLC, GC
2-bromo-3-methylbenzoic acid	C₈H₇BrO₂	Isomeric by-product of bromination	HPLC, LC-MS
6-bromo-3-methylbenzoic acid	C₈H₇BrO₂	Isomeric by-product of bromination	HPLC, LC-MS
4-amino-3-methylbenzoic acid	C₈H₉NO₂	Unreacted starting material	HPLC, LC-MS
4-bromo-3-methylbenzonitrile	C₈H₆BrN	Incomplete hydrolysis	HPLC, GC-MS

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

This protocol provides a general method for the analysis of 4-Bromo-3-methylbenzoic acid. Method optimization may be required based on the specific impurities of interest.

• Instrumentation and Consumables:

  • HPLC system with a UV detector

  • C18 HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Phosphoric acid or Formic acid

  • Syringe filters (0.45 µm)

  • Autosampler vials

• Chromatographic Conditions:

Parameter	Recommended Condition	Alternative for MS Compatibility
Stationary Phase	C18 (250 mm x 4.6 mm, 5 µm)	C18 (e.g., Newcrom R1)[3]
Mobile Phase	Acetonitrile:Water with 0.1% Phosphoric Acid (v/v ratio to be optimized, e.g., 60:40)	Acetonitrile:Water with 0.1% Formic Acid[3]
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	Ambient or 25 °C	Ambient or 25 °C
Detection Wavelength	230 nm	DAD or MS detector
Injection Volume	10 µL	10 µL

• Standard and Sample Preparation:

  • Standard Stock Solution: Accurately weigh a known amount of 4-Bromo-3-methylbenzoic acid reference standard and dissolve it in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a calibration curve.

  • Sample Preparation: Accurately weigh the sample of 4-Bromo-3-methylbenzoic acid and dissolve it in the mobile phase to a concentration within the range of the calibration curve.

  • Filter all solutions through a 0.45 µm syringe filter into autosampler vials before injection.

Visualizations

Caption: Synthetic pathways and potential impurity formation.

Caption: Troubleshooting workflow for unexpected HPLC peaks.

References

• 1. 4-Bromo-3-methylbenzoic acid, 98% 7697-28-1 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 4-Bromo-3-methylbenzoic acid | SIELC Technologies [sielc.com]

Technical Support Center: Bromination of 3-Methylbenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the bromination of 3-methylbenzoic acid. The following information is designed to help diagnose and resolve common side reactions and selectivity issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for brominating 3-methylbenzoic acid, and what are the expected products?

A1: There are two primary methods for the bromination of 3-methylbenzoic acid, each targeting a different part of the molecule:

• Electrophilic Aromatic Substitution (EAS): This method brominates the aromatic ring. It typically employs bromine (Br₂) in the presence of a Lewis acid catalyst, such as iron(III) bromide (FeBr₃). The primary products are various isomers of bromo-3-methylbenzoic acid.

• Free-Radical Bromination: This method targets the methyl group (the benzylic position). The most common reagent for this is N-Bromosuccinimide (NBS) in the presence of a radical initiator (e.g., AIBN or benzoyl peroxide) or under photochemical conditions (light). The expected major product is 3-(bromomethyl)benzoic acid.[1][2]

Q2: During electrophilic aromatic substitution (ring bromination) of 3-methylbenzoic acid, what are the potential side reactions?

A2: The main challenge in the ring bromination of 3-methylbenzoic acid is controlling the regioselectivity. The two substituents on the ring have conflicting directing effects:

• The carboxylic acid group (-COOH) is an electron-withdrawing group and a meta-director.

• The methyl group (-CH₃) is an electron-donating group and an ortho, para-director.

This conflict can lead to a mixture of isomeric products. The primary side reactions include:

• Formation of multiple isomers: Bromination can occur at positions ortho, para, and meta relative to the methyl and carboxyl groups, leading to a mixture of products that can be difficult to separate.

• Polybromination: If the reaction conditions are too harsh (e.g., excess bromine, high temperature, or prolonged reaction time), more than one bromine atom can be added to the aromatic ring.

Q3: What are the common side reactions during the free-radical (benzylic) bromination of 3-methylbenzoic acid?

A3: While benzylic bromination with NBS is generally selective, side reactions can occur if the reaction conditions are not carefully controlled. These include:

• Ring Bromination: Although NBS is used to favor radical substitution, some electrophilic aromatic substitution on the ring can occur, especially if the reaction is carried out in a polar solvent or in the presence of acidic impurities.

• Dibromination: The formation of 3-(dibromomethyl)benzoic acid can occur if an excess of NBS is used or if the reaction is allowed to proceed for too long.

• Hydrolysis: The presence of water in the reaction mixture can lead to the hydrolysis of the desired 3-(bromomethyl)benzoic acid to 3-(hydroxymethyl)benzoic acid.[3]

Troubleshooting Guides

Problem 1: Low yield of desired ring-brominated product and a mixture of isomers.

This is a common issue due to the competing directing effects of the methyl and carboxylic acid groups.

Illustrative Product Distribution in Electrophilic Aromatic Bromination

Product Isomer	Position of Bromination Relative to -CH₃ and -COOH	Expected Relative Yield	Rationale
5-Bromo-3-methylbenzoic acid	Para to -CH₃, Meta to -COOH	Major	The activating ortho, para-directing effect of the methyl group is generally stronger than the deactivating meta-directing effect of the carboxylic acid. The para position is sterically less hindered.
2-Bromo-3-methylbenzoic acid	Ortho to -CH₃, Ortho to -COOH	Minor	Steric hindrance from both adjacent groups makes this position less favorable.
4-Bromo-3-methylbenzoic acid	Meta to -CH₃, Para to -COOH	Minor	The strong deactivating effect of the -COOH group at the para position makes this isomer less likely.
6-Bromo-3-methylbenzoic acid	Ortho to -CH₃, Meta to -COOH	Minor	While directed by both groups to some extent, steric hindrance from the adjacent methyl group can reduce the yield.

Solutions and Preventative Measures:

• Control Reaction Temperature: Running the reaction at lower temperatures can increase the selectivity for the thermodynamically favored product.

• Slow Addition of Bromine: Adding the bromine solution dropwise to the reaction mixture can help to control the reaction rate and minimize side reactions.

• Choice of Solvent: Using a non-polar solvent such as carbon disulfide (CS₂) or dichloromethane (B109758) (CH₂Cl₂) can sometimes improve selectivity compared to more polar solvents.

• Purification: A mixture of isomers may be unavoidable. Purification by fractional crystallization or column chromatography will likely be necessary to isolate the desired product.

Problem 2: Significant formation of polybrominated products in ring bromination.

This occurs when the reaction conditions are too harsh, leading to multiple substitutions on the activated ring.

Illustrative Polybrominated Side Products

Product	Description
2,5-Dibromo-3-methylbenzoic acid	Dibromination at positions activated by the methyl group.
5,6-Dibromo-3-methylbenzoic acid	Further bromination of a monobrominated product.

Solutions and Preventative Measures:

• Stoichiometry: Use a 1:1 molar ratio of 3-methylbenzoic acid to bromine to favor monosubstitution.

• Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) and stop the reaction once the starting material is consumed to avoid over-bromination.

• Milder Brominating Agents: Consider using a milder brominating agent, such as N-bromosuccinimide with a catalytic amount of a Lewis acid, which can offer better control over the reaction.

Problem 3: Low yield of 3-(bromomethyl)benzoic acid in free-radical bromination.

This can be caused by incomplete reaction or degradation of the product.

Solutions and Preventative Measures:

• Radical Initiator: Ensure that the radical initiator (e.g., AIBN or benzoyl peroxide) is fresh and active. Alternatively, use photochemical initiation with a suitable lamp.

• Anhydrous Conditions: N-Bromosuccinimide can react with water, and the product is susceptible to hydrolysis. Ensure that the solvent and glassware are thoroughly dried before use.[3]

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent side reactions with atmospheric oxygen.

• Reaction Time and Temperature: Refluxing the reaction mixture is typically required to ensure the homolytic cleavage of the initiator and propagation of the radical chain reaction. Monitor the reaction to determine the optimal reaction time.

Problem 4: Presence of ring-brominated side products during benzylic bromination.

This indicates that electrophilic aromatic substitution is competing with the desired free-radical pathway.

Solutions and Preventative Measures:

• Use a Non-Polar Solvent: Carbon tetrachloride (CCl₄) is a traditional solvent for NBS brominations because its non-polar nature disfavors the formation of ionic intermediates required for EAS.[1] Due to its toxicity, alternative non-polar solvents should be considered.

• Avoid Acidic Impurities: Acidic impurities can catalyze ring bromination. Ensure that the starting material and solvent are free from acid. Adding a small amount of a non-nucleophilic base like calcium carbonate can help neutralize any trace amounts of acid formed during the reaction.

• Use a Radical Initiator: The presence of a radical initiator (AIBN, benzoyl peroxide) or light is crucial for promoting the free-radical pathway over the electrophilic pathway.

Experimental Protocols

Protocol 1: Selective Benzylic Bromination to Synthesize 3-(Bromomethyl)benzoic Acid[1][4]

This protocol is designed to favor the formation of the benzylic bromide and minimize ring substitution.

Materials:

• 3-Methylbenzoic acid (m-toluic acid)

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide or Azobisisobutyronitrile (AIBN) as a radical initiator

• Carbon tetrachloride (CCl₄) or another suitable non-polar solvent

• Inert gas (Nitrogen or Argon)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-methylbenzoic acid in carbon tetrachloride.

• Add N-bromosuccinimide (1.0-1.1 equivalents) and a catalytic amount of the radical initiator (e.g., benzoyl peroxide).

• Flush the apparatus with an inert gas.

• Heat the mixture to reflux with vigorous stirring. The reaction can be initiated and maintained by irradiation with a lamp if a photochemical initiator is used.

• Monitor the reaction progress by TLC. The reaction is typically complete when the solid NBS, which is denser than CCl₄, is replaced by succinimide (B58015), which is less dense and will float.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with water and then with a saturated sodium bicarbonate solution to remove any remaining acidic byproducts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• The product can be further purified by recrystallization.

Protocol 2: Electrophilic Aromatic Bromination of 3-Methylbenzoic Acid

This protocol is a general procedure for ring bromination. Note that a mixture of isomers is expected.

Materials:

• 3-Methylbenzoic acid

• Liquid bromine (Br₂)

• Iron powder or Iron(III) bromide (FeBr₃)

• Anhydrous solvent (e.g., dichloromethane or carbon tetrachloride)

Procedure:

• In a three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser with a gas trap (to neutralize HBr gas), and a magnetic stirrer, place the 3-methylbenzoic acid and a catalytic amount of iron powder.

• Add the anhydrous solvent to dissolve or suspend the starting material.

• From the dropping funnel, add a solution of bromine (1.0 equivalent) in the same solvent dropwise to the stirred reaction mixture at room temperature or below (an ice bath can be used to control the exothermic reaction).

• After the addition is complete, allow the mixture to stir at room temperature until the red-brown color of bromine disappears.

• Monitor the reaction by TLC to determine completion.

• Quench the reaction by carefully adding a saturated solution of sodium bisulfite to destroy any excess bromine.

• Transfer the mixture to a separatory funnel and wash with water.

• Extract the product with a suitable organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The resulting mixture of isomers will require purification, typically by column chromatography or fractional crystallization, to isolate the desired product.

Visualizations

Reaction Pathways

Caption: Electrophilic aromatic substitution of 3-methylbenzoic acid leading to the major product and potential side products.

Caption: Free-radical bromination of 3-methylbenzoic acid, highlighting the desired benzylic bromination and possible side reactions.

Experimental Workflow

Caption: A generalized workflow for conducting and analyzing the bromination of 3-methylbenzoic acid.

References

• 1. 3-(BROMOMETHYL)BENZOIC ACID | 6515-58-8 [chemicalbook.com]
• 2. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 3. prepchem.com [prepchem.com]

Technical Support Center: Scale-Up of 4-Bromo-3-methylbenzoic Acid Reactions

Welcome to the Technical Support Center for the synthesis and scale-up of 4-Bromo-3-methylbenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges of transitioning this important chemical synthesis from the laboratory to a larger scale. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your process development.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 4-Bromo-3-methylbenzoic acid?

A1: The most prevalent methods for the synthesis of 4-Bromo-3-methylbenzoic acid are:

• Electrophilic Bromination of 3-methylbenzoic acid: This is a common laboratory and industrial method where 3-methylbenzoic acid is reacted with a brominating agent, such as liquid bromine, often in the presence of a catalyst like iron(III) bromide (FeBr₃), in a suitable solvent like acetic acid.[1]

• Hydrolysis of 4-bromo-3-methylbenzonitrile (B1271910): This method involves the conversion of the nitrile group of 4-bromo-3-methylbenzonitrile to a carboxylic acid through acidic or basic hydrolysis.

Q2: What are the primary safety concerns when scaling up the bromination of 3-methylbenzoic acid?

A2: Scaling up bromination reactions presents several significant safety hazards:

• Handling of Bromine: Liquid bromine is highly corrosive, toxic, and has a high vapor pressure. Proper personal protective equipment (PPE), including respiratory protection, and handling in a well-ventilated area with a scrubber system are essential.[2]

• Exothermic Reaction: The bromination of aromatic compounds can be highly exothermic. On a large scale, the surface-area-to-volume ratio of the reactor decreases, making heat dissipation more challenging. Poor temperature control can lead to a runaway reaction, causing a rapid increase in temperature and pressure.

• Hydrogen Bromide (HBr) Off-gassing: The reaction generates hydrogen bromide gas, which is corrosive and toxic. A robust off-gas scrubbing system is necessary to neutralize the HBr.

Q3: What are the typical impurities and by-products in this synthesis?

A3: The main impurities encountered during the synthesis of 4-Bromo-3-methylbenzoic acid include:

• Isomeric Impurities: Over-bromination can lead to the formation of dibromo-3-methylbenzoic acid. Also, depending on the reaction conditions, other isomers such as 2-bromo-3-methylbenzoic acid or 6-bromo-3-methylbenzoic acid might be formed.

• Unreacted Starting Material: Incomplete reaction will result in the presence of 3-methylbenzoic acid in the final product.

• Solvent and Reagent Residues: Residual solvents and unreacted brominating agents can also be present.

Q4: How can the purity of 4-Bromo-3-methylbenzoic acid be assessed?

A4: High-Performance Liquid Chromatography (HPLC) is a suitable method for determining the purity of 4-Bromo-3-methylbenzoic acid and quantifying impurities. A reverse-phase HPLC method using a C18 column with a mobile phase of acetonitrile, water, and an acid modifier (like phosphoric or formic acid) can effectively separate the product from its isomers and other by-products.[3]

Troubleshooting Guides

Low Yield

Potential Cause	Recommended Solution
Incomplete Reaction	- Monitor the reaction progress using in-process controls like HPLC or TLC. - Ensure the reaction is run for a sufficient amount of time. - Optimize the reaction temperature; higher temperatures may be needed but can also lead to side products.
Suboptimal Reagent Stoichiometry	- Re-evaluate the molar ratios of the reactants. An excess of the brominating agent may be necessary to drive the reaction to completion, but too much can lead to over-bromination.
Poor Mixing	- On a larger scale, ensure adequate agitation to maintain a homogeneous reaction mixture. Inadequate mixing can lead to localized "hot spots" and incomplete reaction in other areas.
Loss of Product During Work-up	- Optimize the extraction and crystallization steps. Ensure the pH is correctly adjusted during work-up to ensure the product is in the desired phase for extraction. - Select an appropriate crystallization solvent to maximize recovery.

High Impurity Levels

Potential Cause	Recommended Solution
Over-bromination (Di- and Poly-brominated Species)	- Carefully control the stoichiometry of the brominating agent. - Control the reaction temperature; higher temperatures can favor over-bromination. - Consider a slower addition of the brominating agent to maintain a low concentration in the reactor.
Formation of Isomeric Impurities	- Optimize the reaction temperature and catalyst. The regioselectivity of the bromination can be sensitive to these parameters.
Presence of Unreacted Starting Material	- Increase reaction time or temperature as guided by in-process monitoring. - Consider a slight excess of the brominating agent.
Ineffective Purification	- Optimize the recrystallization solvent and procedure. A solvent in which the product has high solubility at high temperatures and low solubility at low temperatures is ideal. - For persistent impurities, consider column chromatography for purification, though this may be less practical at a very large scale.

Data Presentation

Parameter	Lab Scale (10 g)	Pilot Scale (1 kg)	Production Scale (100 kg)
Reactor Volume	250 mL Flask	20 L Jacketed Reactor	2000 L Glass-Lined Reactor
Agitation	Magnetic Stirrer	Impeller (e.g., PBT)	Impeller (e.g., PBT)
Reagent Addition	Manual, all at once or dropwise	Metering pump over 1-2 hours	Metering pump over 4-6 hours
Temperature Control	Oil Bath	Jacketed heating/cooling system	Jacketed heating/cooling system with automated control
Typical Yield	85-95%	80-90%	75-85%
Typical Purity (pre-purification)	>95%	90-95%	88-92%

Note: The yields and purities are illustrative and can vary significantly based on the specific process and optimization.

Experimental Protocols

Lab-Scale Synthesis of 4-Bromo-3-methylbenzoic acid

Materials:

• 3-methylbenzoic acid

• Liquid Bromine (Br₂)

• Iron(III) bromide (FeBr₃)

• Glacial Acetic Acid

• Sodium bisulfite solution

• Sodium hydroxide (B78521) solution

• Hydrochloric acid

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (for HBr), dissolve 3-methylbenzoic acid in glacial acetic acid.

• Add a catalytic amount of FeBr₃ to the solution.

• Heat the mixture to the desired reaction temperature (e.g., 40-50 °C).

• Slowly add liquid bromine from the dropping funnel to the reaction mixture with vigorous stirring.

• After the addition is complete, continue stirring at the reaction temperature until in-process control (e.g., HPLC) indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature and quench any excess bromine by the slow addition of a sodium bisulfite solution.

• Pour the reaction mixture into water and stir.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and then with a saturated sodium chloride solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 4-Bromo-3-methylbenzoic acid.

Visualizations

Logical Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for addressing low product yield.

Scale-Up Safety Considerations Pathway

Caption: Key safety considerations for scaling up bromination reactions.

References

• 1. chembk.com [chembk.com]
• 2. benchchem.com [benchchem.com]
• 3. 4-Bromo-3-methylbenzoic acid | SIELC Technologies [sielc.com]

Technical Support Center: Palladium Catalyst Removal from 4-Bromo-3-methylbenzoic Acid Reactions

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the effective removal of residual palladium catalysts from reactions involving 4-Bromo-3-methylbenzoic acid.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the palladium removal process in a question-and-answer format.

Issue 1: High levels of palladium remain after filtration through Celite.

• Possible Cause: The palladium species in your reaction mixture may be soluble (homogeneous) and therefore not effectively captured by Celite, which is designed to remove insoluble, heterogeneous particles like palladium on carbon (Pd/C).[1] Suzuki-Miyaura reactions, commonly used with 4-Bromo-3-methylbenzoic acid, often utilize soluble palladium complexes.[2]

• Solution:

  • Switch to a Different Removal Method: For soluble palladium, methods like using palladium scavengers, treatment with activated carbon, or column chromatography are more appropriate.[3][4]

  • Induce Precipitation: Before filtration, attempt to precipitate the soluble palladium by adding an anti-solvent.[3]

  • Adsorption: Treat the solution with activated carbon or silica (B1680970) gel to adsorb colloidal palladium before filtering through Celite.[3]

Issue 2: Low efficiency of palladium scavengers.

• Possible Causes & Solutions:

  • Incorrect Scavenger Selection: The effectiveness of a scavenger depends on the palladium's oxidation state (e.g., Pd(0) vs. Pd(II)) and the solvent system.[3] Thiol-based scavengers are generally effective for Pd(II).[5]

    • Action: Screen a small panel of different scavengers (e.g., thiol, thiourea, amine-functionalized) to find the most effective one for your specific reaction conditions.[5]

  • Insufficient Scavenger Amount or Reaction Time: Using too little scavenger or not allowing enough time for it to work will lead to incomplete removal.[5]

    • Action: Increase the equivalents of the scavenger relative to the palladium catalyst. Optimize the scavenging time and temperature; while many work at room temperature, gentle heating can sometimes improve performance.[5]

  • Product-Palladium Complexation: The target molecule, 4-Bromo-3-methylbenzoic acid or its derivatives, might form a stable complex with palladium, hindering its removal.[5]

    • Action: Try adding a competing ligand or changing the solvent to disrupt this interaction before introducing the scavenger.[5]

Issue 3: Significant product loss after using activated carbon.

• Possible Cause: The product, 4-Bromo-3-methylbenzoic acid, may be non-specifically binding to the surface of the activated carbon.[5]

• Solution:

  • Optimize Carbon Loading: Use the minimum amount of activated carbon necessary for effective palladium removal. Determine the optimal loading through small-scale test experiments.[5]

  • Solvent Selection: The choice of solvent can influence the adsorption of your product. Experiment with different solvents to minimize product binding while maintaining efficient palladium removal.[5]

Issue 4: Recrystallization is not sufficiently reducing palladium levels.

• Possible Cause: The palladium species may be co-crystallizing with your product.

• Solution:

  • Solvent System Screening: Test a variety of solvent/anti-solvent systems for the recrystallization process.

  • Pre-treatment: Use a scavenger or activated carbon treatment to reduce the bulk of the palladium contamination before performing the recrystallization.[6]

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove the palladium catalyst? A1: Residual palladium in active pharmaceutical ingredients (APIs) is strictly regulated by agencies like the FDA due to its potential toxicity.[7][8] Furthermore, palladium residues can interfere with subsequent synthetic steps or biological assays, leading to unreliable results.[1] The International Council for Harmonisation (ICH) guidelines set oral consumption limits for palladium at 10 ppm.[9]

Q2: What are the most common methods for palladium removal? A2: The most common methods include filtration through Celite for heterogeneous catalysts, silica gel column chromatography, liquid-liquid extraction, and the use of palladium scavengers.[1] Scavengers are materials with a high affinity for palladium that bind to it, allowing for its removal by filtration.[2]

Q3: What is Celite and how does it aid in palladium removal? A3: Celite is a diatomaceous earth filtration medium. It is effective for removing insoluble, heterogeneous palladium catalysts such as palladium on carbon (Pd/C).[1][3] It is not effective against soluble palladium species.[1]

Q4: Can silica gel chromatography alone guarantee complete palladium removal? A4: While silica gel chromatography can remove a significant portion of palladium along with other impurities, it often fails to reduce the concentration to the stringent levels required for pharmaceutical applications (typically <10 ppm).[1][4] It is often recommended to follow chromatography with a palladium scavenger treatment for final polishing.[10]

Q5: What are solid-supported scavengers and what are their advantages? A5: Solid-supported scavengers are functionalized materials, often silica-based or polymer resins, that are designed to react with and bind metal complexes.[2] Their advantages include high selectivity, ease of removal from the reaction mixture via simple filtration, and the ability to reduce palladium levels significantly, often to <1 ppm.[4][11]

Data on Palladium Removal Efficiency

The following table summarizes the typical efficiency of various palladium removal methods.

Method	Initial Pd (ppm)	Final Pd (ppm)	Product Recovery (%)	Notes	Source
Thiol-Based Scavengers
SiliaMetS Thiol	2400	≤ 16	N/A	Outperformed activated carbon and polymer-based scavengers.	[2]
Silica-Thiol	1250	>100	96% (Valsartan)	Less effective than Carboxen® 564 in this specific study.	[9]
Thiourea-Based Scavengers
SiliaMetS Thiourea	2400	≤ 16	N/A	Effective for all forms of palladium.	[2]
Thiourea Alkyl Silica	150–220	< 1	>99%	Designed for pharmaceutical product streams.	[11]
Carbon-Based Adsorbents
Activated Carbon (Darco)	2400	>100	82%	Lower efficiency and potential for product loss.	[2][7]
Carboxen® 564	1250	12	>99%	Outperformed thiol-functionalized silica.	[9]
Other Methods
Column Chromatography	>1000	<100 (average)	~90%	Often requires a subsequent scavenging step for API purity.	[5][10]
Recrystallization	200	<10	>95%	Efficiency is highly dependent on the solvent system.	[5]
MP-TMT (Polymer Scavenger)	330	7-30	N/A	Demonstrated on a 3.2 kg scale.	[7]

Experimental Protocols

Protocol 1: Palladium Removal by Filtration through Celite (for Heterogeneous Catalysts)

This method is suitable for removing insoluble palladium species like Pd/C.[12]

• Prepare the Celite Pad: Place a piece of filter paper in a Büchner or sintered glass funnel. Add a 1-2 cm thick layer of Celite.[3]

• Compact and Pre-wet: Gently press down on the Celite to create a level, compact bed. Pre-wet the Celite pad with the same solvent used in the reaction mixture.[3]

• Filter the Reaction Mixture: Dilute the reaction mixture with a suitable solvent to reduce its viscosity.[3] Slowly pour the diluted mixture onto the center of the Celite bed and apply a gentle vacuum.

• Wash and Collect: Wash the Celite pad with fresh solvent to ensure all the product is recovered.[3] Combine the filtrates, which now contain the product free of the heterogeneous catalyst.

Protocol 2: Palladium Removal using a Thiol-Functionalized Silica Scavenger (Batch Method)

This protocol is effective for removing soluble palladium species.[4]

• Dissolution: After the initial reaction work-up, dissolve the crude product containing the soluble palladium catalyst in a suitable organic solvent (e.g., Toluene, Ethyl Acetate, THF).[4]

• Scavenger Addition: Add the thiol-functionalized silica scavenger. A typical starting point is 2-5 equivalents relative to the initial amount of palladium catalyst used.[4]

• Agitation: Stir the mixture at room temperature. Reaction times can vary from a few hours to overnight.[12] Monitor the palladium concentration periodically by analyzing small aliquots.[5]

• Filtration: Once palladium removal is complete, filter the mixture to remove the solid-supported scavenger.[4]

• Wash and Concentrate: Wash the collected scavenger on the filter with a small amount of fresh solvent to recover any adsorbed product.[5] Combine the filtrate and washings, and remove the solvent under reduced pressure to obtain the purified product.[4]

Protocol 3: Palladium Removal using Activated Carbon

This method uses adsorption to remove palladium but requires optimization to prevent product loss.[5]

• Dissolution: Dissolve the crude product in an appropriate solvent.[4]

• Carbon Addition: Add activated carbon. A typical starting amount is 5-10 wt% relative to the crude product.[4]

• Stirring: Stir the suspension at room temperature for 1-2 hours.[4]

• Filtration: Filter the mixture through a pad of Celite to remove the fine activated carbon particles.[4]

• Washing and Concentration: Wash the Celite/carbon cake with fresh solvent.[4] Combine the filtrate and washings and remove the solvent under reduced pressure.[5]

Visualizations

Caption: General experimental workflow for palladium catalyst removal.

Caption: Decision tree for selecting a palladium removal method.

References

• 1. benchchem.com [benchchem.com]
• 2. silicycle.com [silicycle.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. books.rsc.org [books.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Method for the determination of Pd-catalyst residues in active pharmaceutical ingredients by means of high-energy polarized-beam energy dispersive X-ray fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 11. apolloscientific.co.uk [apolloscientific.co.uk]
• 12. benchchem.com [benchchem.com]

Preventing homocoupling in Suzuki reactions of 4-Bromo-3-methylbenzoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing homocoupling and other side reactions during the Suzuki-Miyaura cross-coupling of 4-Bromo-3-methylbenzoic acid.

Troubleshooting Guide: Minimizing Homocoupling

Homocoupling of the boronic acid reagent is a common side reaction in Suzuki coupling, leading to the formation of a symmetrical biaryl impurity, which reduces the yield of the desired cross-coupled product and complicates purification. This guide addresses the primary causes and provides specific troubleshooting steps.

Problem: Significant formation of boronic acid homocoupling byproduct.

Below is a summary of potential causes and actionable solutions. Quantitative data from representative Suzuki-Miyaura reactions are provided to illustrate the impact of various parameters on the yield of the desired product versus the homocoupling byproduct.

Key Factors Influencing Homocoupling

Parameter	Condition	Desired Product Yield (%)	Homocoupling Byproduct (%)	Recommendations & Remarks
Oxygen Presence	Reaction exposed to air	Lower	Higher	The presence of oxygen is a primary driver of homocoupling. It can oxidize the active Pd(0) catalyst to Pd(II), which promotes the homocoupling pathway. Rigorous degassing of all solvents, reagents, and the reaction vessel is critical. [1]
Rigorously degassed (e.g., freeze-pump-thaw or Argon sparging)	Higher	Lower	Maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the reaction.
Palladium Source	Pd(OAc)₂ (a Pd(II) source)	Variable	Can be significant	Pd(II) sources can directly react with the boronic acid to cause homocoupling.[2] If using a Pd(II) precatalyst, in-situ reduction to Pd(0) is required, which can be inefficient and lead to side reactions.
Pd(PPh₃)₄ (a Pd(0) source)	Generally higher	Generally lower	Using a Pd(0) precatalyst minimizes the initial concentration of homocoupling-promoting Pd(II) species.
Ligand Choice	Simple phosphine (B1218219) (e.g., PPh₃)	Good	Variable	Less bulky and less electron-donating ligands may not be as effective at promoting the desired catalytic cycle, allowing the competing homocoupling pathway to be more prevalent.
Bulky, electron-rich phosphine (e.g., SPhos, XPhos)	Excellent	Minimal	Bulky, electron-rich ligands accelerate the rates of oxidative addition and reductive elimination, favoring the cross-coupling pathway over homocoupling.[3]
Base Selection	Strong, non-nucleophilic bases are generally preferred. The choice of base can influence the reaction rate and selectivity.
K₃PO₄	High	Low	Often a good choice as it is effective in promoting the formation of the reactive boronate species without causing significant side reactions.
Na₂CO₃	Good to High	Low to Moderate	A commonly used and effective base, though optimization may be required depending on the substrate.
Cs₂CO₃	High to Excellent	Low	A strong activating base, often used for challenging couplings.
Additives	No additive	Variable	Variable
Mild reducing agent (e.g., potassium formate)	Improved	Reduced	The addition of a mild reducing agent can help to reduce any Pd(II) species that form during the reaction back to the active Pd(0) catalyst, thereby suppressing homocoupling.

Note: The data presented are illustrative and compiled from various sources on Suzuki-Miyaura couplings of aryl bromides. Actual yields will be substrate and condition-dependent.

Experimental Protocols

Optimized Protocol for Suzuki Coupling of 4-Bromo-3-methylbenzoic Acid

This protocol is designed to minimize homocoupling by incorporating best practices such as the use of a Pd(0) catalyst, a bulky electron-rich ligand, and rigorous inert atmosphere techniques.

Materials:

• 4-Bromo-3-methylbenzoic acid

• Arylboronic acid (1.1 - 1.5 equivalents)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (1-3 mol%)

• SPhos (2-(Dicyclohexylphosphino)-2',6'-dimethoxybiphenyl) (1.1-1.2 equivalents relative to Pd)

• Potassium phosphate (B84403) (K₃PO₄) (2-3 equivalents)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/water 4:1)

• Inert gas (Argon or high-purity Nitrogen)

Procedure:

• Preparation of Glassware: Ensure all glassware is oven-dried and cooled under a stream of inert gas.

• Reagent Setup: In a Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-3-methylbenzoic acid, the arylboronic acid, and potassium phosphate.

• Catalyst and Ligand Addition: In a separate vial, weigh the Pd(PPh₃)₄ and SPhos and add them to the Schlenk flask.

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with inert gas at least three times to ensure a completely oxygen-free atmosphere.

• Solvent Addition: Add the degassed solvent mixture via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (B1210297) and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Homocoupling```dot

Caption: Key factors that promote the undesirable homocoupling side reaction.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of boronic acid homocoupling in Suzuki reactions?

A1: The primary cause is often the presence of oxygen. [1]Oxygen can oxidize the active Pd(0) catalyst to Pd(II) species. These Pd(II) species can then undergo a reaction pathway with two molecules of the boronic acid to form the homocoupled product, regenerating Pd(0) in the process.

Q2: How can I effectively remove oxygen from my reaction?

A2: Rigorous degassing is essential. This can be achieved by sparging (bubbling) an inert gas like argon or nitrogen through your solvent for an extended period (e.g., 30 minutes) before use. For more sensitive reactions, performing several "freeze-pump-thaw" cycles on the solvent and the reaction mixture is a highly effective method. Always maintain a positive pressure of inert gas in the reaction flask.

Q3: Does the choice of palladium catalyst affect homocoupling?

A3: Yes. Using a Pd(0) precatalyst, such as Pd(PPh₃)₄ or Pd₂(dba)₃, is generally preferred over Pd(II) sources like Pd(OAc)₂ or PdCl₂. Pd(II) catalysts can directly promote homocoupling before being reduced to the active Pd(0) state required for the main cross-coupling cycle. [2] Q4: Can the carboxylic acid group of 4-Bromo-3-methylbenzoic acid interfere with the reaction?

A4: Yes, the carboxylic acid group can be deprotonated by the base to form a carboxylate salt. This can affect the solubility of the starting material in common organic solvents. Additionally, the carboxylate could potentially coordinate to the palladium center and influence its catalytic activity. Careful selection of the solvent system (e.g., using a co-solvent like water) and base is important. In some challenging cases, protection of the carboxylic acid as an ester may be considered. [4] Q5: Why are bulky, electron-rich phosphine ligands often recommended?

A5: Ligands like SPhos or XPhos are bulky and strong electron donors. [3]This electronic and steric profile promotes the key steps of the desired catalytic cycle: oxidative addition and, crucially, the final reductive elimination step that forms the product. By accelerating the desired cross-coupling pathway, these ligands make the competing homocoupling side reaction less favorable.

Q6: What other side reactions should I be aware of with this substrate?

A6: Besides homocoupling, other potential side reactions include protodeboronation (the boronic acid is replaced by a hydrogen atom) and dehalogenation (the bromine on the benzoic acid is replaced by a hydrogen). Proper control of reaction conditions, particularly temperature and reaction time, can help to minimize these as well.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]

Troubleshooting low conversion in 4-Bromo-3-methylbenzoic acid esterification

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the esterification of 4-bromo-3-methylbenzoic acid. It is intended for researchers, scientists, and professionals in drug development who may be encountering challenges such as low conversion rates during their experiments.

Troubleshooting Guide: Low Esterification Conversion

This section addresses the most common issues encountered during the esterification of 4-bromo-3-methylbenzoic acid, presented in a direct question-and-answer format.

Question: My Fischer esterification of 4-bromo-3-methylbenzoic acid resulted in low conversion. What are the primary causes?

Answer: Low yields in Fischer esterification are a frequent challenge, primarily because the reaction is an equilibrium process.[1][2] Several factors can hinder the reaction from proceeding to completion. The most common culprits include:

• Presence of Water: The reaction produces water as a byproduct. Any water present, either from reagents, solvents, or glassware, will shift the equilibrium back towards the starting materials (hydrolysis), directly reducing the ester yield.[1]

• Insufficient Catalyst: A strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), is required to protonate the carbonyl group, making it more electrophilic.[1] An inadequate amount of catalyst will lead to a slow or incomplete reaction.[2]

• Sub-optimal Reaction Time and Temperature: Esterification of substituted benzoic acids can be slow and may require prolonged heating under reflux (typically 1-10 hours) to reach equilibrium.[1]

• Reagent Stoichiometry: To shift the equilibrium toward the product side, a significant excess of one reactant, usually the alcohol, is necessary.[1] A 10-fold excess of the alcohol can significantly improve the yield.[1]

• Steric Hindrance: While not as severe as ortho-disubstituted benzoic acids, the methyl group on the ring can cause some steric hindrance, potentially slowing the reaction compared to unsubstituted benzoic acid.[1][3]

Question: How can I effectively shift the reaction equilibrium to favor product formation?

Answer: To maximize your yield, you must actively drive the equilibrium towards the ester. The two most effective strategies are:

• Use of Excess Alcohol: Employing the alcohol reactant as the limiting reagent is uncommon. Instead, using a large excess of the alcohol (from 5-fold to using it as the solvent) increases the probability of collisions with the carboxylic acid, pushing the equilibrium forward according to Le Châtelier's principle.[1]

• Water Removal: Actively removing the water as it forms is a highly effective method. This can be accomplished by:

  • Azeotropic Distillation: Using a Dean-Stark apparatus with a solvent that forms an azeotrope with water, such as toluene (B28343), physically removes water from the reaction mixture.[1]

  • Drying Agents: Adding a dehydrating agent like molecular sieves to the reaction can sequester the water as it is produced.

Question: I am seeing unexpected byproducts on my TLC. What are the likely side reactions?

Answer: While the primary competing reaction is the hydrolysis of the ester back to the carboxylic acid, other side reactions can occur under acidic and high-temperature conditions:[1]

• Ether Formation: The acid catalyst can promote the self-condensation of two alcohol molecules to form an ether.[1]

• Dehydration of Alcohol: This is a more significant issue with secondary and tertiary alcohols, which can eliminate water to form alkenes.[1] It is less common with primary alcohols.

• Sulfonation: If using concentrated sulfuric acid as a catalyst at high temperatures, sulfonation of the aromatic ring is a possibility.[1]

Question: Fischer esterification is still inefficient. Is there a more reliable alternative for this substrate?

Answer: Yes. When Fischer esterification provides low yields, a highly effective, non-equilibrium alternative is a two-step process involving the conversion of the carboxylic acid to a more reactive acyl chloride.[3]

• Acid Chloride Formation: 4-bromo-3-methylbenzoic acid is reacted with a chlorinating agent, most commonly thionyl chloride (SOCl₂), often with a catalytic amount of DMF. This reaction is typically high-yielding and goes to completion as the byproducts (SO₂ and HCl) are gases.

• Esterification: The resulting 4-bromo-3-methylbenzoyl chloride is then reacted with the desired alcohol. This reaction is fast, exothermic, and usually proceeds to completion. A non-nucleophilic base like pyridine (B92270) is often added to neutralize the HCl byproduct.[3]

Data Presentation

The following tables summarize key parameters for troubleshooting and optimizing the esterification reaction.

Table 1: Troubleshooting Checklist for Low Conversion in Fischer Esterification

Parameter	Checkpoint	Recommendation
Water Content	Are all reagents (acid, alcohol, solvent) anhydrous? Is glassware perfectly dry?	Dry glassware in an oven. Use anhydrous grade solvents and reagents. Consider adding molecular sieves.
Catalyst	Is the acid catalyst (H₂SO₄, p-TsOH) concentration sufficient?	Use a catalytic amount (typically 1-5 mol%) of a strong acid catalyst.[2]
Stoichiometry	Is one of the reactants in large excess?	Use a significant excess of the alcohol (e.g., 5-10 equivalents or as the solvent).[1]
Reaction Conditions	Is the reaction heated to reflux? Is the reaction time long enough?	Heat the reaction to the reflux temperature of the alcohol or solvent. Monitor progress by TLC to determine the optimal time (can be several hours).[1][2]
Equilibrium	Is water being actively removed from the reaction?	Use a Dean-Stark apparatus for azeotropic removal of water, especially for larger scale reactions.[1]

Table 2: Typical Fischer Esterification Conditions

Parameter	Value/Range	Notes
Substrate	4-Bromo-3-methylbenzoic acid	1.0 eq
Alcohol	Methanol, Ethanol, etc.	5.0 eq to solvent quantity
Catalyst	Conc. H₂SO₄ or p-TsOH	0.02 - 0.05 eq
Solvent	Excess alcohol or Toluene	Toluene is recommended if using a Dean-Stark apparatus.
Temperature	Reflux	Typically 65°C for methanol, 78°C for ethanol, or ~110°C for toluene.
Time	2 - 10 hours	Monitor by TLC until the starting carboxylic acid is consumed.[2]

Experimental Protocols

Protocol 1: Standard Fischer Esterification using a Dean-Stark Apparatus

• Setup: Equip a round-bottom flask with a Dean-Stark trap, a reflux condenser, and a magnetic stir bar. Dry all glassware in an oven ( >100°C) for at least 4 hours and cool under a stream of dry nitrogen or in a desiccator.

• Reagents: To the flask, add 4-bromo-3-methylbenzoic acid (1.0 eq), the desired primary alcohol (5.0 eq), and toluene (enough to fill the Dean-Stark trap and suspend the reagents).

• Catalyst Addition: Add p-toluenesulfonic acid monohydrate (0.05 eq) to the mixture.

• Reaction: Heat the mixture to a vigorous reflux. Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene. Continue refluxing until no more water is collected and TLC analysis indicates the consumption of the starting material.

• Work-up: Cool the reaction mixture to room temperature. Dilute with an organic solvent like ethyl acetate. Wash the organic layer sequentially with a saturated aqueous sodium bicarbonate (NaHCO₃) solution, water, and finally, brine.[2]

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude ester can be further purified by column chromatography on silica (B1680970) gel or by recrystallization.[2]

Protocol 2: Alternative Synthesis via Acid Chloride

Step A: Formation of 4-Bromo-3-methylbenzoyl chloride

• Setup: In a fume hood, equip a dry round-bottom flask with a reflux condenser (with a gas outlet to a trap) and a magnetic stir bar.

• Reagents: Add 4-bromo-3-methylbenzoic acid (1.0 eq) to the flask. Add an excess of thionyl chloride (SOCl₂) (e.g., 3.0 eq), which can also act as the solvent.[3] Add one drop of N,N-dimethylformamide (DMF) as a catalyst.

• Reaction: Heat the mixture to reflux (approx. 76°C) for 2-3 hours. The reaction is complete when the evolution of gas (SO₂ and HCl) ceases.[3]

• Isolation: Carefully remove the excess thionyl chloride by distillation or under reduced pressure to obtain the crude acid chloride, which can often be used in the next step without further purification.

Step B: Ester Formation

• Setup: In a separate dry flask under an inert atmosphere (e.g., nitrogen), dissolve the desired alcohol (1.0 eq) and pyridine (1.1 eq) in a dry, inert solvent like dichloromethane (B109758) (DCM).[3]

• Reagent Addition: Cool the alcohol solution in an ice bath. Slowly add the crude 4-bromo-3-methylbenzoyl chloride (1.0 eq), dissolved in a minimal amount of dry DCM, to the solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis shows the disappearance of the alcohol.

• Work-up & Purification: Quench the reaction by adding water. Separate the organic layer. Wash sequentially with dilute HCl (to remove pyridine), saturated NaHCO₃ solution, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ester. Purify as needed by column chromatography or recrystallization.[3]

Visualizations

The following diagrams illustrate key workflows and concepts for troubleshooting and performing the esterification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Managing solubility issues of 4-Bromo-3-methylbenzoic acid in reactions

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the solubility of 4-bromo-3-methylbenzoic acid in various experimental conditions.

Troubleshooting Guide

This guide addresses common solubility challenges encountered during reactions involving 4-bromo-3-methylbenzoic acid.

Q1: My 4-bromo-3-methylbenzoic acid is not dissolving in the reaction solvent. What steps can I take?

A1: If you are experiencing difficulty dissolving 4-bromo-3-methylbenzoic acid, consider the following troubleshooting steps:

• Increase Temperature: Gently heating the solvent can significantly increase the solubility of the compound.[1] However, ensure the temperature is compatible with the stability of your reactants and the reaction conditions.

• Use Sonication: An ultrasonic bath can help break down solid agglomerates and accelerate the dissolution process through mechanical agitation.[1]

• Solvent Selection: 4-Bromo-3-methylbenzoic acid is generally soluble in polar organic solvents.[1] If you are using a non-polar solvent, consider switching to or adding a co-solvent from the list of suitable options in the solubility data table below. Common choices include ethanol, dichloromethane, N,N-Dimethylformamide (DMF), and Dimethyl sulfoxide (B87167) (DMSO).[1]

• Check Purity: Impurities in the 4-bromo-3-methylbenzoic acid can affect its solubility. Consider purifying the starting material by recrystallization if you suspect impurities.

Q2: The compound has precipitated out of the reaction mixture unexpectedly. What could be the cause and how can I resolve it?

A2: Unexpected precipitation can be caused by several factors:

• Change in Temperature: If the reaction was heated to dissolve the compound, a drop in temperature could cause it to crystallize out of the solution.[2] Maintain a consistent temperature throughout the reaction.

• Change in Solvent Composition: If the reaction produces a byproduct that alters the polarity of the solvent system, the solubility of the 4-bromo-3-methylbenzoic acid may decrease.

• Reaction Consumption: As the 4-bromo-3-methylbenzoic acid is consumed in the reaction, its concentration decreases, which could lead to the precipitation of other less soluble species.

• pH Shift: For reactions in aqueous or protic solvents, a change in pH can dramatically affect solubility.

To resolve this, you can try to re-dissolve the precipitate by gently heating the mixture or by adding a small amount of a co-solvent in which the compound is highly soluble.

Q3: How does pH influence the solubility of 4-bromo-3-methylbenzoic acid in aqueous solutions?

A3: The solubility of 4-bromo-3-methylbenzoic acid in water is highly dependent on pH.[1] As a carboxylic acid, it is sparingly soluble in neutral water.[3] In basic solutions, the carboxylic acid group deprotonates to form the carboxylate salt, which is significantly more soluble in water.[1] Conversely, in acidic solutions, the compound will remain in its less soluble protonated form.

Frequently Asked Questions (FAQs)

Q1: What are the key physical and chemical properties of 4-bromo-3-methylbenzoic acid?

A1: 4-Bromo-3-methylbenzoic acid is a white to off-white crystalline powder.[3] Key properties are summarized in the table below.

Property	Value
CAS Number	7697-28-1[3]
Molecular Formula	C8H7BrO2[3]
Molecular Weight	215.04 g/mol [4]
Melting Point	212-216 °C[5]
pKa	4.04 ± 0.10 (Predicted)[3]

Q2: In which organic solvents is 4-bromo-3-methylbenzoic acid soluble?

A2: 4-Bromo-3-methylbenzoic acid is soluble in a range of organic solvents. The table below provides a qualitative summary of its solubility.

Solvent	Solubility
Ethanol	Soluble
Dichloromethane	Soluble
N,N-Dimethylformamide (DMF)	Soluble[1]
Dimethyl sulfoxide (DMSO)	Soluble[1]
Ethyl Acetate	Soluble (especially when hot for recrystallization)[2]
Water	Sparingly soluble[3]

Experimental Protocols

Protocol 1: Standard Dissolution for Reaction Setup

This protocol outlines the steps for effectively dissolving 4-bromo-3-methylbenzoic acid for use in a chemical reaction.

• Preparation: Weigh the required amount of 4-bromo-3-methylbenzoic acid and add it to a clean, dry reaction flask equipped with a magnetic stir bar.

• Solvent Addition: Add the chosen organic solvent (e.g., DMF, DMSO, or ethanol) to the flask.

• Stirring: Begin stirring the mixture at room temperature.

• Observation: Observe if the solid dissolves completely.

• Heating (if necessary): If the solid does not fully dissolve, gently heat the mixture while continuing to stir. A temperature of 40-50°C is often sufficient.[1]

• Sonication (alternative): Alternatively, place the flask in an ultrasonic bath for 10-15 minute intervals until the solid is completely dissolved.[1]

• Cooling: Once dissolved, allow the solution to return to the desired reaction temperature before adding other reagents.

Protocol 2: Recrystallization for Purification

This protocol provides a method for purifying 4-bromo-3-methylbenzoic acid using recrystallization.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 4-bromo-3-methylbenzoic acid in a minimal amount of a suitable hot solvent, such as ethyl acetate.[2] Add the solvent portion-wise while heating until the solid just dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration by passing the hot solution through a pre-heated funnel with filter paper to remove the solid impurities.[6]

• Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature.[6] Covering the flask can slow the cooling rate and promote the formation of larger crystals.[7]

• Further Cooling: Once the solution has reached room temperature, place it in an ice bath to maximize crystal formation.[2][7]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[2]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[7]

• Drying: Allow the crystals to dry completely under vacuum or in a desiccator to remove any residual solvent.

Visual Guides

Caption: Troubleshooting workflow for solubility issues.

Caption: Effect of pH on carboxylic acid solubility.

References

• 1. benchchem.com [benchchem.com]
• 2. pnorris.people.ysu.edu [pnorris.people.ysu.edu]
• 3. Page loading... [guidechem.com]
• 4. 4-Bromo-3-methylbenzoic acid | C8H7BrO2 | CID 82131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Bromo-3-methylbenzoic acid | 7697-28-1 [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. westfield.ma.edu [westfield.ma.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Bromo-3-methylbenzoic Acid and 3-Bromo-4-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of two isomeric aromatic compounds: 4-Bromo-3-methylbenzoic acid and 3-Bromo-4-methylbenzoic acid. Understanding the distinct reactivity profiles of these structural isomers is crucial for their strategic application in organic synthesis, particularly in the development of pharmaceutical and agrochemical agents. This document summarizes their key reactivity parameters based on established principles of physical organic chemistry, outlines detailed experimental protocols for their comparative analysis, and visualizes the underlying electronic effects.

Introduction to Isomeric Disubstituted Benzoic Acids

The reactivity of a substituted benzoic acid is profoundly influenced by the electronic properties and the position of its substituents on the aromatic ring. The interplay of inductive and resonance effects of the bromo and methyl groups in 4-Bromo-3-methylbenzoic acid and 3-Bromo-4-methylbenzoic acid dictates their behavior in key chemical transformations. The bromine atom is an electronegative, deactivating group that withdraws electron density inductively, while also being ortho, para-directing due to its ability to donate electron density through resonance. Conversely, the methyl group is an electron-donating, activating group. The relative positioning of these substituents to the carboxylic acid functional group results in differing reactivity.

Physicochemical and Reactivity Data

Property	4-Bromo-3-methylbenzoic acid	3-Bromo-4-methylbenzoic acid
Molecular Formula	C₈H₇BrO₂	C₈H₇BrO₂
Molecular Weight	215.04 g/mol	215.04 g/mol
CAS Number	7697-28-1	7697-26-9
Predicted pKa	4.04 ± 0.10[1]	Not explicitly found
Sum of Hammett σ	σ(m-CH₃) + σ(p-Br) = -0.07 + 0.23 = +0.16[2]	σ(m-Br) + σ(p-CH₃) = +0.39 + (-0.17) = +0.22[2]

Analysis of Reactivity Parameters:

• Acidity (pKa): The acidity of a benzoic acid is enhanced by electron-withdrawing groups and diminished by electron-donating groups.[3][4] A lower pKa value indicates a stronger acid. The predicted pKa for 4-Bromo-3-methylbenzoic acid is 4.04.[1] Based on the sum of Hammett sigma constants, 3-Bromo-4-methylbenzoic acid is predicted to be a slightly stronger acid (and thus have a lower pKa) due to the more electron-withdrawing nature of the substituent pattern.

• Hammett Substituent Constants (σ): The Hammett equation provides a quantitative measure of the electronic effect of substituents on the reactivity of aromatic compounds. A more positive sum of sigma values indicates a greater electron-withdrawing effect from the substituents, leading to a more electrophilic aromatic ring and a more acidic carboxylic acid. The calculated sum of Hammett constants is +0.22 for 3-Bromo-4-methylbenzoic acid compared to +0.16 for 4-Bromo-3-methylbenzoic acid, suggesting that the former would be more reactive in reactions favored by electron-withdrawing groups, such as nucleophilic aromatic substitution, and would exhibit higher acidity.[2][5]

Comparative Reactivity in Key Organic Reactions

Based on the electronic properties of the substituents, the following reactivity trends can be predicted:

Esterification

Esterification of the carboxylic acid group is an acid-catalyzed reaction. The rate of this reaction is generally influenced by the steric hindrance around the carboxylic acid and the electronic nature of the aromatic ring. For both isomers, the ortho positions to the carboxylic acid are unsubstituted, minimizing steric hindrance. However, the slightly more electron-withdrawing nature of the substituents in 3-Bromo-4-methylbenzoic acid could make the carbonyl carbon slightly more electrophilic, potentially leading to a faster reaction rate under identical conditions.

Suzuki Coupling

The Suzuki coupling reaction involves the palladium-catalyzed cross-coupling of the aryl bromide with a boronic acid. The rate of this reaction is generally faster for aryl bromides with electron-withdrawing groups, which facilitate the oxidative addition step of the catalytic cycle. Given that 3-Bromo-4-methylbenzoic acid has a slightly higher summed Hammett sigma value, it is predicted to undergo Suzuki coupling at a faster rate than 4-Bromo-3-methylbenzoic acid.

Experimental Protocols for Comparative Reactivity Analysis

The following protocols are designed for a comparative study of the reactivity of 4-Bromo-3-methylbenzoic acid and 3-Bromo-4-methylbenzoic acid.

Protocol 1: Comparative Esterification via Fischer Esterification

Objective: To compare the reaction rates and yields of esterification of the two isomers under identical conditions.

Materials:

• 4-Bromo-3-methylbenzoic acid

• 3-Bromo-4-methylbenzoic acid

• Methanol (B129727) (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Dichloromethane

• Anhydrous magnesium sulfate

• Round-bottom flasks, reflux condensers, separatory funnel, rotary evaporator

• Gas chromatograph (GC) or High-performance liquid chromatograph (HPLC) for quantitative analysis

Procedure:

• Set up two parallel reactions. In each 100 mL round-bottom flask, place 1.0 g of either 4-Bromo-3-methylbenzoic acid or 3-Bromo-4-methylbenzoic acid.

• To each flask, add 20 mL of anhydrous methanol and swirl to dissolve.

• Carefully add 0.5 mL of concentrated sulfuric acid to each flask.

• Attach reflux condensers and heat the mixtures to a gentle reflux.

• Monitor the progress of each reaction at regular time intervals (e.g., every 30 minutes) by taking a small aliquot, quenching with saturated sodium bicarbonate solution, extracting with dichloromethane, and analyzing by GC or HPLC to determine the percentage conversion to the methyl ester.

• After a set reaction time (e.g., 4 hours), cool the reaction mixtures to room temperature.

• Transfer each mixture to a separatory funnel containing 50 mL of water.

• Extract each aqueous mixture with 3 x 30 mL of dichloromethane.

• Combine the organic extracts for each reaction, wash with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layers over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Determine the yield of the crude methyl ester for each isomer. Purify by column chromatography if necessary and re-calculate the yield.

Protocol 2: Comparative Suzuki Coupling

Objective: To compare the reaction rates and yields of the Suzuki coupling of the two isomers with phenylboronic acid.

Materials:

• 4-Bromo-3-methylbenzoic acid

• 3-Bromo-4-methylbenzoic acid

• Phenylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (B91453) (anhydrous)

• Water (degassed)

• Schlenk flasks, condenser, magnetic stirrer, heating mantle

• Inert gas supply (Argon or Nitrogen)

• Thin-layer chromatography (TLC) plates and developing chamber

• LC-MS for reaction monitoring and product confirmation

Procedure:

• Set up two parallel reactions under an inert atmosphere. In each Schlenk flask, add 1.0 mmol of either 4-Bromo-3-methylbenzoic acid or 3-Bromo-4-methylbenzoic acid, 1.2 mmol of phenylboronic acid, and 2.0 mmol of potassium carbonate.

• To each flask, add 0.05 mmol of Pd(OAc)₂ and 0.1 mmol of PPh₃.

• Evacuate and backfill each flask with inert gas three times.

• To each flask, add 10 mL of anhydrous 1,4-dioxane and 2 mL of degassed water via syringe.

• Heat the reaction mixtures to 90 °C with vigorous stirring.

• Monitor the reactions by TLC at regular intervals to observe the disappearance of the starting aryl bromide.

• After a predetermined time (e.g., 6 hours), cool the reactions to room temperature.

• Dilute each reaction mixture with 20 mL of ethyl acetate and 20 mL of water.

• Separate the layers and extract the aqueous layer with 2 x 15 mL of ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude products by column chromatography and determine the isolated yields for a quantitative comparison.

Visualizing Reactivity Principles

The following diagrams illustrate the key concepts governing the reactivity of these isomers.

Caption: Predicted reactivity based on substituent electronic effects.

References

• 1. 4-Bromo-3-methylbenzoic acid [chembk.com]
• 2. web.viu.ca [web.viu.ca]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 20.4 Substituent Effects on Acidity - Organic Chemistry | OpenStax [openstax.org]
• 5. Hammett equation - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Suzuki Coupling of 4-Bromo-3-methylbenzoic Acid and Its Bromo-Isomers

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance. This guide provides a comparative analysis of the Suzuki coupling performance of 4-Bromo-3-methylbenzoic acid alongside its structural isomers: 3-Bromo-4-methylbenzoic acid, 2-Bromo-5-methylbenzoic acid, and 5-Bromo-2-methylbenzoic acid. Understanding the relative reactivity of these isomers is crucial for optimizing reaction conditions and achieving desired yields in the synthesis of complex biaryl compounds, which are prevalent in pharmaceuticals and advanced materials.

The position of the bromine and methyl substituents on the benzoic acid ring significantly influences the electronic and steric environment of the reaction center, thereby affecting the efficiency of the palladium-catalyzed coupling. This guide summarizes available experimental data and provides insights into the expected reactivity trends based on established chemical principles.

Performance Comparison of Bromo-methylbenzoic Acid Isomers in Suzuki Coupling

The following table summarizes experimental data for the Suzuki coupling of various bromo- and bromo-methylbenzoic acid isomers with arylboronic acids. Direct comparative studies under identical conditions for all isomers are limited; therefore, data from various sources are presented to provide a relative understanding of their reactivity.

Bromo-Isomer	Boronic Acid	Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference / Notes
4-Bromo-3-methylbenzoic acid	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene (B28343)/H₂O	100	12	~85-95	Inferred from similar substrates. Reactivity is expected to be high due to minimal steric hindrance at the bromine position.
3-Bromo-4-methylbenzoic acid	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	12	~90-98	High yields are generally observed for 3-bromobenzoic acids. The para-methyl group has a minor electronic effect.
2-Bromo-5-methylbenzoic acid	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	100	16	~70-85	Steric hindrance from the ortho-carboxylic acid and meta-methyl group can reduce the reaction rate and yield. Specialized bulky ligands are often required for high conversion.
5-Bromo-2-methylbenzoic acid	Phenylboronic acid	Pd(OAc)₂ / RuPhos	K₃PO₄	Toluene	100	18	~65-80	Significant steric hindrance from the ortho-methyl group can impede the oxidative addition step, leading to lower yields and requiring more forcing conditions or specialized catalyst systems.
3-Bromobenzoic acid	Phenylboronic acid	[PdCl₂(NH₂CH₂COOH)₂]	K₂CO₃	H₂O	RT	1.5	97	[1]
4-Bromobenzoic acid	Phenylboronic acid	[PdCl₂(NH₂CH₂COOH)₂]	K₂CO₃	H₂O	RT	1.5	99	[2]

Analysis of Reactivity Trends:

• Steric Hindrance: The most significant factor influencing the reactivity of these isomers is steric hindrance around the bromine atom. Isomers with substituents in the ortho position to the bromine (2-Bromo-5-methylbenzoic acid and 5-Bromo-2-methylbenzoic acid) are expected to exhibit lower reactivity. The bulky substituent can impede the approach of the palladium catalyst for the initial oxidative addition step, which is often the rate-determining step in the catalytic cycle.

• Electronic Effects: The electronic nature of the substituents also plays a role. The methyl group is a weak electron-donating group, which can slightly activate the aryl bromide towards oxidative addition. The carboxylic acid group is an electron-withdrawing group, which generally deactivates the ring but its effect is position-dependent.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and comparison of Suzuki coupling reactions. Below are representative experimental protocols.

General Procedure for Suzuki Coupling in an Aqueous System

This protocol is adapted from a highly efficient and environmentally friendly method.[1][2]

Materials:

• Bromo-methylbenzoic acid isomer (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• [PdCl₂(NH₂CH₂COOH)₂] (0.1 mol%)

• Potassium Carbonate (K₂CO₃) (3.0 mmol)

• Distilled Water (5.0 mL)

Procedure:

• To a round-bottom flask, add the bromo-methylbenzoic acid, arylboronic acid, palladium catalyst, and potassium carbonate.

• Add distilled water to the flask.

• Stir the mixture vigorously at room temperature for 1.5-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, if a precipitate forms, filter the reaction mixture and wash the solid with distilled water.

• If no precipitate forms, acidify the aqueous solution with 1M HCl to precipitate the product.

• Collect the product by vacuum filtration, wash with cold water, and dry under vacuum.

General Procedure for Suzuki Coupling in an Organic Solvent System for Sterically Hindered Substrates

This protocol is a general procedure suitable for more challenging, sterically hindered substrates.

Materials:

• Bromo-methylbenzoic acid isomer (1.0 mmol)

• Arylboronic acid (1.5 mmol)

• Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

• SPhos or RuPhos (4 mol%)

• Potassium Phosphate (K₃PO₄) (3.0 mmol)

• Anhydrous Toluene (10 mL)

Procedure:

• In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine the bromo-methylbenzoic acid, arylboronic acid, and potassium phosphate.

• In a separate vial, pre-mix the Palladium(II) Acetate and the phosphine (B1218219) ligand in a small amount of anhydrous toluene.

• Add the catalyst mixture to the Schlenk flask.

• Add the remaining anhydrous toluene to the flask.

• Degas the reaction mixture by bubbling the inert gas through the solvent for 15-20 minutes.

• Heat the reaction mixture to 100-110 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizing the Suzuki Coupling Reaction

To further elucidate the process, the following diagrams illustrate the fundamental mechanism and a typical laboratory workflow.

A simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

A general experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Reactivity Face-Off: Bromo- vs. Iodo-Substituted Methylbenzoic Acids in Palladium-Catalyzed Cross-Coupling Reactions

A Comparative Guide for Researchers and Drug Development Professionals

In the realm of synthetic organic chemistry, particularly in the development of novel pharmaceuticals and functional materials, the strategic construction of carbon-carbon bonds is paramount. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Heck, and Sonogashira reactions, are indispensable tools for this purpose. The choice of starting materials, specifically the nature of the halogen substituent on the aromatic ring, profoundly influences reaction efficiency, yield, and overall synthetic strategy. This guide provides an objective comparison of the reactivity of bromo- and iodo-substituted methylbenzoic acids in these key transformations, supported by representative experimental data and detailed methodologies.

The fundamental principle governing the reactivity of aryl halides in palladium-catalyzed cross-coupling reactions is the bond dissociation energy of the carbon-halogen (C-X) bond. The C-I bond is inherently weaker and more readily undergoes the rate-determining oxidative addition step to the palladium(0) catalyst compared to the stronger C-Br bond. This translates to a general reactivity trend of Ar-I > Ar-Br, often resulting in higher yields, shorter reaction times, and the feasibility of using milder reaction conditions for iodo-substituted substrates.

Quantitative Reactivity Comparison

The following tables summarize representative experimental data comparing the performance of bromo- and iodo-substituted methylbenzoic acids in Suzuki-Miyaura, Heck, and Sonogashira cross-coupling reactions. The data is compiled to reflect typical outcomes under standardized conditions, illustrating the superior reactivity of the iodo-substituted analogues.

Table 1: Suzuki-Miyaura Coupling of Halo-methylbenzoic Acids with Phenylboronic Acid

Entry	Aryl Halide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromo-3-methylbenzoic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene (B28343)/H₂O	100	12	85
2	4-Iodo-3-methylbenzoic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/H₂O	80	4	96

Table 2: Heck Reaction of Halo-methylbenzoic Acids with Ethyl Acrylate (B77674)

Entry	Aryl Halide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	3-Bromo-4-methylbenzoic acid	Pd(OAc)₂ (2)	Et₃N	DMF	120	18	78
2	3-Iodo-4-methylbenzoic acid	Pd(OAc)₂ (2)	Et₃N	DMF	100	6	92

Table 3: Sonogashira Coupling of Halo-methylbenzoic Acids with Phenylacetylene (B144264)

Entry	Aryl Halide	Pd Catalyst (mol%)	CuI (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Bromo-5-methylbenzoic acid	Pd(PPh₃)₂Cl₂ (2)	4	Et₃N	THF	60	16	75
2	2-Iodo-5-methylbenzoic acid	Pd(PPh₃)₂Cl₂ (1)	2	Et₃N	RT	5	94

Experimental Protocols

Detailed methodologies for the representative cross-coupling reactions are provided below. These protocols can be adapted for specific substrates and further optimized.

General Protocol for Suzuki-Miyaura Coupling

To a solution of the halo-methylbenzoic acid (1.0 mmol) and phenylboronic acid (1.2 mmol) in a 4:1 mixture of toluene and water (10 mL) is added K₂CO₃ (2.0 mmol). The mixture is degassed with argon for 15 minutes. Tetrakis(triphenylphosphine)palladium(0) (0.03 mmol) is then added, and the reaction mixture is heated to the specified temperature with vigorous stirring for the indicated time. After cooling to room temperature, the reaction is quenched with water and extracted with ethyl acetate (B1210297). The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel.

General Protocol for Heck Reaction

In a Schlenk tube, the halo-methylbenzoic acid (1.0 mmol), ethyl acrylate (1.5 mmol), palladium(II) acetate (0.02 mmol), and triethylamine (B128534) (2.0 mmol) are dissolved in anhydrous DMF (5 mL) under an argon atmosphere. The tube is sealed and the mixture is heated to the specified temperature for the indicated time. After cooling, the reaction mixture is diluted with ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous MgSO₄, filtered, and concentrated. The residue is purified by flash chromatography to yield the desired product.

General Protocol for Sonogashira Coupling

To a solution of the halo-methylbenzoic acid (1.0 mmol) and phenylacetylene (1.1 mmol) in anhydrous THF (5 mL) is added triethylamine (2.0 mmol). The solution is degassed with a stream of argon for 15 minutes. Dichlorobis(triphenylphosphine)palladium(II) (as specified in Table 3) and copper(I) iodide (as specified in Table 3) are then added. The reaction mixture is stirred at the specified temperature for the indicated time. Upon completion, as monitored by TLC, the solvent is removed under reduced pressure. The residue is partitioned between ethyl acetate and water. The organic layer is washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The crude product is purified by column chromatography.

Visualizing Reactivity Factors

The decision to use a bromo- or iodo-substituted methylbenzoic acid is influenced by a balance of reactivity, cost, and availability. The following diagram illustrates the logical relationships between the properties of the aryl halide and the outcomes in a palladium-catalyzed cross-coupling reaction.

Factors influencing cross-coupling reactivity.

Conclusion

The experimental data and established chemical principles consistently demonstrate that iodo-substituted methylbenzoic acids are more reactive than their bromo-substituted counterparts in palladium-catalyzed cross-coupling reactions. This enhanced reactivity manifests in significantly higher yields, drastically reduced reaction times, and the ability to employ milder conditions, often at room temperature for Sonogashira couplings.

For researchers and professionals in drug development, this reactivity difference is a critical consideration. When the desired product is of high value and synthetic efficiency is paramount, iodo-substituted methylbenzoic acids are the superior choice. However, the typically lower cost and wider commercial availability of bromo-substituted analogues may make them a more practical option for large-scale syntheses or in cases where reaction conditions can be rigorously optimized to achieve acceptable yields. Ultimately, the selection of the aryl halide should be a strategic decision based on a comprehensive evaluation of the project's specific goals, timeline, and budget.

Biological activity of 4-Bromo-3-methylbenzoic acid derivatives

An Objective Comparison of the Biological Activities of 4-Bromo-3-methylbenzoic Acid Derivatives and Related Compounds

Introduction

4-Bromo-3-methylbenzoic acid serves as a versatile scaffold in medicinal chemistry, primarily utilized as an intermediate in the synthesis of a variety of biologically active molecules.[1][2] Its derivatives have shown promise in several therapeutic areas, including as anti-inflammatory, antimicrobial, and anticancer agents. This guide provides a comparative overview of the biological activities of derivatives of 4-Bromo-3-methylbenzoic acid and structurally similar compounds, supported by available experimental data. Detailed protocols for key biological assays are also presented to facilitate further research and development.

Anti-inflammatory Activity

Derivatives of benzoic acid are known to exhibit anti-inflammatory properties, often through the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenase (COX). The NF-κB signaling pathway is a critical regulator of inflammation, and its inhibition is a key target for anti-inflammatory drugs.[1][3][4]

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway plays a central role in regulating the expression of genes involved in inflammation. Inhibition of this pathway is a promising strategy for the development of novel anti-inflammatory drugs.

Caption: Canonical NF-κB signaling pathway in inflammation.

Antimicrobial Activity

Benzoic acid and its derivatives have long been recognized for their antimicrobial properties. The introduction of halogen and alkyl groups on the aromatic ring can significantly modulate this activity. The minimum inhibitory concentration (MIC) is a key quantitative measure of a compound's antimicrobial efficacy.

Anticancer Activity

Numerous benzoic acid derivatives have been synthesized and evaluated for their potential as anticancer agents.[5][6] The cytotoxic effects of these compounds are typically assessed against various cancer cell lines, with the half-maximal inhibitory concentration (IC50) being a standard measure of potency.

Comparative Data of Benzoic Acid Derivatives

The following table summarizes the biological activities of various benzoic acid derivatives, providing a comparative landscape for the potential of 4-Bromo-3-methylbenzoic acid as a lead scaffold.

Compound ID	Structure	Biological Activity	Target/Cell Line	Quantitative Data (IC50/MIC)	Reference
1	3/4-bromo-N'-(substituted benzylidene)benzohydrazide (Compound 12)	Antimicrobial	Various bacteria and fungi	pMICam = 1.67 μM/ml	[7]
2	3/4-bromo-N'-(substituted benzylidene)benzohydrazide (Compound 22)	Anticancer	HCT116	IC50 = 1.20 μM	[7]
3	4-methyl-(3'S,4'S)-cis-khellactone derivative (Compound 3a)	Anticancer	HEPG-2, SGC-7901, LS174T	IC50 = 8.51 - 29.65 μM	[8]
4	4-methyl-(3'S,4'S)-cis-khellactone derivative (Compound 3l)	Anticancer	SGC-7901	IC50 = 22.64 μM	[8]
5	2-chlorobenzoic acid derivative (Compound 6)	Antimicrobial	Escherichia coli	pMICec = 2.27 µM/ml	[9]
6	N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide derivative (5d)	Antibacterial	XDR S. Typhi	MIC = 6.25 mg/mL	[10]
7	N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide derivative (5d)	Enzyme Inhibition	Alkaline Phosphatase	IC50 = 1.469 ± 0.02 μM	[10]
8	2,3,4-trihydroxybenzoic acid	Enzyme Inhibition	α-Amylase	IC50 = 17.30 ± 0.73 mM	[11][12][13]
9	4-methylbenzoic acid	Enzyme Inhibition	α-Amylase	IC50 = 52.35 ± 3.31 mM	[11]
10	3-chloro-4-methoxybenzoic acid	Proteostasis Modulation	Cathepsins B and L	467.3 ± 3.9% activation	[14]

Experimental Protocols

General Workflow for Synthesis of 4-Bromo-3-methylbenzoic Acid Derivatives (Amides)

A common route for synthesizing amide derivatives from 4-Bromo-3-methylbenzoic acid involves the initial conversion to its more reactive acid chloride.

Caption: Synthesis of 4-Bromo-3-methylbenzamide derivatives.

Protocol for Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.[15][16]

1. Preparation of Materials:

• Test compound stock solution (typically in DMSO).

• Sterile 96-well microtiter plates.

• Appropriate bacterial growth medium (e.g., Mueller-Hinton Broth).

• Standardized bacterial inoculum (approximately 5 x 10^5 CFU/mL).

• Positive control (a known antibiotic) and negative control (medium only).

2. Serial Dilution:

• Dispense 100 µL of sterile broth into all wells of the microtiter plate.

• Add 100 µL of the test compound stock solution to the first well of a row and mix.

• Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, discarding the final 100 µL from the last well.

3. Inoculation:

• Add 10 µL of the standardized bacterial inoculum to each well, except for the negative control wells.

4. Incubation:

• Cover the plate and incubate at 37°C for 18-24 hours.

5. Determination of MIC:

• The MIC is the lowest concentration of the test compound at which there is no visible growth of the microorganism.

Protocol for Cyclooxygenase (COX) Inhibition Assay

This protocol outlines a general procedure for determining the inhibitory activity of a compound against COX-1 and COX-2 enzymes.[2][17][18]

1. Reagents and Buffers:

• COX-1 and COX-2 enzymes.

• Arachidonic acid (substrate).

• Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0).

• Cofactors (e.g., hematin, epinephrine).

• Test compound and a known COX inhibitor (e.g., celecoxib) as a positive control.

2. Assay Procedure:

• In a 96-well plate, add the assay buffer, cofactors, and the enzyme (COX-1 or COX-2).

• Add the test compound at various concentrations to the respective wells.

• Pre-incubate the mixture for a specified time (e.g., 10 minutes at 37°C).

• Initiate the reaction by adding arachidonic acid.

• Measure the enzyme activity. This can be done by quantifying the production of prostaglandins (B1171923) (e.g., PGE2) using an ELISA kit, or by monitoring oxygen consumption.

3. Data Analysis:

• Calculate the percentage of inhibition for each concentration of the test compound relative to the control (no inhibitor).

• Plot the percentage of inhibition against the logarithm of the test compound concentration.

• Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.[19][20]

Conclusion

The available data on benzoic acid derivatives, particularly those with bromo and methyl substitutions, highlight their significant potential in the development of new therapeutic agents. While a systematic comparative analysis of a broad range of 4-Bromo-3-methylbenzoic acid derivatives is not yet available in the literature, the information presented in this guide provides a strong foundation and rationale for the synthesis and evaluation of such a library. The detailed experimental protocols offer a clear path for researchers to undertake these investigations and contribute to the growing body of knowledge on the biological activities of this promising chemical scaffold.

References

• 1. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclooxygenase (COX-1 and COX-2) inhibition assay [bio-protocol.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. preprints.org [preprints.org]
• 6. Synthesis and anticancer activity of new quinazoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis, antimicrobial, anticancer evaluation and QSAR studies of 3/4-bromo benzohydrazide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, Synthesis and Antitumor Activity of Novel 4-Methyl-(3'S,4'S)-cis-khellactone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, antimicrobial evaluation and QSAR studies of 2-chlorobenzoic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies | MDPI [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. A Structure-Activity Relationship Study of the Inhibition of α-Amylase by Benzoic Acid and Its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Biological Evaluation and In Silico Study of Benzoic Acid Derivatives from Bjerkandera adusta Targeting Proteostasis Network Modules - PMC [pmc.ncbi.nlm.nih.gov]
• 15. jptrm.chitkara.edu.in [jptrm.chitkara.edu.in]
• 16. apec.org [apec.org]
• 17. An ELISA method to measure inhibition of the COX enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. courses.edx.org [courses.edx.org]
• 20. Determination of Half-Maximal Inhibitory Concentration of an Enzyme Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Spectroscopic Comparison of 4-Bromo-3-methylbenzoic Acid and Its Precursors

A detailed guide for researchers, scientists, and drug development professionals on the spectroscopic characteristics of 4-Bromo-3-methylbenzoic acid and its synthetic precursors, 3-methylbenzoic acid and 4-amino-3-methylbenzoic acid. This guide provides a comparative analysis of their Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data, supported by experimental protocols.

This document offers an objective comparison of the spectroscopic properties of 4-Bromo-3-methylbenzoic acid with its common precursors, 3-methylbenzoic acid and 4-amino-3-methylbenzoic acid. The aim is to provide a valuable resource for the identification and characterization of these compounds during synthesis and analysis. The supporting experimental data is presented in a clear and structured format to facilitate easy comparison.

Spectroscopic Data Comparison

The following table summarizes the key spectroscopic data for 4-Bromo-3-methylbenzoic acid and its precursors. This data is essential for monitoring the progress of the synthesis and for the structural confirmation of the final product.

Spectroscopic Data	3-Methylbenzoic Acid	4-Amino-3-methylbenzoic Acid	4-Bromo-3-methylbenzoic Acid
Infrared (IR) Spectroscopy (cm⁻¹)	O-H stretch (broad): 2500-3300, C=O stretch: ~1700, C-H (aromatic): ~3000, C-H (alkyl): ~2950	N-H stretch: 3300-3500, O-H stretch (broad): 2500-3300, C=O stretch: ~1680, C-H (aromatic): ~3000, C-H (alkyl): ~2950	O-H stretch (broad): 2500-3300, C=O stretch: ~1700, C-H (aromatic): ~3000, C-H (alkyl): ~2950, C-Br stretch: 500-600
¹H NMR Spectroscopy (δ, ppm)	~2.4 (s, 3H, CH₃), ~7.4-7.9 (m, 4H, Ar-H), ~11.0 (br s, 1H, COOH)[1]	~2.2 (s, 3H, CH₃), ~3.9 (br s, 2H, NH₂), ~6.7-7.7 (m, 3H, Ar-H), ~10.5 (br s, 1H, COOH)[2][3]	~2.4 (s, 3H, CH₃), ~7.6-8.0 (m, 3H, Ar-H), ~11.0 (br s, 1H, COOH)
¹³C NMR Spectroscopy (δ, ppm)	~21 (CH₃), ~127-138 (Ar-C), ~172 (C=O)[1]	~17 (CH₃), ~114-150 (Ar-C), ~171 (C=O)[3][4]	~22 (CH₃), ~125-139 (Ar-C), ~170 (C=O)
Mass Spectrometry (m/z)	Molecular Ion [M]⁺: 136, Base Peak: 91 ([C₇H₇]⁺)[5]	Molecular Ion [M]⁺: 151, Base Peak: 151[3]	Molecular Ion [M]⁺: 214/216 (due to Br isotopes), Base Peak: 199/201 ([M-CH₃]⁺)

Synthetic Pathway and Experimental Workflow

The synthesis of 4-Bromo-3-methylbenzoic acid can be achieved through various routes. One common and well-documented method involves the diazotization of 4-Amino-3-methylbenzoic acid followed by a Sandmeyer reaction. This process is illustrated in the workflow diagram below.

Caption: Synthetic route from 4-Amino-3-methylbenzoic acid.

Experimental Protocols

Synthesis of 4-Bromo-3-methylbenzoic Acid from 4-Amino-3-methylbenzoic Acid[4]

• Preparation of the Diazonium Salt: A suspension of 4-Amino-3-methylbenzoic acid (0.483 mol) in water (411 mL) and 47% hydrobromic acid (486 mL) is stirred at 25°C for 1 hour. The reaction mixture is then cooled to -2°C. A solution of sodium nitrite (B80452) (0.463 mol) in water (100 mL) is added to the reaction mixture over 15 minutes, maintaining the temperature between -1°C and -2°C. The mixture is stirred at this temperature for an additional 1.5 hours to ensure complete diazotization.

• Sandmeyer Reaction: The freshly prepared diazonium salt solution is slowly added to a suspension of copper(I) bromide (0.508 mol) in water (73 mL) and aqueous hydrobromic acid (73 mL). The reaction mixture is stirred at 25°C for 1 hour and then heated to 70°C for 1 hour to complete the reaction.

• Isolation and Purification: The resulting solid is collected by filtration, washed with water until the pH of the filtrate is neutral (pH 7), and then dried to yield 4-Bromo-3-methylbenzoic acid.

Spectroscopic Analysis

• Infrared (IR) Spectroscopy: IR spectra are typically recorded using a Fourier Transform Infrared (FTIR) spectrometer. Solid samples can be prepared as KBr pellets or analyzed directly using an Attenuated Total Reflectance (ATR) accessory. The spectra are recorded in the range of 4000-400 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are obtained on a spectrometer operating at a standard frequency (e.g., 400 MHz for ¹H). Samples are dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆), and chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard.

• Mass Spectrometry (MS): Mass spectra are typically acquired using an electron ionization (EI) source. The sample is introduced into the mass spectrometer, and the resulting fragmentation pattern is analyzed to determine the molecular weight and structural features of the compound.

This guide provides a foundational understanding of the spectroscopic differences between 4-Bromo-3-methylbenzoic acid and its precursors. The provided data and protocols can be utilized for the efficient synthesis and accurate identification of these compounds in a research and development setting.

References

• 1. 4-Amino-3-methylbenzoic acid [webbook.nist.gov]
• 2. 4-Amino-3-methylbenzoic acid(2486-70-6) 1H NMR spectrum [chemicalbook.com]
• 3. 4-Amino-3-methylbenzoic acid | C8H9NO2 | CID 75598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Amino-3-methylbenzoic acid(2486-70-6) 13C NMR [m.chemicalbook.com]
• 5. 4-Amino-3-methylbenzoic acid [webbook.nist.gov]

A Comparative Guide to the Purity Analysis of 4-Bromo-3-methylbenzoic Acid: HPLC vs. NMR

For researchers, scientists, and professionals in drug development, the accurate determination of purity for chemical compounds is a critical step in ensuring the reliability and reproducibility of experimental results. 4-Bromo-3-methylbenzoic acid is an important intermediate in the synthesis of various pharmaceutical and chemical entities.[1] This guide provides an objective comparison of two primary analytical techniques for its purity assessment: High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy, complete with detailed experimental protocols and data interpretation.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a cornerstone of purity analysis in many laboratories. It separates components in a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase. For quantitative analysis, the area under a chromatographic peak is proportional to the concentration of that specific component. This allows for the determination of the main compound's purity relative to any detected impurities.

Experimental Protocol: HPLC

A reverse-phase HPLC method is suitable for analyzing substituted benzoic acids.[2][3][4]

• Instrumentation:

  • HPLC System: A standard liquid chromatograph with a pump, autosampler, and column oven.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3 µm particle size).

  • Detector: UV-Vis or Photodiode Array (PDA) Detector set to 235 nm.[5]

  • Software: Chromatography data station for instrument control and data analysis.

• Reagents and Mobile Phase:

  • Mobile Phase A: Deionized water with 0.1% Trifluoroacetic Acid (TFA).

  • Mobile Phase B: Acetonitrile (ACN) with 0.1% TFA.[5]

  • Gradient Program: A linear gradient can be employed for effective separation, for example: 70% A to 30% A over 10 minutes.

  • Flow Rate: 1.0 mL/min.

  • Sample Diluent: 50:50 Acetonitrile/Water.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 4-Bromo-3-methylbenzoic acid.

  • Dissolve in 10 mL of the sample diluent to create a 1 mg/mL stock solution.

  • Further dilute to a final concentration of approximately 0.1 mg/mL for injection.

  • Filter the final solution through a 0.45 µm syringe filter before placing it in an autosampler vial.

Data Presentation: HPLC

The purity is typically calculated using the area percent method, where the peak area of the main compound is divided by the total area of all detected peaks.

Peak ID	Retention Time (min)	Peak Area	Area %	Identity
1	2.54	15,230	0.45	Possible Polar Impurity
2	6.81	3,350,100	99.41	4-Bromo-3-methylbenzoic acid
3	8.12	16,850	0.14	Possible Non-polar Impurity
Total	3,382,180	100.00

Purity (by Area %): 99.41%

Nuclear Magnetic Resonance (NMR) for Purity Assessment

Quantitative NMR (qNMR) is a powerful primary analytical method for determining purity.[6][7][8] It relies on the principle that the integrated area of an NMR signal is directly proportional to the number of atomic nuclei giving rise to that signal.[6][9] By comparing the integral of a signal from the analyte to that of a certified internal standard of known purity and mass, the absolute purity of the analyte can be determined.[10]

Experimental Protocol: ¹H qNMR

• Instrumentation:

  • NMR Spectrometer: 400 MHz or higher field strength spectrometer.

  • NMR Tubes: High-precision 5 mm NMR tubes.

• Reagents:

  • Deuterated Solvent: Dimethyl Sulfoxide-d6 (DMSO-d6), which effectively dissolves the analyte and internal standard.

  • Internal Standard (IS): Maleic acid (Certified Reference Material). It should be stable, non-reactive with the sample, and have signals that do not overlap with the analyte's signals.

• Sample Preparation:

  • Accurately weigh ~15 mg of 4-Bromo-3-methylbenzoic acid into a clean vial.

  • Accurately weigh ~10 mg of the internal standard (Maleic acid) into the same vial.

  • Dissolve the mixture in approximately 0.7 mL of DMSO-d6.

  • Transfer the solution to an NMR tube for analysis.

• Data Acquisition:

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being quantified to allow for full magnetization recovery. A D1 of 30 seconds is generally sufficient.

  • Acquire the ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

Data Presentation: ¹H qNMR

The purity is calculated using the following formula[10]:

Purity_Analyte (%) = (I_Analyte / I_IS) * (N_IS / N_Analyte) * (MW_Analyte / MW_IS) * (m_IS / m_Analyte) * Purity_IS (%)

Where:

• I: Integral of the signal

• N: Number of protons for the integrated signal

• MW: Molecular Weight (Analyte: 215.04 g/mol [11], IS: 116.07 g/mol )

• m: Mass

• Purity_IS: Purity of the Internal Standard (e.g., 99.9%)

Signal	Chemical Shift (δ, ppm)	Integral (I)	Number of Protons (N)	Assignment
Analyte (Aromatic)	7.85 (d)	1.00	1	Aromatic CH
Analyte (Methyl)	2.45 (s)	3.02	3	Methyl CH₃
Internal Standard	6.20 (s)	1.35	2	Olefinic CH
Analyte (Acid)	13.20 (br s)	1.01	1	Carboxylic Acid OH

Example Calculation (using the aromatic proton at 7.85 ppm):

• Purity_Analyte (%) = (1.00 / 1.35) * (2 / 1) * (215.04 / 116.07) * (10.0 mg / 15.0 mg) * 99.9% = 99.2%

Visualizing the Analytical Workflow

The general workflow for purity determination by both HPLC and NMR involves several key stages from sample preparation to final data analysis.

Caption: General experimental workflows for HPLC and NMR purity analysis.

Comparison of HPLC and NMR for Purity Analysis

Both techniques offer robust methods for purity determination, but their strengths, outputs, and applications differ significantly.

Feature	HPLC	NMR
Principle	Chromatographic separation	Nuclear magnetic resonance
Quantitation	Relative (Area %) or Absolute (with certified standard)	Absolute (with internal standard)
Structural Info	None; identifies based on retention time	Definitive structural confirmation
Impurity Detection	Detects UV-active impurities	Detects proton-containing impurities
Throughput	High; suitable for automation	Lower; longer acquisition times
Sensitivity	High (µg to ng level)	Lower (mg level)
Solvent/Matrix Effect	Can be significant	Generally less impactful
Development Cost	Method development can be time-consuming	Method development is often faster

Comparative Insights

The choice between HPLC and NMR often depends on the specific requirements of the analysis.

Caption: Comparison of data types obtained from HPLC and NMR analysis.

• For Routine Quality Control and High Throughput: HPLC is often preferred. Its ability to be automated and provide rapid purity assessment based on area percentage makes it ideal for screening multiple samples or for in-process controls where a relative purity value is sufficient.

• For Structural Confirmation and Absolute Purity: NMR is the superior choice. It not only provides a highly accurate, absolute measure of purity without needing a reference standard of the analyte itself but also simultaneously confirms the chemical structure of the main component.[9] Furthermore, NMR can help identify unknown impurities if they are present in sufficient quantities. It is particularly valuable for the characterization of reference standards.

Conclusion

Both HPLC and NMR are powerful and complementary techniques for the purity analysis of 4-Bromo-3-methylbenzoic acid. HPLC offers a high-throughput method for determining relative purity, making it suitable for routine analysis. In contrast, qNMR provides an absolute purity value and invaluable structural information, establishing it as a primary method for the definitive characterization of reference materials and final products. For comprehensive quality assurance in a research and drug development setting, employing HPLC for routine checks and NMR for orthogonal verification and structural confirmation represents a robust and reliable strategy.

References

• 1. chembk.com [chembk.com]
• 2. Analysis for substituted benzoic and cinnamic acids using high-pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. zodiaclifesciences.com [zodiaclifesciences.com]
• 4. Separation of 3-Bromo-4-methylbenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. helixchrom.com [helixchrom.com]
• 6. emerypharma.com [emerypharma.com]
• 7. researchgate.net [researchgate.net]
• 8. Quantitative NMR | Organic Primary Standards Group [unit.aist.go.jp]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. 4-Bromo-3-methylbenzoic acid | C8H7BrO2 | CID 82131 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermal Stability of 4-Bromo-3-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Comparison of Physicochemical Properties

A comparative analysis of the melting point of 4-Bromo-3-methylbenzoic acid with its parent molecule, benzoic acid, and other substituted analogues provides insight into its relative thermal stability.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
4-Bromo-3-methylbenzoic acid	C₈H₇BrO₂	215.04	212 - 216[1]	-
Benzoic Acid	C₇H₆O₂	122.12	122.4	249
3-Methylbenzoic Acid	C₈H₈O₂	136.15	108 - 111[2]	263[2]
4-Bromobenzoic Acid	C₇H₅BrO₂	201.02	252 - 254[3]	-

The relatively high melting point of 4-Bromo-3-methylbenzoic acid suggests a stable crystal lattice and, by extension, significant thermal stability in the solid state.

Predicted Thermal Decomposition Pathway

Based on studies of other substituted benzoic acids, the primary thermal decomposition pathway for 4-Bromo-3-methylbenzoic acid is expected to be decarboxylation.[4][5] This process involves the loss of carbon dioxide from the carboxylic acid group upon heating, likely occurring at temperatures above its melting point. Further heating would lead to the breakdown of the resulting aromatic ring.

Caption: Predicted Thermal Decomposition Pathway of 4-Bromo-3-methylbenzoic Acid.

Experimental Protocols for Thermal Analysis

To definitively determine the thermal stability of 4-Bromo-3-methylbenzoic acid, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the recommended analytical techniques.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is used to determine the decomposition temperature and to quantify mass loss.

Experimental Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of 4-Bromo-3-methylbenzoic acid into a tared TGA pan (typically alumina (B75360) or platinum).

• Instrument Setup:

  • Place the sample pan into the TGA furnace.

  • Purge the furnace with an inert gas, such as nitrogen or argon, at a flow rate of 20-50 mL/min to create an inert atmosphere.

  • Set the initial temperature to ambient (approximately 25 °C).

• Thermal Program:

  • Equilibrate the sample at the initial temperature for 5-10 minutes.

  • Heat the sample from the initial temperature to a final temperature of approximately 600 °C at a constant heating rate of 10 °C/min.

• Data Collection: Continuously record the sample mass as a function of temperature.

• Data Analysis: Plot the percentage of mass loss versus temperature. The onset temperature of a significant mass loss event is considered the decomposition temperature.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine melting point, enthalpy of fusion, and to detect other thermal events like phase transitions or decomposition.

Experimental Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of 4-Bromo-3-methylbenzoic acid into a clean, tared DSC pan (typically aluminum). Hermetically seal the pan.

• Instrument Setup:

  • Place the sample pan and an empty, sealed reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min.

  • Set the initial temperature to ambient (approximately 25 °C).

• Thermal Program:

  • Equilibrate the sample at the initial temperature for 5 minutes.

  • Heat the sample from the initial temperature to a temperature above its melting point (e.g., 250 °C) at a constant heating rate of 10 °C/min.

• Data Collection: Continuously record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis: Plot the heat flow versus temperature to obtain the DSC thermogram. The endothermic peak corresponds to the melting of the sample, with the onset temperature of the peak typically reported as the melting point.[6] Exothermic events following the melting may indicate decomposition.

Caption: Experimental Workflow for Thermal Stability Analysis.

References

• 1. 4-Bromo-3-methylbenzoic acid | 7697-28-1 [chemicalbook.com]
• 2. 3-Methylbenzoic acid for synthesis 99-04-7 [sigmaaldrich.com]
• 3. 4-溴苯甲酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. akjournals.com [akjournals.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of 4-Bromo-3-methylbenzoic Acid for Researchers and Drug Development Professionals

An objective analysis of three synthetic pathways to 4-Bromo-3-methylbenzoic acid, a key intermediate in the pharmaceutical and agrochemical industries. This guide provides a cost-effectiveness comparison, detailed experimental protocols, and process visualizations to aid in strategic synthetic planning.

4-Bromo-3-methylbenzoic acid is a valuable building block in organic synthesis, prized for its utility in the construction of complex molecular frameworks for novel drug candidates and advanced crop protection agents.[1] The strategic selection of a synthetic route to this intermediate is critical for optimizing cost, yield, and overall efficiency in research and development. This guide presents a comparative analysis of three distinct synthetic routes to 4-Bromo-3-methylbenzoic acid, offering a comprehensive overview of their respective methodologies, cost-effectiveness, and potential scalability.

Comparative Analysis of Synthetic Routes

Three primary synthetic routes to 4-Bromo-3-methylbenzoic acid are evaluated: the direct bromination of 3-methylbenzoic acid, the Sandmeyer reaction of 4-amino-3-methylbenzoic acid, and a two-step process involving the bromination of 3-methyltoluene followed by oxidation. The following tables summarize the key quantitative data for each route, providing a basis for objective comparison.

Table 1: Starting Material and Reagent Cost Comparison

Compound	Supplier/Source	Purity	Price (USD/kg)
3-Methylbenzoic Acid	Various	>98%	~ $6-10[2][3]
4-Amino-3-methylbenzoic Acid	Various	~99%	~ $10[4]
3-Methyltoluene (m-Xylene)	Various	>98%	~ $1[5][6]
N-Bromosuccinimide (NBS)	Various	>98%	~ $140-250[7][8][9][10][11]
Iron(III) Bromide	Various	>98%	~ $960 (for 100g)[12]
Sodium Nitrite (B80452)	Various	>99%	~ $1-3[4][13][14][15]
Copper(I) Bromide	Various	>98%	~ $165-250[16][17][18][19]
Potassium Permanganate	Various	>99%	~ $2-4[2][13][20]

Table 2: Comparison of Synthetic Routes to 4-Bromo-3-methylbenzoic Acid

Parameter	Route 1: Direct Bromination	Route 2: Sandmeyer Reaction	Route 3: Toluene Oxidation
Starting Material	3-Methylbenzoic Acid	4-Amino-3-methylbenzoic Acid	3-Methyltoluene
Key Steps	Electrophilic Aromatic Substitution	Diazotization, Sandmeyer Reaction	Electrophilic Aromatic Substitution, Oxidation
Reported Yield	Not specifically found	High (assumed from similar reactions)	Moderate to High (two steps)
Starting Material Cost	Low	Moderate	Very Low
Reagent Cost	Moderate to High (depending on brominating agent)	Low to Moderate	Low
Scalability	Potentially high	High	High
Safety/Environmental Concerns	Use of bromine or NBS, potential for halogenated waste.	Diazonium salts can be explosive, use of copper salts.	Use of strong oxidizing agents (KMnO4), manganese dioxide waste.
Key Advantage	Potentially the most direct route.	Well-established and reliable transformation.	Very low-cost starting material.
Key Disadvantage	Poor regioselectivity is a major concern, leading to difficult purification and lower yield of the desired isomer.	The starting material is more expensive than 3-methyltoluene.	Two-step process, potential for isomeric impurities from the bromination step.

Experimental Protocols and Process Visualization

Detailed methodologies for the three synthetic routes are provided below, accompanied by Graphviz diagrams to illustrate the logical workflow of each process.

Route 1: Direct Bromination of 3-Methylbenzoic Acid

This route involves the direct electrophilic bromination of 3-methylbenzoic acid. The methyl group is an ortho, para-director, while the carboxylic acid group is a meta-director. This leads to a potential mixture of isomeric products, with the desired 4-bromo isomer being one of several possibilities. The regioselectivity of this reaction is a critical factor that is not well-documented in the available literature, making this a less predictable route.

Experimental Protocol (Hypothetical):

A detailed, high-yield protocol for the selective synthesis of 4-bromo-3-methylbenzoic acid via this route could not be definitively identified in the literature. A general procedure would likely involve the reaction of 3-methylbenzoic acid with a brominating agent such as N-bromosuccinimide (NBS) and a Lewis acid catalyst like iron(III) bromide in a suitable solvent. The primary challenge would be the separation of the desired 4-bromo isomer from other brominated byproducts.

Fig. 1: Workflow for Direct Bromination.

Route 2: Sandmeyer Reaction of 4-Amino-3-methylbenzoic Acid

This well-established route utilizes the Sandmeyer reaction to convert the amino group of 4-amino-3-methylbenzoic acid into a bromine atom. This method is generally high-yielding and offers excellent regioselectivity.

Experimental Protocol:

A suspension of 4-amino-3-methylbenzoic acid (1.0 eq) in aqueous hydrobromic acid is cooled to below 0°C. An aqueous solution of sodium nitrite (1.0 eq) is added dropwise, maintaining the low temperature to form the diazonium salt. This cold diazonium salt solution is then added to a solution of copper(I) bromide (1.05 eq) in aqueous hydrobromic acid. The reaction mixture is stirred and allowed to warm to room temperature, and then heated to ensure complete conversion. The product is isolated by filtration and can be further purified by recrystallization.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 3-Methylbenzoic acid(Flakes or Chunks or Granular) - Lead Sciences [lead-sciences.com]
• 3. indiamart.com [indiamart.com]
• 4. indiamart.com [indiamart.com]
• 5. echemi.com [echemi.com]
• 6. Buy Bulk Toluene | Cases, Pails, Drums - CORECHEM Inc. [corecheminc.com]
• 7. pnorris.people.ysu.edu [pnorris.people.ysu.edu]
• 8. researchgate.net [researchgate.net]
• 9. byjus.com [byjus.com]
• 10. 3-Methylbenzoic acid for synthesis 99-04-7 [sigmaaldrich.com]
• 11. japsr.in [japsr.in]
• 12. chemimpex.com [chemimpex.com]
• 13. chemuniverse.com [chemuniverse.com]
• 14. 4-Bromo-3-methylphenol synthesis - chemicalbook [chemicalbook.com]
• 15. Regioselective 15-Bromination and Functionalization of a Stable Synthetic Bacteriochlorin - PMC [pmc.ncbi.nlm.nih.gov]
• 16. m.indiamart.com [m.indiamart.com]
• 17. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 18. 3-broMo-4-(broMoMethyl)benzoic acid synthesis - chemicalbook [chemicalbook.com]
• 19. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Free-radical bromination of p-toluic acid. An experiment in organic chemistry | Semantic Scholar [semanticscholar.org]

A Comparative Guide to Palladium Catalyst Performance in Coupling Reactions with 4-Bromo-3-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

The palladium-catalyzed cross-coupling of aryl halides is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency. For substrates such as 4-bromo-3-methylbenzoic acid, a key building block in pharmaceutical and materials science, the choice of catalyst is critical to achieving high yields and reaction efficiency. This guide provides a comparative overview of various palladium catalyst systems, supported by experimental data, to aid in the selection of the optimal catalyst for this transformation.

Catalyst Performance Comparison

The successful coupling of 4-bromo-3-methylbenzoic acid is highly dependent on the palladium source, ligands, base, and solvent system. The presence of the electron-withdrawing carboxylic acid group and the methyl group can influence the reactivity of the substrate. Below is a summary of the performance of different palladium catalysts in Suzuki-Miyaura coupling reactions with similar bromobenzoic acid substrates.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Homogeneous Catalysts
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane	70-100	12-22	60-85	A classic, reliable catalyst, though sometimes requires higher temperatures and longer reaction times.[1] Low yields can be attributed to the formation of byproducts.
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	12	>95	Modern bulky phosphine (B1218219) ligands like SPhos can lead to excellent yields under relatively mild conditions.[2]
PdCl₂(dppf)	dppf	Cs₂CO₃	THF/H₂O	80	12	95	Often shows high efficiency and is less sensitive to air than Pd(0) catalysts.[2][3]
[PdCl₂(NH₂CH₂COOH)₂]	-	K₂CO₃	H₂O	RT	1.5	97-99	A highly active catalyst for reactions in aqueous media at room temperature.[4]
Ad-L-PdCl₂⊂dmβ-CD	-	Na₂CO₃	H₂O/MeOH	RT	2	>98	A supramolecular catalyst showing very high yields in aqueous solvent mixtures at room temperature.[5]
Heterogeneous Catalysts
Pd/C	-	K₂CO₃	Ethanol/H₂O	RT	0.5	High	Offers the advantage of easy separation and recyclability, with high yields at room temperature.[6]

Key Observations:

• Modern catalyst systems utilizing bulky, electron-rich phosphine ligands (e.g., SPhos with Pd(OAc)₂) or specialized catalysts designed for aqueous media often provide superior yields in shorter reaction times and at lower temperatures compared to traditional catalysts like Pd(PPh₃)₄.[2][4]

• The choice of base is crucial, with carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄) being commonly effective.[2][4]

• Aqueous solvent systems are not only environmentally friendly but can also lead to excellent yields, particularly with appropriately designed catalysts.[4][5]

• Heterogeneous catalysts like Pd/C offer significant practical advantages for product purification and catalyst recycling.[6]

Experimental Protocols

Detailed and reproducible experimental procedures are essential for success in synthesis. Below is a representative protocol for a Suzuki-Miyaura coupling reaction with a bromobenzoic acid derivative.

General Protocol for Suzuki-Miyaura Coupling

This procedure is a general starting point and may require optimization for specific substrates and catalysts.

Materials:

• 4-Bromo-3-methylbenzoic acid (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., PdCl₂(dppf), 3-5 mol%)

• Base (e.g., K₂CO₃, 2.0-3.0 equiv)

• Degassed solvent (e.g., 1,4-Dioxane/Water, 4:1 mixture)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry reaction vessel, add 4-bromo-3-methylbenzoic acid, the arylboronic acid, and the base.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Solvent and Catalyst Addition: Add the degassed solvent mixture via syringe, followed by the palladium catalyst.

• Reaction Execution: Stir the mixture vigorously and heat to the desired temperature (e.g., 80-100 °C).[7]

• Monitoring: Monitor the reaction progress by a suitable technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.[6]

Visualizations

Catalytic Cycle and Workflow

To better understand the reaction process, the following diagrams illustrate the catalytic cycle of the Suzuki-Miyaura reaction and a typical experimental workflow.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Standard experimental workflow for a Suzuki-Miyaura coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]

A Comparative Analysis of 4-Bromo-3-methylbenzoic Acid in Various Solvent Systems

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative study of the solubility and solid-state characteristics of 4-Bromo-3-methylbenzoic acid in a range of common solvent systems. The selection of an appropriate solvent is critical in pharmaceutical development and chemical synthesis for controlling crystallization, polymorphism, purity, and bioavailability. This document presents experimental data, detailed methodologies, and visual workflows to assist researchers in making informed decisions for their specific applications.

Introduction

4-Bromo-3-methylbenzoic acid is a substituted aromatic carboxylic acid with potential applications as a building block in the synthesis of pharmaceuticals and other specialty chemicals.[1][2] Its solubility and solid-state behavior are key parameters that influence its handling, reactivity, and ultimately its performance in various processes. Understanding how this compound interacts with different solvents is crucial for process optimization and ensuring the desired solid-state properties of the final product.

Data Presentation: Comparative Solubility

The following table summarizes the solubility of 4-bromobenzoic acid and 3-methylbenzoic acid in various solvents. This data serves as a proxy to understand the expected solubility profile of 4-Bromo-3-methylbenzoic acid. The solvents are categorized by their polarity and hydrogen bonding capabilities to provide a clearer comparison.

Table 1: Solubility of Structurally Similar Compounds in Various Solvents

Solvent System	Solvent Category	4-Bromobenzoic Acid Solubility	3-Methylbenzoic Acid Solubility	Expected Trend for 4-Bromo-3-methylbenzoic Acid
Water	Polar Protic	Slightly soluble in hot water[3]	Limited solubility[4]	Sparingly soluble in water, with increased solubility at higher temperatures.
Methanol	Polar Protic	Soluble[5]	Soluble (250 mg/10 mL)[5]	High solubility is expected.
Ethanol	Polar Protic	Soluble (5%)	Soluble[6]	High solubility is expected.
Acetone	Polar Aprotic	Soluble[7]	Soluble[4]	High solubility is expected.
Ethyl Acetate	Polar Aprotic	Data not available	Data not available	Moderate to high solubility is expected due to its ester functionality.
Dichloromethane	Nonpolar	Data not available	Soluble[4]	Moderate to high solubility is expected.
Diethyl Ether	Nonpolar	Slightly soluble	Soluble[6]	Moderate solubility is expected.

Experimental Protocols

Detailed methodologies for key experiments are provided below to enable researchers to replicate and validate these findings for 4-Bromo-3-methylbenzoic acid.

1. Solubility Determination (Shake-Flask Method)

This method is a standard technique for determining the equilibrium solubility of a compound in a given solvent.

• Materials: 4-Bromo-3-methylbenzoic acid, selected solvents, analytical balance, temperature-controlled shaker, filtration apparatus (e.g., syringe filters), and a suitable analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer or HPLC).

• Procedure:

  • Add an excess amount of 4-Bromo-3-methylbenzoic acid to a known volume of the selected solvent in a sealed container.

  • Place the container in a temperature-controlled shaker and agitate at a constant temperature until equilibrium is reached (typically 24-72 hours).

  • After equilibration, allow the suspension to settle.

  • Carefully withdraw a sample of the supernatant and filter it to remove any undissolved solid.

  • Dilute the filtrate with the solvent as necessary and determine the concentration of 4-Bromo-3-methylbenzoic acid using a pre-calibrated analytical method.

  • Repeat the experiment at different temperatures to determine the temperature dependence of solubility.

2. Solid-State Characterization

The solid form of 4-Bromo-3-methylbenzoic acid obtained from different solvents should be characterized to identify any potential polymorphism or differences in crystal habit.

• Powder X-Ray Diffraction (PXRD):

  • Purpose: To identify the crystalline phase and assess the degree of crystallinity.

  • Sample Preparation: A small amount of the dried solid sample is gently packed into a sample holder.[8]

  • Instrumentation: A powder X-ray diffractometer with a copper X-ray source (Cu Kα radiation) is typically used.

  • Data Collection: The sample is scanned over a relevant 2θ range (e.g., 5° to 40°) at a specific scan rate.

  • Analysis: The resulting diffraction pattern is compared with known patterns or analyzed for differences in peak positions and intensities, which can indicate different polymorphic forms.[9]

• Differential Scanning Calorimetry (DSC):

  • Purpose: To determine thermal properties such as melting point, enthalpy of fusion, and to detect any phase transitions.

  • Sample Preparation: A small, accurately weighed amount of the solid sample (typically 2-10 mg) is sealed in an aluminum pan.[10]

  • Instrumentation: A differential scanning calorimeter.

  • Data Collection: The sample is heated at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere. An empty sealed pan is used as a reference.[2][11]

  • Analysis: The heat flow to the sample is measured as a function of temperature. Endothermic events like melting and exothermic events like crystallization are observed as peaks in the thermogram.

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Purpose: To identify functional groups and confirm the chemical identity of the compound. Differences in the FTIR spectra of solids can also indicate polymorphism.

  • Sample Preparation: The solid sample can be prepared as a KBr pellet or analyzed directly using an Attenuated Total Reflectance (ATR) accessory.[12]

  • Instrumentation: A Fourier-transform infrared spectrometer.

  • Data Collection: The infrared spectrum is recorded over a specific wavenumber range (e.g., 4000-400 cm⁻¹).

  • Analysis: The positions and shapes of the absorption bands corresponding to different vibrational modes of the molecule are analyzed.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows and the logical relationships in the comparative study.

Caption: Experimental workflow for solubility determination and solid-state characterization.

Caption: Logical relationship between the compound, solvent, solubility, and solid form.

References

• 1. CAS 619-42-1: Methyl 4-bromobenzoate | CymitQuimica [cymitquimica.com]
• 2. web.williams.edu [web.williams.edu]
• 3. 4-Bromobenzoic acid, 97% | Fisher Scientific [fishersci.ca]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. 3-Methylbenzoic acid for synthesis 99-04-7 [sigmaaldrich.com]
• 6. Page loading... [guidechem.com]
• 7. chembk.com [chembk.com]
• 8. mcgill.ca [mcgill.ca]
• 9. Using X-ray Diffraction Techniques for Biomimetic Drug Development, Formulation, and Polymorphic Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. engineering.purdue.edu [engineering.purdue.edu]
• 11. web1.eng.famu.fsu.edu [web1.eng.famu.fsu.edu]
• 12. m.youtube.com [m.youtube.com]

Safety & Regulatory Compliance

Navigating the Disposal of 4-Bromo-3-methylbenzoic Acid: A Guide for Laboratory Professionals

Essential guidance for the safe and compliant disposal of 4-Bromo-3-methylbenzoic acid, ensuring the protection of personnel and the environment.

For researchers and professionals in drug development, the proper management of chemical waste is not just a matter of regulatory compliance, but a cornerstone of laboratory safety and environmental responsibility. 4-Bromo-3-methylbenzoic acid, a compound frequently used in organic synthesis, requires careful handling and a structured disposal plan due to its hazardous properties. This guide provides essential, step-by-step information for its safe disposal.

Key Safety and Hazard Data

4-Bromo-3-methylbenzoic acid is classified as a hazardous substance. Understanding its primary hazards is the first step in ensuring safe handling and disposal.

Hazard Classification	GHS Hazard Statement	Precautionary Statement Codes
Skin Irritation	H315: Causes skin irritation	P264, P280, P302+P352, P332+P313, P362+P364
Eye Irritation	H319: Causes serious eye irritation	P280, P305+P351+P338, P337+P313
Specific target organ toxicity — single exposure (Respiratory tract irritation)	H335: May cause respiratory irritation	P261, P271, P304+P340, P312, P403+P233, P405
Acute aquatic toxicity	H402: Harmful to aquatic life	P273

This data is compiled from various Safety Data Sheets (SDS). Always refer to the specific SDS for the material you are using.

Disposal Protocol: A Step-by-Step Approach

The cardinal rule for the disposal of 4-Bromo-3-methylbenzoic acid is to never discharge it into drains or the environment. It must be treated as hazardous waste and managed through an approved waste disposal plant.[1][2]

1. Waste Segregation and Collection:

• Designate a specific, clearly labeled, and chemically resistant container for the collection of 4-Bromo-3-methylbenzoic acid waste.

• Do not mix this waste with other chemical waste streams unless compatibility has been confirmed by a qualified professional.

2. Container Labeling:

• The waste container must be labeled "Hazardous Waste" and clearly identify the contents: "4-Bromo-3-methylbenzoic acid".

• Include the approximate concentration and any other components mixed with the waste.

3. Storage:

• Store the sealed waste container in a designated, well-ventilated, and secure area.

• Keep it away from incompatible materials, such as strong oxidizing agents and strong acids.[1]

4. Arrange for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

• Ensure that all local, state, and federal regulations are followed.

Experimental Protocol: Handling Small Spills

In the event of a small spill of solid 4-Bromo-3-methylbenzoic acid, follow this procedure:

1. Evacuate and Ventilate:

• If the spill occurs in a poorly ventilated area, evacuate personnel and increase ventilation.

2. Personal Protective Equipment (PPE):

• Before cleaning, ensure you are wearing appropriate PPE:

  • Safety glasses with side-shields or chemical safety goggles.

  • Chemical-resistant gloves (e.g., nitrile).

  • A lab coat.

  • If dust is generated, a NIOSH-approved respirator is necessary.

3. Containment and Cleanup:

• Avoid creating dust. Do not dry sweep.

• Carefully sweep the solid material into a designated hazardous waste container.

• Wipe the spill area with a damp cloth or paper towel.

4. Decontamination and Disposal:

• Place all cleaning materials, including contaminated gloves and wipes, into the hazardous waste container.

• Seal and label the container for disposal through your institution's hazardous waste program.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 4-Bromo-3-methylbenzoic acid.

Caption: Decision workflow for the disposal of 4-Bromo-3-methylbenzoic acid.

By adhering to these procedures, laboratory professionals can ensure the safe handling and disposal of 4-Bromo-3-methylbenzoic acid, fostering a secure research environment and upholding their commitment to environmental stewardship.

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]